Nitroso-PSAP

• CAS: 80459-15-0

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of Nitroso-PSAP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitroso-PSAP, chemically known as 2-Nitroso-5-(N-n-propyl-N-(3-sulfopropyl)amino)phenol, is a highly sensitive and water-soluble chromogenic reagent. It is particularly valued in analytical chemistry and clinical diagnostics for its ability to form intensely colored complexes with metal ions, most notably with ferrous iron (Fe²⁺). This property makes it an excellent tool for the spectrophotometric determination of iron in various biological and environmental samples. This guide provides a comprehensive overview of the chemical properties of Nitroso-PSAP, its synthesis (to the extent publicly available), reactivity, and detailed protocols for its application in iron assays.

Chemical and Physical Properties

Nitroso-PSAP is a yellow to yellowish-brown powder with a defined set of physicochemical properties that are crucial for its application as an analytical reagent.[1][2][3] These properties are summarized in the table below for easy reference.

Property	Value	Reference
Chemical Name	2-Nitroso-5-(N-n-propyl-N-(3-sulfopropyl)amino)phenol	[1][3]
CAS Number	80459-15-0	[1][2][3]
Molecular Formula	C₁₂H₁₈N₂O₅S	[1][2][3]
Molecular Weight	302.35 g/mol	[1][2][3]
Appearance	Yellow or yellowish-brown powder	[1][2][3]
Purity	> 97%	[1][2][3]
Solubility	Soluble in water, forming a clear, reddish-orange solution (0.04% w/v)	[1][2][3]
Melting Point	165-170 °C (decomposes)	[4]
Predicted pKa	1.73 ± 0.50	[4]
Storage	2-8 °C, protected from moisture and light	[1][2][3]
Stability	At least 12 months at 2-8°C	[1][2]

Synthesis of Nitroso-PSAP

A likely pathway involves the N-alkylation of an aminophenol derivative, followed by sulfonation and finally nitrosation. For instance, the synthesis could potentially start from a substituted aminophenol, which is first reacted with a propyl halide and then with a sulfonating agent. The final step would be the introduction of the nitroso group at the ortho position to the hydroxyl group. The nitrosation of phenolic compounds is a well-established reaction, often carried out using nitrous acid (generated in situ from sodium nitrite and a mineral acid).

Reactivity and Metal Chelation

The utility of Nitroso-PSAP as a chromogenic reagent stems from its ability to form stable, intensely colored chelate complexes with various divalent and trivalent metal ions. The key functional groups involved in this chelation are the ortho-hydroxyl and nitroso groups on the phenyl ring.

Reaction with Ferrous Iron (Fe²⁺)

Nitroso-PSAP is particularly sensitive and specific for the detection of ferrous iron (Fe²⁺). In the presence of Fe²⁺, Nitroso-PSAP forms a stable, green-colored complex.[5] This reaction is rapid and forms the basis for a direct colorimetric assay for iron. The reaction can be represented as follows:

Fe²⁺ + 2 Nitroso-PSAP → [Fe(Nitroso-PSAP)₂] (Green Complex)

The resulting complex exhibits a maximum absorbance (λmax) at approximately 756 nm, with a high molar absorptivity (ε) of over 44,000 L·mol⁻¹·cm⁻¹.[1][2][3] This high molar absorptivity contributes to the excellent sensitivity of iron detection using this method.

Reactivity with Other Metal Ions

Besides iron, Nitroso-PSAP also forms colored complexes with other transition metal ions, including cobalt (Co²⁺), nickel (Ni²⁺), and copper (Cu²⁺).[5] The spectral properties of these complexes are distinct from the iron complex, allowing for the potential simultaneous or selective determination of these metals.

Metal Ion	Complex Color	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	Reference
Fe²⁺	Green	756	> 44,000	[1][2][3]
Co²⁺	-	490	4.0 x 10⁴	[5]
Ni²⁺	-	394	2.6 x 10⁴	[5]
Cu²⁺	-	429	2.8 x 10⁴	[5]

Experimental Protocols

Nitroso-PSAP is widely used in quantitative assays for iron in various biological samples. Below are detailed methodologies for its use in a standard colorimetric assay and a flow injection analysis setup.

Spectrophotometric Determination of Iron in Serum (Microplate Assay)

This protocol describes a direct colorimetric method for the quantitative determination of iron in serum, adapted from commercially available assay kits.

Principle: Iron bound to transferrin is released in a weakly acidic buffer containing a reducing agent, which reduces Fe³⁺ to Fe²⁺. The resulting Fe²⁺ reacts with Nitroso-PSAP to form a colored complex, the absorbance of which is measured at 750-760 nm.

Materials:

• Nitroso-PSAP solution

• Buffer A (weakly acidic buffer with a reducing agent)

• Buffer B (reaction buffer)

• Iron Standard (e.g., 200 µg/dL)

• Microplate reader

• 96-well microplate

• Precision pipettes

Procedure:

• Sample Preparation:

  • Serum or plasma samples should be centrifuged to remove any insoluble material. EDTA-plasma is not suitable as EDTA can interfere with the assay.

  • For tissue extracts or cell lysates, centrifugation is also recommended. The pH of the sample should be adjusted to 2.0-8.0 if necessary.

• Assay Protocol:

  • Add 15 µL of blank (deionized water), iron standard, or sample to individual wells of the 96-well plate.

  • Add 160 µL of Buffer A to each well. Mix gently and incubate for 10 minutes at room temperature. This step releases iron from transferrin and reduces it to the ferrous state.

  • Prepare the Color Developer Solution by mixing Buffer B and the Chromogen (Nitroso-PSAP) solution according to the kit instructions.

  • Add 75 µL of the Color Developer Solution to each well. Mix and incubate for 5 minutes at room temperature to allow for color development.

  • Read the absorbance at 750 nm using a microplate reader. An acceptable wavelength range is 730-770 nm.[1]

• Calculation:

  • Subtract the absorbance of the blank from the absorbance of the standards and samples.

  • Calculate the iron concentration in the samples using the absorbance of the known iron standard.

Flow Injection Analysis (FIA) for Iron Determination

Nitroso-PSAP is also suitable for use in automated flow injection analysis (FIA) systems, which allow for rapid and high-throughput analysis of iron in water samples.

Principle: A small, precisely defined volume of the sample is injected into a continuously flowing carrier stream. This sample zone then merges with a reagent stream containing Nitroso-PSAP. The reaction occurs as the mixture travels through a reaction coil, and the absorbance of the colored complex is measured in a flow-through detector.

System Configuration:

• Peristaltic pump

• Injection valve

• Reaction coil

• Flow-through spectrophotometric detector

• Data acquisition system

Reagents:

• Carrier stream (e.g., deionized water)

• Reagent stream: Nitroso-PSAP solution in a suitable buffer (workable pH range is 5.6-10.1).[5]

• Reducing agent (if determination of total iron is required) may be included in the reagent stream or a separate stream.

Procedure:

• Set up the FIA manifold with the pump, injection valve, reaction coil, and detector.

• Pump the carrier and reagent solutions through the system until a stable baseline is achieved.

• Inject a fixed volume of the iron standard or sample into the carrier stream.

• The sample zone mixes with the reagent stream in the reaction coil, leading to the formation of the Fe²⁺-Nitroso-PSAP complex.

• The absorbance of the complex is measured as it passes through the detector, resulting in a peak.

• The peak height or area is proportional to the iron concentration in the sample.

• A calibration curve is constructed by injecting a series of iron standards of known concentrations.

Conclusion

Nitroso-PSAP is a robust and highly effective chromogenic reagent for the quantitative determination of iron and other metal ions. Its excellent water solubility, high sensitivity, and the stability of its metal complexes make it a valuable tool in both research and clinical settings. While the specific details of its synthesis are not widely published, its application in spectrophotometric and flow injection analysis methods is well-documented and provides a reliable means for accurate metal ion quantification. The detailed protocols and data presented in this guide offer a solid foundation for researchers and professionals looking to employ Nitroso-PSAP in their analytical workflows.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. Nitroso-PSAP - Innovative Enzymes [innovativeenzymes.com]
• 3. Nitroso-PSAP [sorachim.com]
• 4. 2-NITROSO-5-(N-PROPYL-3-SULFOPROPYLAMINO)PHENOL CAS#: 80459-15-0 [amp.chemicalbook.com]
• 5. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]

In-Depth Technical Guide to the Synthesis of 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis pathway for 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol, a sensitive chromogenic reagent also known as Nitroso-PSAP. The synthesis is a multi-step process involving the formation of a key intermediate followed by a nitrosation reaction. This document outlines the probable synthetic route, details the necessary experimental protocols based on established chemical transformations, and presents relevant data in a structured format.

Overview of the Synthesis Pathway

The synthesis of 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol (Nitroso-PSAP) is logically approached as a two-stage process. The first stage involves the synthesis of the precursor molecule, 5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol. This is achieved through the sequential N-alkylation of 3-aminophenol. The second stage is the regioselective nitrosation of the synthesized precursor at the position ortho to the hydroxyl group to yield the final product.

Figure 1: Proposed two-stage synthesis pathway of Nitroso-PSAP.

Experimental Protocols

The following protocols are based on established methodologies for analogous chemical transformations, as a detailed, publicly available synthesis protocol for Nitroso-PSAP is not readily found in the scientific literature.

Stage 1: Synthesis of 5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol

This stage involves a two-step N-alkylation of 3-aminophenol.

Step 1: N-Propylation of 3-Aminophenol

This step introduces the n-propyl group to the amino moiety of 3-aminophenol.

• Reaction: 3-Aminophenol is reacted with an n-propyl halide (e.g., 1-bromopropane) in the presence of a base to neutralize the hydrogen halide formed.

• Reagents and Solvents:

  • 3-Aminophenol

  • 1-Bromopropane (or 1-iodopropane for higher reactivity)

  • Sodium bicarbonate (or a non-nucleophilic organic base like triethylamine)

  • Solvent: Acetonitrile or N,N-Dimethylformamide (DMF)

• Procedure:

  • Dissolve 3-aminophenol in the chosen solvent in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • Add a slight excess of the base to the solution.

  • Add 1.0 to 1.2 equivalents of 1-bromopropane dropwise at room temperature.

  • Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and filter off the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Purify the crude product, 3-(N-propylamino)phenol, by column chromatography on silica gel.

Step 2: N-Sulfopropylation of 3-(N-propylamino)phenol

This step introduces the sulfopropyl group, which imparts water solubility to the final compound.

• Reaction: The intermediate, 3-(N-propylamino)phenol, is reacted with 1,3-propane sultone. 1,3-propane sultone is a known carcinogen and should be handled with extreme caution in a well-ventilated fume hood with appropriate personal protective equipment.[1]

• Reagents and Solvents:

  • 3-(N-propylamino)phenol

  • 1,3-Propane sultone[2]

  • Solvent: Aprotic polar solvent such as acetonitrile or propylene carbonate.

• Procedure:

  • Dissolve 3-(N-propylamino)phenol in the chosen solvent.

  • Add 1.0 to 1.1 equivalents of 1,3-propane sultone to the solution.

  • Heat the mixture at a moderate temperature (e.g., 60-80 °C) and monitor the reaction by TLC.

  • The product, 5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol, is a zwitterion and may precipitate from the reaction mixture upon cooling.

  • Collect the precipitate by filtration and wash with a cold solvent to remove unreacted starting materials.

  • The product can be further purified by recrystallization if necessary.

Stage 2: Nitrosation of 5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol

This final step introduces the nitroso group at the 2-position of the phenol ring.

• Reaction: The precursor is treated with a nitrosating agent, typically generated in situ from sodium nitrite and an acid.

• Reagents and Solvents:

  • 5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol

  • Sodium nitrite (NaNO₂)

  • Hydrochloric acid (HCl) or Sulfuric acid (H₂SO₄)

  • Solvent: Water or an aqueous-alcoholic mixture.

• Procedure:

  • Dissolve the precursor in the chosen solvent and cool the solution to 0-5 °C in an ice bath.

  • Slowly add a stoichiometric amount of a cooled aqueous solution of sodium nitrite.

  • Maintain the temperature below 5 °C and slowly add a dilute acid (e.g., 1M HCl) dropwise with vigorous stirring.

  • The reaction is typically rapid, and the formation of the colored nitroso product can be visually monitored.

  • After the addition is complete, stir the reaction mixture for an additional 30-60 minutes at low temperature.

  • The product, 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol, can be isolated by precipitation (if solubility is low) or by extraction, followed by purification, potentially through recrystallization.

Quantitative Data

As specific literature with quantitative data for this exact synthesis is unavailable, the following table provides expected ranges for key parameters based on analogous reactions.

Parameter	N-Propylation of 3-Aminophenol	N-Sulfopropylation	Nitrosation
Typical Yield	60-80%	70-90%	50-70%
Reaction Time	4-12 hours	2-8 hours	1-2 hours
Reaction Temp.	Reflux	60-80 °C	0-5 °C
Purity (post-purification)	>95%	>98%	>97%

Experimental Workflow Visualization

The following diagram illustrates the general laboratory workflow for the synthesis of Nitroso-PSAP.

Figure 2: General laboratory workflow for Nitroso-PSAP synthesis.

Conclusion

The synthesis of 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol is a feasible multi-step process for a skilled organic chemist. The key challenges lie in the selective mono-N-propylation of 3-aminophenol and the safe handling of 1,3-propane sultone. The final nitrosation step requires careful temperature control to avoid side reactions. The protocols and data presented in this guide provide a solid foundation for researchers and professionals to undertake the synthesis of this valuable chromogenic reagent. Further optimization of reaction conditions may be necessary to achieve higher yields and purity.

References

• 1. 1,3-Propane sultone as an extremely potent human carcinogen: description of an exposed cohort in Germany - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1,3-Propane sultone - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide on the Spectral Characteristics of Nitroso-PSAP and Its Metal Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral properties of 2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol (Nitroso-PSAP) and its complexes with various metal ions. This document details the key spectral characteristics, experimental protocols for their determination, and a visualization of the metal complexation process.

Nitroso-PSAP is a highly sensitive and water-soluble colorimetric reagent.[1][2] It is particularly noted for its application in the detection of ferrous iron (Fe(II)), with which it forms a distinct green complex.[1][2] Beyond iron, Nitroso-PSAP also forms colored complexes with other transition metals such as cobalt (Co), nickel (Ni), and copper (Cu), making it a versatile tool in analytical chemistry.[1][2] The operational pH range for the use of nitroso compounds like Nitroso-PSAP is between 5.6 and 10.1.[1][2]

Spectral Data of Nitroso-PSAP Metal Complexes

The formation of complexes between Nitroso-PSAP and various metal ions results in significant changes in the UV-Visible absorption spectrum, forming the basis for their quantitative determination. The key spectral characteristics of these complexes are summarized in the table below.

Metal Ion	Complex Color	Maximum Wavelength (λmax)	Molar Absorptivity (ε)
Fe(II)	Green	753 - 756 nm	4.3 x 10⁴ - 4.5 x 10⁴ L mol⁻¹ cm⁻¹
Co(II)	-	490 nm	4.0 x 10⁴ L mol⁻¹ cm⁻¹
Ni(II)	-	394 nm	2.6 x 10⁴ L mol⁻¹ cm⁻¹
Cu(II)	-	429 nm	2.8 x 10⁴ L mol⁻¹ cm⁻¹

Data sourced from product descriptions and analytical studies.[1][2][3]

Experimental Protocols

The following sections outline the methodologies for the spectrophotometric determination of iron using Nitroso-PSAP, which can be adapted for the analysis of other metal ions.

Spectrophotometric Determination of Iron (Fe)

This protocol is based on the principles of the Nitroso-PSAP chromogenic method for iron determination in biological samples.[4]

1. Principle: Iron bound to transport proteins is dissociated in a weakly acidic buffer containing a denaturing agent. The released iron is then reduced to its ferrous (Fe(II)) state and subsequently forms a colored chelate with Nitroso-PSAP. The intensity of the color, measured spectrophotometrically, is directly proportional to the iron concentration.[4]

2. Reagents and Materials:

• Nitroso-PSAP reagent solution

• Weakly acidic buffer with a denaturing agent (Buffer A)

• Iron Calibrator solution

• Purified water (for blank)

• Sample (e.g., serum, tissue homogenate)

• Microplate or cuvettes

• Microplate reader or spectrophotometer

3. Assay Protocol (Microplate Method): [4]

• To individual wells of a microplate, add 15 µL of either the blank (purified water), Iron Calibrator, or the sample.

• Add 160 µL of Buffer A to each well.

• Mix the contents of the wells carefully, avoiding the formation of bubbles.

• Incubate the microplate at room temperature for 10 minutes.

• Measure the optical density (absorbance) at 750 nm (acceptable range: 730 - 770 nm).

• Calculate the iron concentration in the samples by comparing their absorbance to that of the Iron Calibrator, after subtracting the absorbance of the blank.

4. Sample Preparation:

• Serum and Plasma: Can be used directly in the assay.

• Tissue Samples: Homogenize the tissue and then add a 5% Trichloroacetic acid (TCA) solution. Vortex for 1 minute and incubate at 4 - 8°C for 30 minutes. Centrifuge at 6,000 rpm for 15 minutes and collect the supernatant for the assay. Ensure the sample pH is between 2.0 and 8.0.[4]

General Protocol for Characterization of Other Metal Complexes

This protocol can be used as a general guideline for studying the spectral characteristics of Nitroso-PSAP with other metal ions like Co(II), Ni(II), and Cu(II).

1. Preparation of Solutions:

• Prepare a stock solution of Nitroso-PSAP in deionized water.

• Prepare stock solutions of the metal salts (e.g., CoCl₂, NiSO₄, CuCl₂) of known concentrations in deionized water.

• Prepare a series of buffers covering the pH range of 5.6 to 10.1.

2. Determination of Absorption Spectrum:

• In a cuvette, mix a known concentration of the metal ion solution with an excess of the Nitroso-PSAP solution in a suitable buffer.

• Allow the reaction to reach completion (color development is stable).

• Scan the absorption spectrum of the resulting solution over a relevant wavelength range (e.g., 350-800 nm) using a spectrophotometer, with a solution of Nitroso-PSAP in the same buffer as the blank.

• The wavelength at which maximum absorbance occurs is the λmax.

3. Determination of Molar Absorptivity (ε):

• Prepare a series of solutions with a fixed concentration of Nitroso-PSAP and varying concentrations of the metal ion (ensuring Nitroso-PSAP is in excess).

• Measure the absorbance of each solution at the predetermined λmax.

• Plot a calibration curve of absorbance versus metal ion concentration.

• The molar absorptivity (ε) can be calculated from the slope of the linear portion of the calibration curve according to the Beer-Lambert law (A = εbc, where A is absorbance, b is the path length of the cuvette, and c is the molar concentration).

Visualizations

Formation of a Metal-Nitroso-PSAP Complex

The following diagram illustrates the general reaction pathway for the formation of a metal complex with Nitroso-PSAP. The Nitroso-PSAP molecule acts as a ligand, binding to the metal ion to form a stable, colored complex.

Caption: General reaction scheme for the complexation of a metal ion with Nitroso-PSAP.

Experimental Workflow for Spectrophotometric Analysis

The workflow for the spectrophotometric analysis of a metal ion using Nitroso-PSAP is depicted below. This process involves sample preparation, complex formation, and subsequent measurement of absorbance.

Caption: Workflow for the spectrophotometric determination of metal ions using Nitroso-PSAP.

References

• 1. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 2. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]
• 3. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. kamiyabiomedical.com [kamiyabiomedical.com]

Technical Guide: Molar Absorptivity and Determination of Iron Using the Nitroso-PSAP Complex

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectrophotometric determination of iron using 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP). It includes key quantitative data, a detailed experimental protocol, and a visual representation of the analytical workflow. The Nitroso-PSAP method is a sensitive and direct colorimetric assay for the quantification of iron in various biological samples.

Core Principles

Quantitative Spectroscopic Data

The molar absorptivity (ε), a measure of how strongly a substance absorbs light at a particular wavelength, is a critical parameter for this assay. The table below summarizes the reported molar absorptivity values for the Nitroso-PSAP iron complex.

Parameter	Value	Wavelength (λmax)	Source
Molar Absorptivity (ε)	4.5 x 10⁴ dm³ mol⁻¹ cm⁻¹	756 nm	[1]
Molar Absorptivity (ε)	4.3 x 10⁴ L mol⁻¹ cm⁻¹	753 nm	[5]

Note: 1 dm³ = 1 L, so the reported values are consistent.

Experimental Protocol: Spectrophotometric Determination of Iron

This section details a generalized protocol synthesized from various established methods for the determination of iron using Nitroso-PSAP.[2][4][6] This protocol is suitable for use with a 96-well microplate reader.

1. Materials and Reagents:

• Nitroso-PSAP Chromogen Solution: The primary colorimetric reagent.

• Weak Acidic Buffer (Buffer A): To dissociate iron from transport proteins.[2][4]

• Iron Calibrator: A standard solution of known iron concentration (e.g., 200 µg/dL).[2][4]

• Purified Water: For blank preparation.

• 96-well Microplate

• Microplate Reader: Capable of measuring absorbance at 750 nm.[4][6]

2. Sample Preparation:

• Serum and Plasma: Centrifuge to remove any insoluble material. Note: EDTA-treated plasma may interfere with the assay and should be avoided.[2][4]

• Urine and other Biological Fluids: If turbid, centrifuge the sample. The pH may need to be adjusted to a range of 2.0-3.0 with a small amount of HCl.[2][4]

• Cell Lysates and Tissue Homogenates: Centrifuge to remove cellular debris. High concentrations of proteins or lipids may require removal by ultrafiltration.[4]

3. Assay Procedure:

• Dispensing:

  • Pipette 15 µL of purified water (for the blank), iron calibrator, or sample into individual wells of the 96-well plate.[2][4]

• Iron Dissociation and Reduction:

  • Add 160 µL of Buffer A to each well.[2][4]

  • Mix gently and incubate at room temperature for 10 minutes.[2][4]

• Color Development:

  • Add 75 µL of the working Nitroso-PSAP chromogen solution to each well.[2][6]

  • Mix and incubate at room temperature for 5 minutes.[2][6]

• Absorbance Measurement:

  • Measure the absorbance of each well at 750 nm using a microplate reader. The acceptable wavelength range is typically between 730 nm and 770 nm.[4]

4. Calculation of Iron Concentration:

• Calculate the change in absorbance (ΔOD) for the calibrator and the sample:

  • ΔOD_Calibrator = OD_Calibrator - OD_Blank

  • ΔOD_Sample = OD_Sample - OD_Blank

• Calculate the iron concentration in the sample using the following formula:

  • Iron Concentration (µg/dL) = (ΔOD_Sample / ΔOD_Calibrator) x Concentration of Calibrator (µg/dL)[2]

Visualized Experimental Workflow

The following diagram illustrates the key steps in the spectrophotometric determination of iron using the Nitroso-PSAP method.

Caption: Workflow for Nitroso-PSAP based iron assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. adipogen.com [adipogen.com]
• 4. kamiyabiomedical.com [kamiyabiomedical.com]
• 5. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]

In-Depth Technical Guide to CAS Number 80459-15-0: Nitroso-PSAP

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the chemical compound associated with CAS number 80459-15-0, scientifically known as 2-Nitroso-5-(N-propyl-3-sulfopropylamino)phenol, and commonly referred to as Nitroso-PSAP. This document details its chemical and physical properties, its primary application as a high-sensitivity chromogenic reagent for metal ion detection, and detailed experimental protocols for its use.

Nitroso-PSAP is a water-soluble compound that has gained significant traction in analytical chemistry for the quantitative determination of various metal ions, most notably iron(II). Its ability to form stable, intensely colored complexes with metal ions makes it a valuable tool in spectrophotometric analysis, particularly in biological and environmental samples.

Chemical Information and Physical Properties

Nitroso-PSAP is a synthetic organic compound belonging to the family of nitrosophenols. Its chemical structure incorporates a nitrosophenol core functionalized with a sulfopropylamino group, which imparts high water solubility.

Property	Value	Reference(s)
CAS Number	80459-15-0	[1][2][3]
IUPAC Name	2-Nitroso-5-(N-propyl-3-sulfopropylamino)phenol	[1][4]
Synonyms	Nitroso-PSAP, 3-(3-HYDROXY-4-NITROSO-N-PROPYLANILINO) PROPANESULFONIC ACID	[4]
Molecular Formula	C₁₂H₁₈N₂O₅S	[1][2][3]
Molecular Weight	302.35 g/mol	[1][2][3]
Appearance	Yellow to yellowish-brown powder	[1][2][3]
Purity	> 97%	[1][2][3]
Melting Point	165-170 °C (with decomposition)	[4]
Solubility	Soluble in water (0.04% solution is a clear, reddish-orange)	[1][2][3]
pKa	pKa₁ = 1.73 ± 0.50 (Predicted)	[4]

Mechanism of Action and Applications

The primary utility of Nitroso-PSAP lies in its function as a chelating agent that forms colored complexes with metal ions. The underlying mechanism involves the formation of a coordination complex between the metal ion and the Nitroso-PSAP molecule. This complex exhibits strong absorbance at a specific wavelength in the visible spectrum, allowing for the quantitative determination of the metal ion concentration based on the Beer-Lambert law.

The most prominent application of Nitroso-PSAP is in the spectrophotometric determination of iron(II). It reacts with Fe(II) to form a stable green-blue complex with a maximum absorbance (λmax) around 750-756 nm.[3][5] This reaction is highly sensitive, enabling the detection of iron at parts-per-billion (ppb) levels.

Beyond iron, Nitroso-PSAP is also utilized for the detection of other transition metals such as cobalt(II), nickel(II), and copper(II), which form complexes with distinct spectral properties.

Quantitative Data

Spectral Properties of Nitroso-PSAP Metal Complexes

The formation of complexes between Nitroso-PSAP and various metal ions results in significant changes in the UV-Visible absorption spectrum. The table below summarizes the key spectral data for these complexes.

Metal Ion	Complex Color	λmax (nm)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)
Fe(II)	Green-Blue	750 - 756	4.3 x 10⁴ - 4.5 x 10⁴
Co(II)	-	490	4.0 x 10⁴
Ni(II)	-	394	2.6 x 10⁴
Cu(II)	-	429	2.8 x 10⁴

References for all data in the table above:[3][5]

Stability Constants of Metal Complexes

The stability of the metal-ligand complexes is a critical factor in the reliability of analytical methods. The protonation constants of Nitroso-PSAP (denoted as H₂L) and the stability constants (log K) of its complexes with various metal ions have been determined by potentiometric titration in an aqueous solution at 25°C and an ionic strength (μ) of 0.1 M (KNO₃).[1]

Equilibrium	Constant	Value
H⁺ + L²⁻ ⇌ HL⁻	log K₁	-
2H⁺ + L²⁻ ⇌ H₂L	log β₂	-
Mg²⁺ + L²⁻ ⇌ MgL	log K₁	3.06
Ca²⁺ + L²⁻ ⇌ CaL	log K₁	2.45
Co²⁺ + L²⁻ ⇌ CoL	log K₁	9.90
Ni²⁺ + L²⁻ ⇌ NiL	log K₁	11.20
Cu²⁺ + L²⁻ ⇌ CuL	log K₁	12.87
Zn²⁺ + L²⁻ ⇌ ZnL	log K₁	9.20
Al³⁺ + L²⁻ ⇌ AlL⁺	log K₁	12.01
Ga³⁺ + L²⁻ ⇌ GaL⁺	log K₁	13.91
Fe³⁺ + L²⁻ ⇌ FeL⁺	log K₁	13.12

Reference for all data in the table above:[1]

Experimental Protocols

Spectrophotometric Determination of Iron(II) in Aqueous Samples

This protocol is adapted from established methods for the colorimetric determination of iron.[6]

Reagents:

• Iron(II) Standard Solution (1000 ppm): Prepare by dissolving the appropriate amount of a primary standard iron salt (e.g., ammonium iron(II) sulfate hexahydrate) in deionized water containing a small amount of sulfuric acid to prevent oxidation.

• Nitroso-PSAP Solution (4 x 10⁻³ M): Dissolve the required amount of Nitroso-PSAP in deionized water.

• Sodium Ascorbate Solution (1% w/v): To reduce any Fe(III) to Fe(II).

• Buffer Solution (pH 8.0): An appropriate buffer system, such as Tris-HCl, should be used to maintain the optimal pH for complex formation.

Procedure:

• To a 25 mL calibrated flask, add 3 mL of the sample solution containing up to 5 ppm of iron.

• Add 2 mL of the 1% sodium ascorbate solution and mix.

• Add 1 mL of the 4 x 10⁻³ M Nitroso-PSAP solution.

• Add 5 mL of the pH 8.0 buffer solution.

• Dilute to the mark with deionized water and shake thoroughly.

• Measure the absorbance of the solution at 753 nm in a 10 mm cuvette against a reagent blank.

• Construct a calibration curve using standard iron(II) solutions of known concentrations and determine the concentration of iron in the sample.

Caption: Workflow for Spectrophotometric Iron(II) Determination.

Flow Injection Analysis (FIA) for the Determination of Iron

This protocol outlines a general procedure for the determination of iron using Nitroso-PSAP in a flow injection analysis system.[7]

FIA System Setup:

• Carrier Stream: Deionized water or a suitable buffer.

• Reagent Stream: A solution of Nitroso-PSAP and a reducing agent (e.g., sodium ascorbate) in a buffer solution (the exact concentrations and pH need to be optimized for the specific system).

• Injection Volume: Typically in the range of 50-200 µL.

• Detector: A spectrophotometer with a flow-through cell set to monitor the absorbance at the λmax of the Fe(II)-Nitroso-PSAP complex (approximately 753 nm).

Procedure:

• Set up the FIA manifold with the carrier and reagent streams pumped at a constant flow rate.

• Inject a known volume of the iron standard or sample into the carrier stream.

• The sample zone merges with the reagent stream, initiating the complex formation reaction.

• The colored complex flows through the detector, and the absorbance is recorded as a peak.

• The peak height or area is proportional to the iron concentration in the injected sample.

• A calibration curve is generated by injecting a series of iron standards.

References

• 1. jstage.jst.go.jp [jstage.jst.go.jp]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. kamiyabiomedical.com [kamiyabiomedical.com]
• 4. 2-NITROSO-5-(N-PROPYL-3-SULFOPROPYLAMINO)PHENOL CAS#: 80459-15-0 [amp.chemicalbook.com]
• 5. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 6. gifu-u.repo.nii.ac.jp [gifu-u.repo.nii.ac.jp]
• 7. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Applications of Nitroso-PSAP in Biological and Analytical Research

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known applications of 2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol, commonly known as Nitroso-PSAP. The content herein is based on currently available scientific literature and is intended to inform researchers, scientists, and drug development professionals on its established uses and potential, yet currently unexplored, biological applications.

Core Application: A Highly Sensitive Reagent for Metal Ion Detection

Nitroso-PSAP is primarily recognized as a highly sensitive and water-soluble colorimetric reagent for the detection and quantification of various metal ions, most notably Iron (II) (Fe(II)). Its utility is well-established in analytical chemistry, with applications in determining metal concentrations in biological fluids and environmental samples.

Mechanism of Action in Metal Detection

Nitroso-PSAP forms stable, colored complexes with divalent and trivalent metal ions. The formation of these complexes results in a distinct shift in the maximum absorption wavelength (λmax) of the solution, allowing for the quantitative determination of the metal ion concentration using spectrophotometry. For instance, it forms a green complex with Fe(II).[1][2] This reagent is particularly useful for flow injection analysis.[1][2][3]

Quantitative Data Presentation

The spectrophotometric properties of Nitroso-PSAP in complex with various metal ions are summarized in the table below. This data is crucial for researchers designing experiments for metal quantification in biological and other matrices.

Metal Ion	Complex Color	Maximum Wavelength (λmax)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Fe(II)	Green	756 nm[1][2]	4.5 x 10⁴[1][2]
Fe(II)	-	753 nm[3]	4.3 x 10⁴[3]
Co(II)	-	490 nm[1][2]	4.0 x 10⁴[1][2]
Cu(II)	-	429 nm[1][2]	2.8 x 10⁴[1][2]
Ni(II)	-	394 nm[1][2]	2.6 x 10⁴[1][2]

Table 1: Spectral Data of Nitroso-PSAP-Metal Complexes.

The operational pH range for the use of nitroso compounds like Nitroso-PSAP is between 5.6 and 10.1.[1][2] The detection range for these metals is reported to be from 5 ppb to 5 ppm.[1][2]

Experimental Protocol: Spectrophotometric Determination of Fe(II) using Nitroso-PSAP

The following is a generalized protocol for the determination of Fe(II) in a given sample, based on the principles of spectrophotometry with Nitroso-PSAP.

Materials:

• Nitroso-PSAP solution (prepared in deionized water)

• Standard solutions of Fe(II) of known concentrations

• pH buffer (within the 5.6-10.1 range)

• Spectrophotometer

• Cuvettes

• Sample containing an unknown concentration of Fe(II)

Methodology:

• Preparation of Standard Curve:

  • Prepare a series of dilutions of the Fe(II) standard solution to create a range of known concentrations.

  • To each standard dilution, add a specific volume of the Nitroso-PSAP solution and the pH buffer.

  • Allow the reaction to proceed to completion, resulting in the formation of the green Fe(II)-Nitroso-PSAP complex.

  • Measure the absorbance of each standard solution at the maximum wavelength (λmax) of 756 nm using the spectrophotometer.

  • Plot a standard curve of absorbance versus Fe(II) concentration.

• Sample Analysis:

  • Prepare the unknown sample by adding the same volume of Nitroso-PSAP solution and pH buffer as used for the standards.

  • Measure the absorbance of the prepared sample at 756 nm.

  • Determine the concentration of Fe(II) in the sample by interpolating its absorbance value on the standard curve.

Visualization of Experimental Workflow

Caption: Workflow for Fe(II) quantification using Nitroso-PSAP.

Potential Broader Biological Applications: A Look into Related Compounds

While Nitroso-PSAP is well-characterized as an analytical reagent, there is a lack of direct scientific literature detailing its broader biological activities, such as its effects on cellular signaling pathways or its potential as a therapeutic agent. However, to provide a comprehensive guide for researchers, it is pertinent to discuss the known biological activities of the broader classes of nitroso compounds. It is critical to note that the following information pertains to general classes of compounds and may not be representative of the specific biological activity of Nitroso-PSAP.

N-Nitroso Compounds: This class of compounds is known for its potent biological activity, which is often associated with carcinogenesis.[4][5]

• Mechanism of Action: N-nitroso compounds, such as nitrosamines and nitrosoureas, can act as alkylating agents.[4][5] Following metabolic activation or spontaneous decomposition, they form electrophilic intermediates that can react with nucleophilic sites on cellular macromolecules, including DNA.[4][5] This alkylation of DNA can lead to mutations and the initiation of cancer.[4][5]

C-Nitroso Compounds: Some C-nitroso compounds have been investigated for their potential as nitric oxide (NO) donors.[6] Nitric oxide is a critical signaling molecule involved in a vast array of physiological processes, including vasodilation, neurotransmission, and the immune response.

• Potential Mechanism of Action: These compounds can release NO or a related redox species, which can then modulate various signaling pathways.[6]

Visualization of General Nitroso Compound Mechanisms

Caption: General mechanisms of N-nitroso and C-nitroso compounds.

Future Directions and Conclusion

The primary and well-documented application of Nitroso-PSAP in biological research is as a robust and sensitive analytical tool for the quantification of metal ions. Its utility in this domain is clear, with established protocols and quantitative data to support its use.

The broader biological effects of Nitroso-PSAP remain an unexplored area of research. While the general classes of N-nitroso and C-nitroso compounds exhibit significant biological activities, it is imperative for researchers to conduct specific studies to determine if Nitroso-PSAP shares any of these properties. Future investigations could explore its potential to act as an alkylating agent, a nitric oxide donor, or to have other unforeseen interactions with biological systems. Such studies would be foundational in determining if Nitroso-PSAP has a role to play in drug development or as a tool for modulating cellular signaling. Until such research is conducted, the application of Nitroso-PSAP should be confined to its established role as an analytical reagent.

References

• 1. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 2. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]
• 3. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Mechanisms of action of N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanisms of action of N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 6. C-nitroso compounds: synthesis, physicochemical properties and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Advent of Nitroso-PSAP: A Chromogenic Reagent for Sensitive Metal Ion Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The precise quantification of metal ions is a cornerstone of analytical chemistry, with far-reaching implications in environmental monitoring, clinical diagnostics, and pharmaceutical development. Among the arsenal of analytical tools, chromogenic reagents, which form colored complexes with specific metal ions, offer a simple, cost-effective, and often highly sensitive method for their detection and quantification. This technical guide delves into the discovery, development, and application of 2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol, commonly known as Nitroso-PSAP, a highly sensitive and water-soluble chromogenic reagent. This guide will provide a comprehensive overview of its properties, synthesis, and detailed experimental protocols for its use in the spectrophotometric determination of iron and cobalt, along with a summary of its performance characteristics and potential interferences.

Discovery and Development

The development of Nitroso-PSAP emerged from the broader field of research into nitroso-phenolic compounds as effective chelating agents for transition metals. While the seminal publication detailing the initial synthesis and characterization of Nitroso-PSAP remains elusive in publicly accessible literature, the work of Japanese analytical chemists Tadao Sakai and Norio Ohno in the mid-1980s was pivotal in establishing its utility as a superior reagent for the determination of iron. Their research demonstrated the high molar absorptivity of the iron(II)-Nitroso-PSAP complex, paving the way for its application in sensitive analytical methods such as flow injection analysis for the determination of trace iron in environmental water samples[1]. The strategic incorporation of a sulfopropylamino group into the phenol structure enhances the water solubility of both the reagent and its metal complexes, a significant advantage over earlier nitroso-based reagents that often required solvent extraction steps.

Physicochemical Properties and Synthesis

Nitroso-PSAP is a yellowish-brown powder with the chemical formula C₁₂H₁₈N₂O₅S and a molecular weight of 302.35 g/mol . It is characterized by a melting point of 165-170 °C (with decomposition)[2]. The presence of the sulfonic acid group imparts good water solubility to the molecule.

Analytical Applications: Spectrophotometric Determination of Metal Ions

Nitroso-PSAP is a versatile chromogenic reagent that forms stable, colored complexes with several divalent metal ions, most notably iron(II) and cobalt(II). The formation of these complexes provides the basis for their quantitative determination using spectrophotometry.

Quantitative Data Summary

The analytical performance of Nitroso-PSAP is summarized in the following tables, providing key parameters for the determination of various metal ions.

Metal Ion	Wavelength of Maximum Absorbance (λmax)	Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)
Iron(II)	753 nm	4.3 x 10⁴[1]
Cobalt(II)	Data not available in the reviewed literature	Data not available in the reviewed literature
Nickel(II)	Data not available in the reviewed literature	Data not available in the reviewed literature
Copper(II)	Data not available in the reviewed literature	Data not available in the reviewed literature

Parameter	Value	Reference
Chemical Formula	C₁₂H₁₈N₂O₅S	[2]
Molecular Weight	302.35 g/mol	[2]
Appearance	Yellowish-brown powder
Melting Point	165-170 °C (decomposes)	[2]
Solubility	Water-soluble	[1]

Experimental Protocols

Spectrophotometric Determination of Iron(II)

The following protocol is based on the principles of the flow injection analysis method developed by Ohno and Sakai for the determination of iron in water samples[1]. This can be adapted for batch spectrophotometric measurements.

Reagents:

• Nitroso-PSAP solution: Prepare a solution of Nitroso-PSAP in deionized water. The optimal concentration may need to be determined experimentally but is typically in the range of 1 x 10⁻⁴ M.

• Buffer solution: An acetate buffer solution (pH 4.0 - 6.0) is commonly used to maintain the optimal pH for complex formation.

• Reducing agent: A solution of hydroxylamine hydrochloride or ascorbic acid to ensure all iron is in the Fe(II) state.

• Iron(II) standard solutions: Prepare a series of standard solutions of known Fe(II) concentration from a certified stock solution.

Procedure:

• Sample Preparation: If necessary, digest the sample to release bound iron and filter to remove any particulate matter.

• Reduction of Iron(III): To an aliquot of the sample or standard solution, add a sufficient amount of the reducing agent to convert any Fe(III) to Fe(II). Allow the reaction to proceed for the recommended time.

• pH Adjustment: Add the buffer solution to adjust the pH to the optimal range for complex formation.

• Complex Formation: Add the Nitroso-PSAP solution to the pH-adjusted sample. A colored complex will form. Allow sufficient time for the color to develop fully and stabilize.

• Spectrophotometric Measurement: Measure the absorbance of the solution at the wavelength of maximum absorbance (λmax = 753 nm) using a spectrophotometer. Use a reagent blank (containing all reagents except the iron standard/sample) to zero the instrument.

• Calibration Curve: Plot the absorbance values of the standard solutions against their corresponding concentrations to construct a calibration curve.

• Concentration Determination: Determine the concentration of iron in the sample by interpolating its absorbance value on the calibration curve.

References

• 1. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. 2-NITROSO-5-(N-PROPYL-3-SULFOPROPYLAMINO)PHENOL CAS#: 80459-15-0 [amp.chemicalbook.com]
• 3. US4743595A - Process for preparing 2-amino-5-nitrophenol derivatives - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Serum Iron Determination using the Nitroso-PSAP Method

These application notes provide a detailed protocol for the quantitative determination of iron in serum and other biological samples using the Nitroso-PSAP chromogenic method. This method is intended for researchers, scientists, and drug development professionals.

Principle of the Method

The Nitroso-PSAP method is a direct colorimetric assay for the quantitative determination of iron in biological samples that does not require sample deproteinization.[1] The principle of the assay is based on the following steps:

• Dissociation: Iron bound to transport proteins, such as transferrin, is released in a weakly acidic buffer containing a denaturing agent.[1][2]

• Chelation and Color Formation: The resulting ferrous ions (Fe²⁺) react with the chromogen, 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP), to form a stable, water-soluble blue-green chelate complex.[1][5][6]

• Spectrophotometric Measurement: The intensity of the colored complex is directly proportional to the iron concentration in the sample.[1][4] The absorbance is measured spectrophotometrically at a wavelength of approximately 750 nm.[1][2]

Quantitative Data Summary

The performance characteristics of the Nitroso-PSAP method for serum iron determination are summarized in the table below. The data is compiled from various commercially available assay kits.

Parameter	Value	References
Measuring Range	10 - 1000 µg/dL	[2][3][4]
Wavelength	750 nm (acceptable range: 730 - 770 nm)	[1][2][3]
Molar Absorptivity	4.3 x 10⁴ L mol⁻¹ cm⁻¹ at 753 nm	[5]
Sample Types	Serum, Plasma, Urine, Saliva, Cell Lysate, Tissue Supernatant	[2][3]
Interferences	EDTA-plasma samples cannot be used. No significant interference from conjugated or unconjugated bilirubin up to 40 mg/dL.	[1][2][4]

Precision:

Level	Mean (µg/dL)	S.D.	C.V. (%)
Level 1	118.09	1.09	0.9
Level 2	244.73	8.89	3.6

Precision was evaluated using commercially available quality control serum.[1][4]

Experimental Protocols

This section provides a detailed methodology for the determination of iron in serum and other biological samples using the Nitroso-PSAP method in a 96-well microplate format.

3.1. Materials and Reagents

• Nitroso-PSAP Chromogen Solution

• Buffer A (Weakly acidic buffer with a denaturing agent)

• Buffer B (Reducing agent solution)

• Iron Calibrator (e.g., 200 µg/dL)

• Purified water (for blank)

• 96-well clear flat-bottom microplate

• Micropipettes and tips

• Microplate reader with 750 nm filter

3.2. Reagent Preparation

• Bring all reagents to room temperature before use.[1][7]

• Working Reagent: Prepare the working reagent by mixing Buffer B and the Nitroso-PSAP Chromogen solution according to the kit manufacturer's instructions. A common preparation involves mixing 70 µL of Buffer B with 7 µL of Nitroso-PSAP solution per test.[7] The prepared working reagent should be used within a specified time, typically within one month when stored at 4°C.[1]

3.3. Sample Preparation

• Serum and Plasma: Use fresh, non-hemolyzed serum.[8] If samples are turbid, clarify by centrifugation at 6,000 rpm for 15 minutes and use the supernatant.[1] EDTA-plasma should not be used as EDTA interferes with the assay.[1][2]

• Urine and other biological fluids: Adjust the sample pH to 2.0-3.0 with 6M HCl (e.g., add 5-10 µL of 6M HCl per 1 mL of sample).[2][4] Centrifuge at 6,000 rpm for 15 minutes to remove any precipitate and use the supernatant.[4]

• Tissue Extracts and Cell Lysates: Homogenize the tissue or lyse the cells in an appropriate buffer. Add 5% Trichloroacetic acid (TCA) solution, vortex for 1 minute, and incubate at 4-8°C for 30 minutes.[1][4] Centrifuge at 6,000 rpm for 15 minutes and collect the supernatant for the assay.[1][4] The sample pH should be between 2.0 and 8.0.[4]

3.4. Assay Procedure (Microplate)

• Pipetting:

  • Add 15 µL of purified water (Blank), Iron Calibrator, or Sample to separate wells of the 96-well microplate.[1][2]

• Incubation with Buffer A:

  • Add 160 µL of Buffer A to each well.[1][2]

  • Mix gently using a pipette. Avoid foaming.[1]

  • Incubate at room temperature for 10 minutes.[1][2]

• Color Development:

  • Add 75 µL of the prepared Working Reagent (containing Nitroso-PSAP) to each well.[2]

  • Mix gently.

  • Incubate at room temperature for 5 minutes.[2]

• Measurement:

  • Read the absorbance (OD) at 750 nm using a microplate reader.[1][2] The acceptable wavelength range is 730-770 nm.[1]

3.5. Calculation of Results

• Calculate the corrected absorbance (ΔOD) for the calibrator and samples by subtracting the absorbance of the blank:

  • ΔOD_Calibrator = OD_Calibrator - OD_Blank

  • ΔOD_Sample = OD_Sample - OD_Blank

• Calculate the iron concentration in the sample using the following formula:

  • Iron Concentration (µg/dL) = (ΔOD_Sample / ΔOD_Calibrator) x Concentration of Calibrator (µg/dL)

  If the sample was diluted, multiply the result by the dilution factor.[1]

Visualizations

Experimental Workflow Diagram

Caption: Experimental workflow for the Nitroso-PSAP serum iron determination assay.

// Node Definitions Transferrin_Fe3 [label="Transferrin-Fe³⁺\n(in sample)", fillcolor="#F1F3F4", fontcolor="#202124"]; Fe3 [label="Fe³⁺ (Ferric Iron)", fillcolor="#FFFFFF", fontcolor="#202124"]; Fe2 [label="Fe²⁺ (Ferrous Iron)", fillcolor="#FFFFFF", fontcolor="#202124"]; Nitroso_PSAP [label="Nitroso-PSAP\n(Chromogen)", fillcolor="#F1F3F4", fontcolor="#202124"]; Complex [label="Blue-Green Complex", shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edge Definitions Transferrin_Fe3 -> Fe3 [label="Weak Acidic Buffer\n+ Denaturant", color="#EA4335"]; Fe3 -> Fe2 [label="Reducing Agent", color="#FBBC05"]; Fe2 -> Complex [color="#34A853"]; Nitroso_PSAP -> Complex [color="#34A853"]; Complex -> edge[style=invis]; }

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 3. adipogen.com [adipogen.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cosmobiousa.com [cosmobiousa.com]
• 8. medichem-me.com [medichem-me.com]

Application Notes and Protocols for Nitroso-PSAP Colorimetric Assay in a 96-Well Plate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron is a critical transition metal involved in a myriad of physiological processes, including oxygen transport, cellular respiration, and DNA synthesis. Dysregulation of iron homeostasis is implicated in various pathological conditions, making the accurate quantification of iron in biological samples a cornerstone of research in numerous fields, including drug development. The Nitroso-PSAP colorimetric assay offers a sensitive and specific method for the determination of iron concentration. This assay is readily adaptable to a 96-well plate format, enabling high-throughput screening and analysis.

The principle of the assay involves the dissociation of iron from its carrier proteins, such as transferrin, under weakly acidic conditions. Subsequently, ferric iron (Fe³⁺) is reduced to its ferrous form (Fe²⁺) by a reducing agent. The ferrous iron then reacts with the chromogenic agent, 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP), to form a stable, blue-colored complex. The intensity of this color, which is directly proportional to the total iron concentration in the sample, is quantified by measuring the absorbance at approximately 750 nm.[1]

Data Presentation

The performance of the Nitroso-PSAP assay should be validated to ensure reliable and reproducible results. Key validation parameters include linearity, sensitivity (Limit of Detection and Limit of Quantitation), precision, and accuracy. Below are tables summarizing typical performance data for this assay.

Table 1: Assay Linearity

Analyte	Linear Range (µg/dL)	Correlation Coefficient (r²)
Iron (Fe²⁺/Fe³⁺)	10 - 1000	> 0.99

Table 2: Assay Sensitivity

Parameter	Value (µg/dL)
Limit of Detection (LOD)	~4
Limit of Quantitation (LOQ)	~10

Note: LOD and LOQ are estimated based on the lower end of the linear range provided in typical assay kits. Actual values should be experimentally determined.

Table 3: Assay Precision (Intra-assay)

Sample	Mean Concentration (µg/dL)	Standard Deviation (SD)	Coefficient of Variation (%CV)
Low Control	118.09	1.09	0.9
High Control	244.73	8.89	3.6

Data adapted from a commercially available kit manual.

Table 4: Accuracy (Spike and Recovery)

Sample Matrix	Spiked Concentration (µg/dL)	Measured Concentration (µg/dL)	Recovery (%)
Serum	50	48.5	97
Cell Lysate	100	103	103

Illustrative data. Actual recovery should be determined for each sample matrix.

Experimental Protocols

This section provides a detailed methodology for the determination of total iron concentration in biological samples using the Nitroso-PSAP assay in a 96-well plate format.

Materials and Reagents

• Nitroso-PSAP chromogen solution

• Iron Assay Buffer (Weakly acidic, e.g., Acetate buffer, pH 4.5)

• Iron Reducing Solution (e.g., Ascorbic acid or Hydroxylamine hydrochloride in buffer)

• Iron Standard (A certified standard solution of Fe³⁺, e.g., 1000 µg/dL)

• 96-well clear, flat-bottom microplates

• Microplate reader capable of measuring absorbance at 750 nm

• Calibrated single and multichannel pipettes

• Deionized water

• Sample-specific preparation reagents (e.g., HCl, Trichloroacetic acid)

Reagent Preparation

• Iron Assay Buffer (Buffer A): This is a weakly acidic buffer used to release iron from proteins. A common example is an acetate buffer (pH 4.5).

• Color Developer Solution (Working Reagent): This solution contains the Nitroso-PSAP chromogen and a reducing agent. The exact formulation can be proprietary in commercial kits. A general approach is to prepare a solution containing a reducing agent (e.g., ascorbic acid) in a suitable buffer and then add the Nitroso-PSAP solution. For instance, a working reagent can be prepared by mixing a buffer containing the reducing agent with the Nitroso-PSAP chromogen solution.

• Iron Standard Curve Preparation: Prepare a series of iron standards by diluting the Iron Standard stock solution with deionized water. A typical standard curve may range from 10 µg/dL to 1000 µg/dL.

Sample Preparation

• Serum/Plasma: Use serum or heparinized plasma. EDTA-containing plasma should not be used as EDTA can interfere with the assay.[1] Centrifuge samples to remove any particulate matter.

• Urine: Acidify urine samples by adding a small amount of concentrated HCl to achieve a pH between 2.0 and 3.0. Centrifuge to remove any precipitate.

• Cell Lysates: Lyse cells in a buffer that does not contain chelating agents. Centrifuge the lysate to pellet cellular debris and use the supernatant for the assay.

• Tissue Homogenates: Homogenize the tissue in an appropriate buffer. To release iron, treat the homogenate with an acid such as trichloroacetic acid (TCA), vortex, and incubate on ice. Centrifuge to pellet the precipitated protein and use the supernatant for the assay.

Assay Procedure

• Plate Setup: To each well of a 96-well plate, add 15 µL of either deionized water (for the blank), iron standards, or prepared samples.

• Iron Release: Add 160 µL of Iron Assay Buffer (Buffer A) to each well. Mix gently by pipetting up and down, avoiding the formation of bubbles. Incubate the plate at room temperature for 10 minutes.[1]

• Color Development: Add 75 µL of the prepared Color Developer Solution to each well. Mix gently.

• Incubation: Incubate the plate at room temperature for 5 minutes.

• Absorbance Measurement: Measure the absorbance of each well at 750 nm using a microplate reader. The acceptable wavelength range is typically 730-770 nm.[1]

Data Analysis

• Blank Subtraction: Subtract the average absorbance of the blank wells from the absorbance of all standard and sample wells.

• Standard Curve Generation: Plot the blank-corrected absorbance of the iron standards against their corresponding concentrations (in µg/dL). Perform a linear regression to obtain the equation of the line (y = mx + c) and the correlation coefficient (r²).

• Sample Concentration Calculation: Use the equation of the standard curve to calculate the iron concentration in the samples.

  Iron Concentration (µg/dL) = (Absorbance_sample - c) / m

  Where 'm' is the slope and 'c' is the y-intercept of the standard curve. Remember to account for any dilution factors used during sample preparation.

Visualizations

Below are diagrams illustrating the chemical principle and the experimental workflow of the Nitroso-PSAP assay.

Caption: Chemical reaction pathway of the Nitroso-PSAP assay.

Caption: Step-by-step workflow of the Nitroso-PSAP assay.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]

Application Note: Flow Injection Analysis for Iron in Water Samples using Nitroso-PSAP

AN-FIA-Fe-001

Abstract

This application note details a sensitive and selective flow injection analysis (FIA) method for the determination of trace levels of iron (Fe(II)) in various water samples, such as boiler and well water.[1] The method utilizes the chromogenic reagent 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP), which forms a stable and water-soluble green complex with Fe(II) ions at a pH of 8.[2] The resulting complex is measured spectrophotometrically at 753 nm.[1][2] This FIA method offers a rapid sample throughput and high precision, making it suitable for routine environmental monitoring and quality control.[1]

Introduction

Iron is a common element in natural water systems, and its concentration is a critical parameter for assessing water quality.[3] While essential at low concentrations, elevated levels of iron can lead to aesthetic issues, such as taste and staining, and can promote the growth of iron bacteria. Therefore, a reliable and efficient analytical method for iron determination is crucial. Flow injection analysis (FIA) is a highly automated and rapid analytical technique that is well-suited for the routine analysis of numerous water samples.[4][5] The use of Nitroso-PSAP as a chromogenic reagent provides excellent sensitivity and selectivity for the determination of Fe(II).[1][2][6] This application note provides a detailed protocol for the FIA determination of iron in water samples using Nitroso-PSAP.

Quantitative Data

The performance of the FIA method using Nitroso-PSAP for the determination of iron is summarized in the following tables.

Table 1: Method Performance Characteristics for Iron (Fe(II)) Determination

Parameter	Value	Reference
Analyte	Iron (Fe(II))	[1][2]
Wavelength (λmax)	753 nm	[1][2]
Molar Absorptivity	4.3 x 10⁴ L mol⁻¹ cm⁻¹	[1]
Linearity Range	4 - 100 µg/L	[1]
Average Recovery Error	±1%	[1]
Sampling Rate	25 samples/hour	[1]

Table 2: Interference Study

The selectivity of the method was evaluated by analyzing solutions containing 50 µg/L of Fe(II) in the presence of various potentially interfering ions.

Interfering Ion	Concentration	Interference	Reference
Nickel (Ni²⁺)	500 µg/L	No significant interference	[1]
Cobalt (Co²⁺)	500 µg/L	No significant interference	[1]
Copper (Cu²⁺)	500 µg/L	No significant interference	[1]
Zinc (Zn²⁺)	500 µg/L	No significant interference	[1]
Cadmium (Cd²⁺)	500 µg/L	No significant interference	[1]

Experimental Protocols

Reagent Preparation

• Carrier Solution (Buffer): Prepare a buffer solution with a pH of 8.0.

• Nitroso-PSAP Reagent (2 x 10⁻⁴ M): Dissolve an appropriate amount of 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol in deionized water. For example, dissolve 0.0302 g of Nitroso-PSAP in 500 ml of 5 x 10⁻³ M sulfuric acid.[2]

• Reducing Agent (1 x 10⁻³ M Sodium Ascorbate): To determine total iron, a reducing agent is required to convert Fe(III) to Fe(II). Dissolve 0.099 g of sodium ascorbate in 500 ml of deionized water.[2] For the determination of only Fe(II), this reagent can be omitted.

• Iron Standard Stock Solution (1000 ppm): Prepare a stock solution of iron(II) by dissolving an appropriate amount of a suitable iron salt (e.g., ferrous ammonium sulfate hexahydrate) in 0.05 M sulfuric acid.[2]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with deionized water to cover the linear range of the method (e.g., 4, 10, 25, 50, and 100 µg/L).

FIA System Setup

The flow injection analysis system consists of a peristaltic pump, an injection valve, a reaction coil, and a spectrophotometric detector equipped with a flow-through cell. The components are connected using narrow-bore tubing. The setup is illustrated in the workflow diagram below.

Analytical Procedure

• System Start-up: Start the peristaltic pump and allow the carrier solution and reagent to flow through the system until a stable baseline is obtained on the detector.

• Sample Pre-treatment (for total iron): If determining total iron, mix the sample with the sodium ascorbate solution to reduce any Fe(III) to Fe(II).[2]

• Injection: Load the sample or standard solution into the injection valve.

• Analysis: Inject the sample into the carrier stream, where it merges with the Nitroso-PSAP reagent stream.

• Reaction and Detection: The sample zone travels through the reaction coil, where the complexation reaction between Fe(II) and Nitroso-PSAP occurs. The absorbance of the colored complex is measured at 753 nm as it passes through the detector.[1][2]

• Data Acquisition: Record the peak height or area of the transient signal, which is proportional to the iron concentration in the sample.

• Calibration: Construct a calibration curve by plotting the peak height or area versus the concentration of the iron working standards.

• Sample Measurement: Determine the iron concentration in the water samples by comparing their peak signals to the calibration curve.

Workflow Diagram

Caption: FIA workflow for iron determination.

References

• 1. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. gifu-u.repo.nii.ac.jp [gifu-u.repo.nii.ac.jp]
• 3. Determination of Iron in Environmental Water Samples by FIA-TLS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Flow-Injection Methods in Water Analysis-Recent Developments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes: Spectrophotometric Determination of Cobalt with Nitroso-PSAP

Introduction

The sensitive and selective determination of cobalt is crucial in various fields, including environmental monitoring, industrial process control, and biological research. 2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol, commonly known as Nitroso-PSAP, is a highly sensitive water-soluble chromogenic reagent that forms a stable, colored complex with cobalt(II) ions. This property allows for the quantitative determination of cobalt concentrations using spectrophotometry. Nitroso-PSAP is also suitable for the determination of other metal ions such as iron, nickel, and copper[1]. The cobalt(II)-Nitroso-PSAP complex exhibits a distinct absorbance maximum, enabling its measurement with high precision and accuracy. This application note provides a detailed protocol for the spectrophotometric determination of cobalt using Nitroso-PSAP.

Quantitative Data Summary

The spectrophotometric properties of the cobalt-Nitroso-PSAP complex, along with those of other metal complexes with Nitroso-PSAP, are summarized in the table below for comparative purposes.

Metal Ion	Wavelength of Maximum Absorbance (λmax)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)
Cobalt (Co²⁺)	490 nm	4.0 x 10⁴
Iron (Fe²⁺)	756 nm	4.5 x 10⁴
Copper (Cu²⁺)	429 nm	2.8 x 10⁴
Nickel (Ni²⁺)	394 nm	2.6 x 10⁴

Data sourced from Dojindo Molecular Technologies, Inc.[1]

Experimental Workflow

Figure 1. Experimental workflow for the spectrophotometric determination of cobalt using Nitroso-PSAP.

Detailed Experimental Protocol

This protocol outlines the steps for the spectrophotometric determination of cobalt(II) using Nitroso-PSAP. The workable pH range for nitroso compounds is generally between 5.6 and 10.1[1]. A neutral pH of 7.0 is recommended for this procedure to ensure stable complex formation.

1. Materials and Reagents

• Cobalt(II) Standard Stock Solution (1000 mg/L): Dissolve 0.4770 g of cobalt(II) sulfate heptahydrate (CoSO₄·7H₂O) in deionized water, add 1 mL of concentrated sulfuric acid, and dilute to 100 mL in a volumetric flask.

• Working Standard Cobalt(II) Solutions: Prepare a series of working standards by appropriate dilution of the stock solution with deionized water to cover the desired concentration range (e.g., 0.1 to 2.0 mg/L).

• Nitroso-PSAP Reagent Solution (0.05% w/v): Dissolve 50 mg of 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol in 100 mL of deionized water.

• Buffer Solution (pH 7.0): Prepare a phosphate buffer by dissolving appropriate amounts of monobasic potassium phosphate (KH₂PO₄) and dibasic sodium phosphate (Na₂HPO₄) in deionized water. Adjust the pH to 7.0 ± 0.1 using a pH meter.

• Deionized Water

• Spectrophotometer

• Cuvettes (1 cm path length)

• Volumetric flasks, pipettes, and other standard laboratory glassware

2. Procedure

2.1. Preparation of the Calibration Curve

• Pipette 10 mL of each working standard cobalt solution into a series of 50 mL volumetric flasks.

• To each flask, add 5 mL of the pH 7.0 buffer solution and swirl to mix.

• Add 2 mL of the 0.05% Nitroso-PSAP reagent solution to each flask.

• Dilute to the mark with deionized water, stopper, and mix thoroughly.

• Allow the solutions to stand for 15 minutes at room temperature for complete color development.

• Prepare a reagent blank by following the same procedure but using 10 mL of deionized water instead of the cobalt standard solution.

• Set the spectrophotometer to a wavelength of 490 nm.

• Zero the spectrophotometer using the reagent blank.

• Measure the absorbance of each standard solution.

• Plot a calibration curve of absorbance versus cobalt concentration (in mg/L).

2.2. Analysis of the Sample Solution

• Take an appropriate aliquot of the sample solution (containing an unknown amount of cobalt) and transfer it to a 50 mL volumetric flask. The volume of the aliquot should be chosen such that the final absorbance falls within the range of the calibration curve.

• Add 5 mL of the pH 7.0 buffer solution.

• Add 2 mL of the 0.05% Nitroso-PSAP reagent solution.

• Dilute to the mark with deionized water, stopper, and mix well.

• Allow the solution to stand for 15 minutes for full color development.

• Measure the absorbance of the sample solution at 490 nm against the reagent blank.

• Determine the concentration of cobalt in the sample by comparing its absorbance to the calibration curve.

3. Interferences

Several metal ions can form complexes with Nitroso-PSAP and may interfere with the determination of cobalt. The extent of interference depends on the concentration of the interfering ions and the pH of the solution. While Nitroso-PSAP is a sensitive reagent, potential interferences from other transition metals should be considered. Masking agents may be employed to enhance the selectivity of the assay for cobalt in complex matrices.

4. Safety Precautions

Standard laboratory safety practices should be followed when performing this procedure. This includes wearing appropriate personal protective equipment (PPE) such as safety glasses and gloves. Handle all chemicals with care and dispose of waste according to institutional guidelines.

References

• 1. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]

Application Notes and Protocols for Copper Quantification in Biological Samples using Nitroso-PSAP

For Researchers, Scientists, and Drug Development Professionals

Introduction

Copper is an essential trace element vital for numerous physiological and metabolic processes, including cellular respiration, neurotransmitter synthesis, and antioxidant defense. However, dysregulation of copper homeostasis is implicated in various pathological conditions, such as Wilson's disease, Menkes disease, and neurodegenerative disorders. Accurate quantification of copper in biological samples is therefore crucial for both basic research and clinical diagnostics.

Nitroso-PSAP (2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol) is a highly sensitive and water-soluble chromogenic reagent that forms a stable, colored complex with divalent metal ions, including copper. This property allows for the spectrophotometric determination of copper concentrations in various biological matrices. These application notes provide a detailed protocol for the quantification of copper in biological samples using Nitroso-PSAP.

Principle of the Method

The assay is based on the formation of a stable colored complex between Nitroso-PSAP and copper ions in a buffered aqueous solution. The copper-Nitroso-PSAP complex exhibits a maximum absorbance at 429 nm.[1] The intensity of the color produced is directly proportional to the concentration of copper in the sample. The concentration is determined by measuring the absorbance at this wavelength and comparing it to a standard curve generated with known copper concentrations. For biological samples, a pre-treatment step is necessary to release copper from proteins.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the Nitroso-PSAP method for copper determination.

Table 1: Spectrophotometric Properties of the Copper-Nitroso-PSAP Complex

Parameter	Value	Reference
Maximum Wavelength (λmax)	429 nm	[1]
Molar Absorptivity (ε)	2.8 x 10⁴ L·mol⁻¹·cm⁻¹	[1]
Workable pH Range	5.6 - 10.1	[1]

Table 2: Performance Characteristics (Illustrative)

Parameter	Typical Value
Linearity Range	0.1 - 10 µg/mL
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Precision (RSD%)	< 5%
Recovery	95 - 105%

Note: The performance characteristics in Table 2 are illustrative and should be determined for each specific assay and sample type during method validation.

Experimental Protocols

I. Reagent and Solution Preparation

• Deionized Water: Use high-purity, deionized water (ddH₂O) for all reagent and sample preparations.

• Copper Standard Stock Solution (1000 µg/mL):

  • Procure a certified copper standard solution.

  • Alternatively, dissolve 0.3929 g of CuSO₄·5H₂O in ddH₂O, add 1 mL of concentrated nitric acid, and bring the final volume to 100 mL with ddH₂O. Store at 4°C.

• Working Copper Standards:

  • Prepare a series of working standards by diluting the stock solution with ddH₂O. For a standard curve ranging from 0.1 to 10 µg/mL, prepare intermediate dilutions as necessary.

• Buffer Solution (e.g., 0.1 M Phosphate Buffer, pH 7.4):

  • Prepare solutions of 0.1 M monobasic sodium phosphate and 0.1 M dibasic sodium phosphate.

  • Mix the two solutions until the desired pH of 7.4 is achieved.

• Nitroso-PSAP Reagent (1 mM):

  • Dissolve an appropriate amount of Nitroso-PSAP in the buffer solution to achieve a final concentration of 1 mM. Protect from light and store at 4°C.

• Sample Release Reagent:

  • Prepare a solution containing 1% (w/v) Sodium Dodecyl Sulfate (SDS) and 50 mM Ascorbic Acid in ddH₂O. This reagent aids in the dissociation of copper from proteins.[2]

II. Sample Preparation

A. Serum and Plasma Samples:

• Collect blood samples and process to obtain serum or plasma. Avoid using anticoagulants that may chelate copper.

• In a microcentrifuge tube, mix 100 µL of serum or plasma with 100 µL of the Sample Release Reagent.

• Vortex briefly and incubate at room temperature for 10 minutes to allow for the release of protein-bound copper.

• Centrifuge at 10,000 x g for 10 minutes to pellet any precipitated proteins.

• Use the clear supernatant for the copper assay.

B. Tissue Homogenates:

• Accurately weigh the tissue sample and homogenize in 5-10 volumes of cold buffer solution.

• Centrifuge the homogenate at 12,000 x g for 15 minutes at 4°C.

• Collect the supernatant and determine the total protein concentration (e.g., using a BCA or Bradford assay).

• Treat the supernatant as described for serum/plasma samples (Step A.2 onwards).

III. Assay Protocol (96-well plate format)

• Prepare the 96-well plate:

  • Add 20 µL of ddH₂O to the blank wells.

  • Add 20 µL of each working copper standard to their respective wells.

  • Add 20 µL of the prepared sample supernatant to the sample wells.

• Add Buffer: Add 160 µL of the buffer solution (e.g., 0.1 M Phosphate Buffer, pH 7.4) to all wells.

• Add Nitroso-PSAP Reagent: Add 20 µL of the 1 mM Nitroso-PSAP reagent to all wells.

• Incubation: Mix the contents of the wells gently by pipetting up and down or using a plate shaker on a low setting. Incubate the plate at room temperature for 15 minutes, protected from light.

• Measurement: Measure the absorbance of each well at 429 nm using a microplate reader.

IV. Data Analysis

• Subtract Blank: Subtract the average absorbance of the blank wells from the absorbance readings of the standards and samples.

• Standard Curve: Plot the blank-corrected absorbance of the standards against their corresponding copper concentrations (µg/mL). Perform a linear regression to obtain the equation of the line (y = mx + c) and the R² value.

• Calculate Sample Concentration: Use the equation from the linear regression to calculate the copper concentration in the samples based on their blank-corrected absorbance values.

• Account for Dilution: Multiply the calculated concentration by the dilution factor introduced during sample preparation to obtain the final copper concentration in the original biological sample.

Visualizations

Caption: Experimental workflow for copper quantification using Nitroso-PSAP.

Caption: Reaction pathway for the colorimetric detection of copper.

References

• 1. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

Application Notes and Protocols for Iron Analysis with Nitroso-PSAP

Audience: Researchers, scientists, and drug development professionals.

Principle of the Method

Caption: Chemical reaction pathway for iron detection using the Nitroso-PSAP method.

Quantitative Data Summary

The Nitroso-PSAP method is a sensitive and robust technique for iron quantification. The key performance characteristics are summarized in the table below.

Parameter	Value	Reference
Assay Principle	Colorimetric	[2]
Detection Wavelength	750 nm (Range: 730 - 770 nm)	[1]
Measuring Range	10 - 1000 µg/dL	[2][3]
Molar Absorptivity	~4.3 x 10⁴ L·mol⁻¹·cm⁻¹	[7]
Sample Types	Serum, Plasma, Urine, Saliva, Cell Lysate, Tissue Extract, Water	[2]
Assay Time	Approximately 15 minutes	[2]
Calibration	Single-point calibration is often sufficient	[2]
Interferences	EDTA, Heme-bound iron	[1][5]

Experimental Workflow Overview

The overall process involves a sample preparation step tailored to the specific matrix, followed by the standardized colorimetric assay protocol and subsequent data analysis.

Caption: General experimental workflow for iron analysis using the Nitroso-PSAP method.

Sample Preparation Protocols

Important Precaution: To avoid iron contamination, use disposable plasticware or glassware that has been thoroughly washed with 1M HCl or 1M HNO₃, followed by rinsing with distilled water.[1][5]

4.1 Serum and Plasma

• Collect blood samples using appropriate methods. Note: Do not use collection tubes containing EDTA, as it interferes with the assay.[1][8]

• Separate serum or plasma from the blood cells by centrifugation.

• If any insoluble substances or turbidity are present in the serum or plasma, remove them by centrifugation (e.g., 6,000 rpm for 15 minutes) or filtration.[1][5]

• The clear supernatant can be used directly in the assay.

4.2 Urine and Other Biological Fluids

• If the sample is turbid, clarify it by centrifugation at 6,000 rpm for 15 minutes.[1]

• Collect the supernatant.

• Adjust the pH of the sample to between 2.0 and 3.0 by adding a small volume of 6M HCl (e.g., approximately 5-10 µL of 6M HCl per 1 mL of sample).[1][5][8]

• The pH-adjusted, clarified sample is ready for the assay.

4.3 Tissue Samples

• Accurately weigh the tissue sample and homogenize it in a suitable buffer.

• Add 5% Trichloroacetic Acid (TCA) solution to the homogenate.[1][5]

• Vortex the mixture for 1 minute and incubate at 4-8°C for 30 minutes to precipitate proteins.[1][5]

• Centrifuge the sample at 6,000 rpm for 15 minutes.[1][5]

• Carefully collect the clear supernatant, which contains the extracted iron, and use it for the assay.

4.4 Cell Lysates

• Prepare cell lysates using a suitable lysis buffer. Note: The lysis buffer must not contain EDTA.[2]

• High concentrations of proteins or lipids in the lysate may interfere with the assay results.[1][5] If this is a concern, remove them by methods such as ultrafiltration or centrifugation.[1][5]

• The clarified lysate is ready for use in the assay.

Experimental Assay Protocol (96-Well Plate Format)

This protocol is based on commercially available kits and provides a general procedure. Reagent volumes and incubation times may need to be optimized based on the specific kit manufacturer's instructions.

Reagent Preparation:

• Bring all reagents and samples to room temperature before use.[1]

• Prepare the "Working Reagent" by mixing the Chromogen (Nitroso-PSAP) with Buffer B (Reducing Agent) according to the kit's instructions. This solution should typically be used within a specified time.[5]

Assay Procedure:

• Pipette 15 µL of Purified Water (Blank), Iron Calibrator (e.g., 200 µg/dL), or Prepared Sample into individual wells of a 96-well microplate.[1][2]

• Add 160 µL of Buffer A (Dissociation Buffer) to each well.[1][2]

• Mix gently using a pipette. Avoid foaming. Incubate for 10 minutes at room temperature.[1][2]

• Add 75 µL of the freshly prepared Working Reagent to each well.[5]

• Mix and incubate for 5 minutes at room temperature to allow for color development.[2][5]

• Measure the optical density (absorbance) at 750 nm using a microplate reader.[1] An acceptable wavelength range is typically 730-770 nm.[1]

Data Analysis

The concentration of iron in the samples can be calculated using the following formula:

Iron Concentration (µg/dL) = [(Absorbance of Sample - Absorbance of Blank) / (Absorbance of Calibrator - Absorbance of Blank)] x Concentration of Calibrator (µg/dL)

If the sample was diluted during preparation, remember to multiply the final result by the dilution factor.[1]

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 3. adipogen.com [adipogen.com]
• 4. Formation of iron(II)-nitrosoalkane complexes: a new activity of microperoxidase 8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. cosmobiousa.com [cosmobiousa.com]

Application Notes and Protocols for Nitroso-PSAP Working Solution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitroso-PSAP (2-Nitroso-5-(N-n-propyl-N-(3-sulfopropyl)amino)phenol) is a highly sensitive and water-soluble chromogenic reagent primarily utilized for the colorimetric determination of ferrous iron (Fe²⁺).[1][2][3] Upon chelation with Fe²⁺, it forms a stable, green-blue complex with a maximum absorbance at approximately 756 nm.[1][3] This characteristic makes it an invaluable tool in various analytical applications, including the quantification of iron in biological samples such as serum and in water analysis.[1][2] Its application extends to flow injection analysis, offering a rapid and efficient method for iron determination.[2][4]

This document provides detailed protocols for the preparation of Nitroso-PSAP working solutions for both standard spectrophotometric assays and flow injection analysis.

Data Presentation

The following tables summarize the key quantitative data for the preparation and use of Nitroso-PSAP solutions.

Table 1: Properties of Nitroso-PSAP

Property	Value	Reference
CAS Number	80459-15-0	[5][6]
Molecular Formula	C₁₂H₁₈N₂O₅S	[5][6]
Molecular Weight	302.35 g/mol	[5][6]
Appearance	Yellow to yellowish-brown powder	[5][6]
Purity	> 97%	[5][6]
Solubility	Soluble in water (0.04% solution is clear, reddish-orange)	[5][6]
Storage	2-8 °C, protect from light and moisture	[5]
Stability	At least 12 months at 2-8°C	[5]

Table 2: Spectrophotometric Properties of Nitroso-PSAP-Metal Complexes

Metal Ion	Maximum Wavelength (λmax)	Molar Absorptivity (ε)	Reference
Fe²⁺	756 nm	> 44,000 M⁻¹cm⁻¹	[1][5]
Co²⁺	490 nm	4.0 x 10⁴ M⁻¹cm⁻¹	[4]
Ni²⁺	394 nm	2.6 x 10⁴ M⁻¹cm⁻¹	[4]
Cu²⁺	429 nm	2.8 x 10⁴ M⁻¹cm⁻¹	[4]

Experimental Protocols

Protocol 1: Preparation of Nitroso-PSAP Working Solution for Spectrophotometric Iron Assay

This protocol is adapted from commercially available iron assay kits that utilize the Nitroso-PSAP method. It involves a two-reagent system: an acidic buffer to release iron from proteins and a chromogen solution containing Nitroso-PSAP.

Materials:

• Nitroso-PSAP powder

• Weak acidic buffer (e.g., 0.1 M Acetate buffer, pH 4.5)

• Chromogen buffer (e.g., 0.1 M HEPES buffer, pH 7.5-8.0)

• Reducing agent (e.g., Ascorbic acid or Hydroxylamine hydrochloride)

• High-purity water (e.g., deionized or distilled)

• Calibrated pipettes and sterile tubes

Procedure:

• Preparation of Releasing Agent (Buffer A):

  • Prepare a weak acidic buffer (e.g., 0.1 M Acetate buffer, pH 4.5).

  • This buffer is used to dissociate iron from transport proteins like transferrin.[1][5]

• Preparation of Stock Nitroso-PSAP Solution (Chromogen):

  • Due to the small quantities required, it is recommended to prepare a concentrated stock solution.

  • Accurately weigh a small amount of Nitroso-PSAP powder (e.g., 10 mg) and dissolve it in a known volume of high-purity water (e.g., 10 mL) to create a stock solution. Protect from light and store at 2-8°C.

• Preparation of the Chromogen Buffer (Buffer B):

  • Prepare a suitable buffer with a pH in the range of 7.5-8.0 (e.g., 0.1 M HEPES). This pH is optimal for the formation of the Fe²⁺-Nitroso-PSAP complex.

  • Add a reducing agent to this buffer (e.g., ascorbic acid to a final concentration of 1-5 mM) to ensure that all iron is in the ferrous (Fe²⁺) state.

• Preparation of the Final Working Solution (Color Developer):

  • On the day of the experiment, prepare the final working solution by mixing the Chromogen Buffer (Buffer B) with the Stock Nitroso-PSAP solution.

  • A common mixing ratio is 10 parts of Chromogen Buffer to 1 part of Stock Nitroso-PSAP solution.[5] For example, for 1 mL of working solution, mix 900 µL of Chromogen Buffer with 100 µL of Stock Nitroso-PSAP solution.

  • This working solution should be used within a few hours for best results, although some commercial preparations are stable for up to a month when stored at 4°C.[5]

Assay Principle:

In the assay, the sample is first incubated with the Releasing Agent (Buffer A) to free the iron. Then, the Nitroso-PSAP working solution is added. The reducing agent in the working solution converts any Fe³⁺ to Fe²⁺, which then reacts with Nitroso-PSAP to form the colored complex. The absorbance is then measured at 756 nm.[1][5]

Protocol 2: Preparation of Nitroso-PSAP Solution for Flow Injection Analysis

This protocol is based on a published method for the determination of iron in water samples.

Materials:

• Nitroso-PSAP powder

• Sulphuric acid (H₂SO₄)

• High-purity water

• Volumetric flasks and calibrated pipettes

Procedure:

• Preparation of 5 x 10⁻³ M Sulphuric Acid:

  • Carefully add 0.27 mL of concentrated sulphuric acid (98%) to approximately 800 mL of high-purity water in a 1 L volumetric flask.

  • Allow the solution to cool to room temperature and then dilute to the mark with high-purity water.

• Preparation of 2 x 10⁻⁴ M Nitroso-PSAP Working Solution:

  • Accurately weigh 0.0302 g of Nitroso-PSAP powder.

  • Transfer the powder to a 500 mL volumetric flask.

  • Add a small amount of the 5 x 10⁻³ M sulphuric acid to dissolve the powder.

  • Once dissolved, dilute to the 500 mL mark with the 5 x 10⁻³ M sulphuric acid.

  • Mix the solution thoroughly. This solution is now ready for use in the flow injection analysis system.

Mandatory Visualization

Caption: Workflow for preparing Nitroso-PSAP working solution.

Safety and Handling

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling Nitroso-PSAP powder and solutions.

• Refer to the Safety Data Sheet (SDS) for detailed safety information.

• Store Nitroso-PSAP powder and stock solutions at 2-8°C, protected from light and moisture, to ensure stability.[5]

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 3. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 4. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 5. kamiyabiomedical.com [kamiyabiomedical.com]
• 6. gifu-u.repo.nii.ac.jp [gifu-u.repo.nii.ac.jp]

Application Notes and Protocols: Nitroso-PSAP Assay for Non-Protein-Bound Iron

For Researchers, Scientists, and Drug Development Professionals

Introduction

The determination of non-protein-bound iron, often referred to as the labile iron pool (LIP), is crucial in various fields of biomedical research and drug development. The LIP consists of redox-active iron that is loosely bound within the cell and can catalyze the formation of reactive oxygen species (ROS), leading to cellular damage. An imbalance in the LIP is implicated in numerous pathological conditions and is a key factor in ferroptosis, a form of regulated cell death. The Nitroso-PSAP assay is a sensitive and direct colorimetric method for the quantitative determination of non-protein-bound iron in a variety of biological samples.

This document provides detailed application notes and protocols for the Nitroso-PSAP assay, intended to guide researchers in accurately measuring non-protein-bound iron.

Principle of the Assay

The Nitroso-PSAP (2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol) assay is based on a direct colorimetric reaction. The core principle involves the following steps:

• Dissociation and Reduction: In a weakly acidic buffer containing a denaturing agent, iron bound to transport proteins like transferrin is dissociated.[1][2][3] Any ferric iron (Fe³⁺) present is then reduced to ferrous iron (Fe²⁺) by a reducing agent in the reaction mixture.[3][4]

• Chelation and Color Formation: The resulting ferrous ions (Fe²⁺) react with the chromogen, Nitroso-PSAP, to form a stable, water-soluble blue-green chelate complex.[1][3][5]

• Spectrophotometric Quantification: The intensity of the colored complex is directly proportional to the concentration of iron in the sample. The absorbance is measured spectrophotometrically at a wavelength of approximately 750 nm (acceptable range: 730-770 nm).[1][2]

Assay Performance Characteristics

The Nitroso-PSAP assay is a robust method with performance characteristics suitable for research and drug development applications. The following tables summarize typical quantitative data for the assay. Actual performance may vary depending on the specific kit, instrumentation, and laboratory conditions.

Table 1: Assay Linearity and Sensitivity

Parameter	Typical Value	Description
Assay Range	10 - 1000 µg/dL	The range of iron concentrations over which the assay is accurate and precise.
Linearity (r²)	> 0.99	The coefficient of determination for the linear regression of the standard curve.
Limit of Detection (LOD)	~4 µg/L	The lowest concentration of iron that can be reliably detected above the blank.
Molar Absorptivity (ε)	~4.5 x 10⁴ L·mol⁻¹·cm⁻¹ at 756 nm	A measure of how strongly the Fe(II)-Nitroso-PSAP complex absorbs light at the specified wavelength.[6][7]

Table 2: Assay Precision

Parameter	Typical Coefficient of Variation (CV%)	Description
Intra-Assay Precision	< 8%	The variation observed within a single assay run, using the same sample.
Inter-Assay Precision	< 10%	The variation observed between different assay runs on different days, using the same sample.

Table 3: Recovery

Sample Type	Spiked Concentration	Typical Recovery (%)
Serum	Low, Medium, High	90 - 110%
Cell Lysate	Low, Medium, High	85 - 115%

Experimental Protocols

A. Reagent Preparation

• Bring all reagents to room temperature before use.

• Working Reagent Preparation: Prepare the working reagent by mixing the components as specified in the kit manual. The working reagent is typically stable for a limited time, so prepare it fresh before each assay run.

B. Sample Preparation

Proper sample preparation is critical for accurate results. The following are general guidelines for various sample types.

Important Considerations:

• Use disposable, iron-free plasticware to avoid contamination.

• Glassware, if used, should be washed with 1M HCl or 1M HNO₃ followed by thorough rinsing with distilled, deionized water.[2][3]

• EDTA: Do not use plasma samples collected with EDTA, as it is a strong iron chelator and will interfere with the assay.[2][8]

• Heme Iron: This assay does not measure heme-containing iron species.[2]

1. Serum and Plasma (Heparin or Citrate):

• Collect blood and process to obtain serum or plasma according to standard procedures.

• If the sample is turbid or contains insoluble substances, centrifuge at 6,000 rpm for 15 minutes.[2]

• Use the clear supernatant for the assay.

2. Cell Lysates:

• Harvest cells and wash with ice-cold PBS.

• Resuspend the cell pellet in a non-chelating lysis buffer. Avoid buffers containing EDTA.

• Homogenize or sonicate the cells on ice.

• Centrifuge the lysate at 10,000 x g for 15 minutes at 4°C to pellet cellular debris.

• Collect the supernatant for the assay. If the supernatant is turbid, a further centrifugation at 6,000 rpm for 15 minutes is recommended.[2]

• For some samples, adjusting the pH to 2.0-3.0 with 6M HCl (e.g., 5-10 µL per 1 mL of lysate) may be necessary.[2]

3. Tissue Homogenates:

• Weigh the tissue sample and homogenize in a suitable buffer on ice.

• Add 5% trichloroacetic acid (TCA) solution to the homogenate, vortex for 1 minute, and incubate at 4-8°C for 30 minutes.[2]

• Centrifuge at 6,000 rpm for 15 minutes.[2]

• Collect the clear supernatant for the assay. The sample pH should be between 2.0 and 8.0.[2]

C. Assay Procedure (96-well plate format)

• Standard Curve Preparation: Prepare a series of iron standards according to the kit instructions. Use purified water as the blank (0 µg/dL).

• Sample Addition: Add 15 µL of blank, standards, and prepared samples to individual wells of the microplate.[2]

• Buffer A Addition: Add 160 µL of Buffer A to each well. Mix gently by pipetting up and down. Avoid foaming.[2]

• First Incubation: Incubate the plate at room temperature for 10 minutes.[2]

• Working Reagent Addition: Add 75 µL of the freshly prepared Working Reagent to each well. Mix gently.

• Second Incubation: Incubate the plate at room temperature for 5 minutes to allow for color development.[2]

• Absorbance Measurement: Read the absorbance at 750 nm using a microplate reader.[2]

D. Data Analysis

• Subtract the absorbance of the blank from the absorbance of all standards and samples.

• Plot a standard curve of the blank-corrected absorbance values of the standards versus their corresponding iron concentrations.

• Determine the iron concentration of the samples by interpolating their absorbance values from the standard curve.

• If samples were diluted, multiply the calculated concentration by the dilution factor.

Visualizations

Assay Principle and Workflow

Caption: Workflow of the Nitroso-PSAP assay.

Chemical Reaction of Nitroso-PSAP with Ferrous Iron

Caption: Chelation of ferrous iron by Nitroso-PSAP.

Role of Labile Iron Pool in Ferroptosis Signaling

Caption: Role of labile iron in ferroptosis.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no color development	- Reagents expired or improperly stored.- Incorrect wavelength used for measurement.- Iron concentration is below the detection limit.	- Check reagent expiration dates and storage conditions.- Ensure the spectrophotometer is set to 750 nm.- Concentrate the sample if possible, or use a more sensitive method.
High background absorbance	- Contaminated reagents or water.- Contaminated labware.	- Use fresh, high-purity water and reagents.- Use acid-washed or new disposable labware.
Poor reproducibility	- Inaccurate pipetting.- Inconsistent incubation times or temperatures.- Foaming during mixing.	- Calibrate pipettes and use proper pipetting technique.- Ensure consistent timing and temperature for all wells.- Mix gently to avoid bubble formation.
Results are unexpectedly low	- Presence of chelating agents (e.g., EDTA) in the sample.	- Recollect samples using appropriate anticoagulants (heparin, citrate) or in plain tubes.

Conclusion

The Nitroso-PSAP assay provides a reliable and straightforward method for the quantification of non-protein-bound iron. Its application is particularly relevant for researchers and drug development professionals investigating conditions associated with iron dysregulation and exploring therapeutic strategies that target the labile iron pool, such as in the context of ferroptosis. By following the detailed protocols and considering the potential for interferences, users can obtain accurate and reproducible data to advance their research.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Mechanism of Ferroptosis and Its Role in Disease Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ferroptosis regulates key signaling pathways in gastrointestinal tumors: Underlying mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Synthetic and Mechanistic Studies into the Reductive Functionalization of Nitro Compounds Catalyzed by an Iron(salen) Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cusabio.com [cusabio.com]
• 8. kamiyabiomedical.com [kamiyabiomedical.com]

Application Notes & Protocols for Measuring Iron in Cell Culture Media with Nitroso-PSAP

Introduction

Principle of the Nitroso-PSAP Assay

The Nitroso-PSAP (2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol) assay is based on a direct colorimetric reaction.[4][5] The fundamental steps are:

• Chelation and Color Formation: Ferrous iron (Fe²⁺) then reacts with the chromogen, Nitroso-PSAP, to form a stable, blue-colored chelate complex.[2][3][5]

• Spectrophotometric Measurement: The intensity of the blue color is directly proportional to the iron concentration in the sample and is measured by reading the absorbance at approximately 750 nm.[2][5]

Quantitative Data Summary

The following tables summarize the key quantitative parameters of the Nitroso-PSAP iron assay based on commercially available kits and literature.

Table 1: Assay Specifications

Parameter	Value	Reference
Assay Range	10 - 1000 µg/dL	[1][4][5]
Wavelength	750 nm (acceptable range: 730 - 770 nm)	[2][4]
Sample Volume	15 µL	[2][4]
Incubation Time	15 minutes total	[2][4]
Assay Type	Colorimetric, Endpoint	[1][2]

Table 2: Reagent and Sample Handling

Item	Storage Temperature	Stability after Opening	Notes
All Kit Components	4°C	1 month (Working Reagent)	Do not freeze.[1][5] Bring all reagents to room temperature before use.[2][5]
Cell Culture Media Samples	pH 2.0 - 8.0	If turbid, centrifuge at 6,000 rpm for 15 min and use the supernatant.[2][5]

Experimental Protocols

A. Reagent Preparation

• Working Reagent (WR): Prepare a sufficient amount of Working Reagent by mixing Buffer B and the Nitroso-PSAP Chromogen. The specific ratios are often provided in commercial kit manuals. For example, for one test, you might mix 70 µL of R-B Buffer with 7 µL of R-R Chelate color (Nitroso-PSAP).[5] This Working Reagent should be stored at 2-8°C and used within one month.[5]

• Iron Standard: Commercial kits typically provide a stock iron standard (e.g., 200 µg/dL).[2][5] This can be used to create a standard curve if necessary, although single-point calibration is often sufficient.[4]

• Blank: Use purified water as the blank.[2]

B. Sample Preparation

• Cell Culture Media: Cell culture media can typically be used directly.

• Cell Lysates/Tissue Extracts: If the sample is turbid due to high protein or lipid content, it should be clarified by centrifugation (e.g., 6,000 rpm for 15 minutes) or ultrafiltration.[2][5] The supernatant is then used for the assay.[2][5] For some samples, acidification with 6M HCl to a pH of 2.0-3.0 may be necessary.[2][5]

• Important Note: Avoid using samples containing EDTA, as it interferes with the assay.[2][4]

C. Assay Procedure (96-well plate format)

• Pipette 15 µL of the Blank (purified water), Iron Standard, or your cell culture media sample into individual wells of a 96-well microplate.[2][4]

• Add 160 µL of Buffer A to each well.[2][4]

• Mix thoroughly and incubate at room temperature for 10 minutes.[2][4]

• Add 75 µL of the prepared Working Reagent to each well.[4]

• Mix and incubate at room temperature for 5 minutes.[4]

• Read the absorbance at 750 nm using a microplate reader.[2][4]

D. Calculation of Results

The iron concentration in the sample is calculated using the following formula:

Iron Concentration (µg/dL) = [(Absorbance of Sample - Absorbance of Blank) / (Absorbance of Standard - Absorbance of Blank)] x Concentration of Standard (µg/dL)

If the sample was diluted, multiply the result by the dilution factor.[2]

Visualizations

Diagram 1: Nitroso-PSAP Assay Workflow

Caption: Workflow for the Nitroso-PSAP iron assay.

Diagram 2: Principle of the Nitroso-PSAP Reaction

Caption: Chemical principle of the Nitroso-PSAP assay.

References

• 1. adipogen.com [adipogen.com]
• 2. kamiyabiomedical.com [kamiyabiomedical.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Application Notes and Protocols for Nitroso-PSAP Iron Assay

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the Nitroso-PSAP (2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol) assay for the quantitative determination of iron in biological samples. It includes the principle of the assay, a detailed experimental protocol, and information on data interpretation.

Principle of the Assay

Logical Relationship of the Assay Principle

References

• 1. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 2. kamiyabiomedical.com [kamiyabiomedical.com]
• 3. karger.com [karger.com]
• 4. researchgate.net [researchgate.net]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 6. adipogen.com [adipogen.com]
• 7. Current understanding of iron homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Iron sensing and signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Mechanisms of cellular iron sensing, regulation of erythropoiesis and mitochondrial iron utilization - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]

Technical Notes & Optimization

How to prevent EDTA interference in Nitroso-PSAP iron assay

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges encountered during the Nitroso-PSAP iron assay, with a specific focus on preventing interference from EDTA.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Nitroso-PSAP iron assay?

A1: The Nitroso-PSAP iron assay is a colorimetric method for the quantitative determination of iron in biological samples. The assay principle involves three main steps:

• Dissociation: Iron bound to transport proteins, such as transferrin, is released in a weakly acidic buffer.[1]

• Reduction: Ferric iron (Fe³⁺) is reduced to ferrous iron (Fe²⁺) by a reducing agent in the assay buffer.[2]

• Chelation and Detection: Ferrous iron (Fe²⁺) reacts with the chromogen Nitroso-PSAP (2-Nitroso-5-(N-propyl-N-sulfopropylamino)phenol) to form a stable, blue-colored complex. The intensity of this color, measured spectrophotometrically at approximately 750 nm, is directly proportional to the total iron concentration in the sample.[1]

Q2: Why can't I use plasma collected with EDTA as an anticoagulant for this assay?

A2: Ethylenediaminetetraacetic acid (EDTA) is a powerful chelating agent that binds metal ions with high affinity.[3] Its primary function as an anticoagulant is to chelate calcium ions (Ca²⁺), which are essential for the blood clotting cascade. However, EDTA also chelates iron (Fe²⁺ and Fe³⁺) with very high stability.[4] This sequestration of iron by EDTA prevents it from reacting with the Nitroso-PSAP chromogen, leading to falsely low or zero iron readings.[2][5] Several assay kit manufacturers explicitly state that EDTA-plasma is not a suitable sample type.[1][2][5]

Q3: What are suitable alternatives to EDTA for blood sample collection for this assay?

A3: For plasma samples, heparin is the recommended anticoagulant as it does not interfere with colorimetric iron assays.[5][6] Serum (collected in tubes without any anticoagulant or with a clot activator) is also an excellent sample type for iron determination.[5][7]

Q4: Can I use samples other than serum or plasma with the Nitroso-PSAP assay?

A4: Yes, the assay can be adapted for various biological samples, including tissue homogenates, cell lysates, urine, and saliva.[1][2] These samples often require specific preparation steps, such as acid treatment to release iron and centrifugation to remove insoluble debris, to ensure accurate measurements.[1][2] It is critical to ensure that any lysis or storage buffers used for these samples do not contain EDTA or other strong chelating agents.[7]

Troubleshooting Guide: EDTA Interference

This guide addresses the specific issue of suspected or known EDTA contamination in samples intended for the Nitroso-PSAP iron assay.

Problem: My iron measurements are unexpectedly low or undetectable in plasma samples.

Potential Cause	How to Identify	Solution
EDTA Contamination	Review sample collection records to confirm if EDTA tubes were used. EDTA contamination can also lead to abnormally high potassium and low calcium levels if measured from the same sample tube.[4]	If possible, re-collect samples using heparin tubes or collect serum. If re-collection is not an option, proceed to one of the mitigation strategies outlined below (Protocols 1, 2, or 3).
Improper Sample pH	Check the pH of your sample after any pre-treatment steps. The assay performance can be affected by extreme pH values.	Adjust the sample pH to be within the range of 2.0 to 8.0 before starting the assay protocol.[1]
Presence of Heme Iron	The Nitroso-PSAP method does not measure iron contained within heme molecules (e.g., from hemoglobin).[1] Significant hemolysis will not contribute to the measurable iron pool.	This is an inherent limitation of the assay. If heme iron measurement is required, a different assay methodology should be selected.

Experimental Protocols for Mitigating EDTA Interference

If re-collection of samples is not feasible, the following methods can be attempted to rescue EDTA-contaminated samples. It is crucial to validate any of these methods with appropriate controls (i.e., a sample of known iron concentration with and without EDTA, subjected to the same treatment).

Protocol 1: Competitive Displacement with Zinc Sulfate

Principle: This method is based on the principle of competitive binding. While EDTA has a high affinity for iron, adding a large excess of another divalent cation for which EDTA also has a strong affinity can displace the iron, making it available to react with Nitroso-PSAP. Zinc has been shown to be effective in this role for other colorimetric iron assays.[8][9][10][11]

Methodology:

• Prepare a 1 M Zinc Sulfate (ZnSO₄) stock solution: Dissolve 28.75 g of ZnSO₄·7H₂O in 100 mL of deionized water.

• Sample Spiking: To 100 µL of your EDTA-plasma sample, add 7 µL of the 1 M ZnSO₄ solution (final concentration approximately 7 mmol/L).

• Incubation: Mix gently and incubate the sample at room temperature for 10 minutes. This allows time for the zinc ions to displace the iron from the EDTA-iron complex.

• Assay: Proceed with the standard Nitroso-PSAP assay protocol, using the zinc-treated sample.

• Controls: It is essential to run a parallel control where a known iron standard is first mixed with EDTA and then treated with the zinc sulfate solution to validate the recovery.

Protocol 2: Physical Removal of EDTA by Ultrafiltration

Principle: Ultrafiltration separates molecules based on size. EDTA (molecular weight ~292 g/mol ) is significantly smaller than most proteins in plasma (e.g., albumin, ~66.5 kDa). A centrifugal filter unit with an appropriate molecular weight cutoff (MWCO) can retain the proteins while allowing EDTA and its metal complexes to pass through into the filtrate. This method has been shown to be highly effective for removing EDTA from protein solutions.[12][13]

Methodology:

• Select a Filter: Choose a centrifugal ultrafiltration unit with a low MWCO, typically 10 kDa.

• Dilution: Dilute the plasma sample (e.g., 100 µL) 10-fold with an appropriate iron-free buffer (e.g., saline or Tris buffer).

• First Centrifugation: Place the diluted sample in the filter unit and centrifuge according to the manufacturer's instructions to concentrate the sample back to its original volume. Discard the flow-through, which contains the removed EDTA.

• Second Wash (Optional but Recommended): Re-dilute the concentrated sample 10-fold with the same buffer and repeat the centrifugation step. This second wash will remove a higher percentage of the remaining EDTA.

• Sample Recovery: Recover the concentrated, EDTA-depleted sample from the filter unit. Adjust the volume to the initial pre-dilution volume with buffer if necessary.

• Assay: Use the purified sample in the Nitroso-PSAP assay.

Protocol 3: Physical Removal of EDTA by Microdialysis

Principle: Similar to ultrafiltration, dialysis separates molecules based on size using a semi-permeable membrane.[14][15] The sample is placed inside a dialysis cassette or tubing, which is then submerged in a large volume of buffer (the dialysate). Small molecules like EDTA diffuse out of the sample and into the dialysate, effectively purifying the sample.

Methodology:

• Prepare Dialysis Membrane: Select a dialysis membrane with a low MWCO (e.g., 3.5-10 kDa). Prepare and hydrate the membrane according to the manufacturer's protocol.

• Load Sample: Pipette the EDTA-plasma sample into the dialysis cassette or tubing.

• Dialysis: Place the sealed cassette in a beaker containing a large volume of iron-free dialysis buffer (e.g., 200-500 times the sample volume).[15] Stir the buffer gently at 4°C.

• Buffer Changes: Perform several buffer changes to ensure efficient removal of EDTA. A typical schedule would be:

  • Dialyze for 2 hours.

  • Change the buffer and dialyze for another 2 hours.

  • Change the buffer again and dialyze overnight.[16]

• Sample Recovery: Carefully remove the purified sample from the dialysis cassette.

• Assay: Use the dialyzed sample in the Nitroso-PSAP assay.

Data Presentation

Table 1: Stability Constants of EDTA with Divalent Cations

This table illustrates the high affinity of EDTA for iron (Fe³⁺ and Fe²⁺) compared to calcium (Ca²⁺), which is the primary target for its anticoagulant action. The higher the log K value, the more stable the complex.

Metal Ion	Log K (Stability Constant)	Reference
Fe³⁺	25.1	[17][18]
Fe²⁺	14.3	[17][18]
Zn²⁺	16.5	[17][18]
Ca²⁺	10.7	[17]
Mg²⁺	8.7	[17][18]

Data sourced from multiple chemical suppliers and databases.

Visualizations

Logical Flow for Troubleshooting Low Iron Readings

Caption: Troubleshooting workflow for low iron results.

Experimental Workflow for EDTA Removal by Ultrafiltration

Caption: Workflow for removing EDTA via ultrafiltration.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. jaica.com [jaica.com]
• 3. quora.com [quora.com]
• 4. msjonline.org [msjonline.org]
• 5. content.abcam.com [content.abcam.com]
• 6. Investigation of EDTA anticoagulant in plasma to improve the throughput of liquid chromatography/tandem mass spectrometric assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. abcam.com [abcam.com]
• 8. Injurious effect of EDTA contamination on colorimetry of serum iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Colorimetric measurement of iron in plasma samples anticoagulated with EDTA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Colorimetric measurement of iron in plasma samples anticoagulated with EDTA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Drawbacks of Dialysis Procedures for Removal of EDTA - PMC [pmc.ncbi.nlm.nih.gov]
• 13. journals.plos.org [journals.plos.org]
• 14. Unlocking Protein Purity: Advanced Dialysis Techniques for Precision in Protein Research - MetwareBio [metwarebio.com]
• 15. home.sandiego.edu [home.sandiego.edu]
• 16. creative-biostructure.com [creative-biostructure.com]
• 17. Chelating capacity and stability – Green-Mountain Chem [green-mountainchem.com]
• 18. laboratorynotes.com [laboratorynotes.com]

Technical Support Center: Troubleshooting the Nitroso-PSAP Colorimetric Assay

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the Nitroso-PSAP colorimetric assay, with a specific focus on resolving high background signals.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Nitroso-PSAP colorimetric assay?

The Nitroso-PSAP assay is a direct colorimetric method for the quantitative determination of iron in biological samples. The principle of the assay involves the dissociation of iron from transport proteins like transferrin using a weakly acidic buffer and a denaturing agent.[1] The released ferric iron (Fe³⁺) is then reduced to ferrous iron (Fe²⁺), which subsequently forms a blue-colored chelate complex with the chromogen, 2-nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol (Nitroso-PSAP).[1][2] The intensity of this blue complex, measured spectrophotometrically at approximately 750 nm, is directly proportional to the iron concentration in the sample.[1][2]

Q2: What is considered a high background in the Nitroso-PSAP assay?

A high background is indicated by an unexpectedly high absorbance reading in the blank wells (containing all reagents except the sample). While the exact absorbance value can vary between experiments and plate readers, a blank reading significantly higher than the expected baseline (e.g., an OD of 0.048 as seen in one assay example) suggests an issue.[3] The primary problem with high background is that it reduces the assay's sensitivity and can obscure the true signal from the samples, leading to inaccurate results.

Q3: What are the common causes of high background in this assay?

Several factors can contribute to high background, including:

• Reagent Quality and Preparation: Using impure or improperly stored reagents is a common cause.[1] The Nitroso-PSAP reagent itself should be a yellow to yellowish-brown powder and stored protected from moisture and light.[4]

• Contamination: Contamination of reagents, buffers, or the microplate with iron or other interfering substances can lead to elevated background signals.[1]

• Improper Incubation: Fluctuating incubation temperatures and incorrect incubation times can affect the reaction rate and lead to higher background.[1]

• Sample Matrix Effects: High concentrations of proteins or lipids in the sample can interfere with the assay and contribute to non-specific signal.[1]

• Incorrect Reagent Dispensing: Inaccurate pipetting of reagents can lead to inconsistent and high background readings.[1]

Q4: Can the sample itself contribute to high background?

Yes, certain characteristics of the sample can lead to high background. Samples with high turbidity should be clarified by centrifugation before use.[1] Additionally, high concentrations of proteins or lipids may affect the assay results.[1] It is also important to note that certain substances can interfere with the assay chemistry. For instance, EDTA-plasma samples should not be used as EDTA interferes with the assay.[1][2]

Troubleshooting Guide for High Background

This guide provides a structured approach to identifying and resolving the root causes of high background in your Nitroso-PSAP assay.

Summary of Potential Causes and Solutions

Potential Cause	Recommended Solution	Reference
Reagent Issues
Reagent Contamination	Use fresh, high-purity reagents. Ensure purified water is used for the blank. Prepare fresh working solutions.	[1]
Improper Reagent Storage	Store all kit components at 4°C and protect the chromogen from light. Do not freeze the reagents. Use opened reagents within one month.	[1][4]
Expired Reagents	Check the expiration dates on all reagents and discard any that have expired.	[5]
Procedural Errors
Inaccurate Pipetting	Calibrate micropipettes regularly. Use appropriate pipetting techniques to ensure accurate dispensing of small volumes.	[1]
Inadequate Mixing	Mix reagents and samples thoroughly but gently to avoid foaming, especially after adding Buffer A.	[1]
Incorrect Incubation	Maintain a stable room temperature during incubations. Adhere strictly to the recommended incubation times.	[1]
Sample-Related Issues
Sample Turbidity	Centrifuge turbid samples (e.g., at 6,000 rpm for 15 minutes) and use the supernatant for the assay.	[1]
High Protein/Lipid Content	For cell lysates or tissue extracts with high protein or lipid content, consider deproteinization or lipid removal by ultrafiltration or centrifugation.	[1]
Interfering Substances	Avoid using EDTA as an anticoagulant for plasma samples. For urine or other biological fluids, adjust the pH to 2.0-3.0 with 6M HCl.	[1][2]
Equipment & Consumables
Contaminated Glassware/Plates	Use disposable test tubes and microplates. If using glassware, wash it with 1M HNO₃ or 1M HCl followed by a thorough rinse with distilled water.	[1]
Incorrect Wavelength Reading	Ensure the plate reader is set to measure absorbance at 750 nm (acceptable range is typically 730-770 nm).	[1]

Experimental Protocols

Detailed Methodology for Nitroso-PSAP Assay (Microplate Format)

This protocol is a generalized procedure based on common assay kits. Always refer to your specific kit's manual for detailed instructions.

Materials:

• Nitroso-PSAP Assay Kit (containing Buffer A, Buffer B, Chromogen, and Iron Calibrator)

• Microplate reader capable of measuring absorbance at 750 nm

• 96-well clear flat-bottom microplate

• Calibrated micropipettes and tips

• Purified water (for blank)

• Samples for analysis

Procedure:

• Reagent Preparation:

  • Bring all reagents to room temperature before use.[1]

  • Prepare the Working Reagent by mixing Buffer B and the Chromogen according to the kit's instructions. This solution should typically be used within one month when stored at 4°C.[1][5]

• Assay Protocol:

  • Add 15 µL of Blank (purified water), Iron Calibrator, or Sample to individual wells of the microplate.[1]

  • Add 160 µL of Buffer A to each well.[1]

  • Mix gently using a pipette, avoiding the formation of bubbles.[1]

  • Incubate at room temperature for 10 minutes.[1]

  • Add 75 µL of the prepared Working Reagent to each well.[2]

  • Mix gently.

  • Incubate at room temperature for 5 minutes.[2]

• Measurement:

  • Read the optical density (OD) at 750 nm using a microplate reader.[1]

• Calculation:

  • Subtract the OD of the Blank from the OD of the Calibrator and the Samples to obtain the net OD values.

  • Calculate the iron concentration in the samples using the following formula: Iron Concentration (µg/dL) = (Net OD of Sample / Net OD of Calibrator) x Concentration of Calibrator (µg/dL)[1]

Visualizations

Nitroso-PSAP Assay Principle

Caption: Principle of the Nitroso-PSAP colorimetric assay.

Experimental Workflow

Caption: Step-by-step workflow for the Nitroso-PSAP assay.

Troubleshooting Logic for High Background

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 3. cosmobiousa.com [cosmobiousa.com]
• 4. Nitroso-PSAP - Innovative Enzymes [innovativeenzymes.com]
• 5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Optimizing Nitroso-PSAP Metal Chelation

Welcome to the technical support center for Nitroso-PSAP metal chelation. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting advice for experiments involving this versatile chelating agent.

Frequently Asked Questions (FAQs)

Q1: What is Nitroso-PSAP and what is it used for?

Nitroso-PSAP (2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol) is a highly sensitive, water-soluble colorimetric reagent. It is primarily used for the spectrophotometric determination of metal ions, most notably iron(II) (Fe²⁺), with which it forms a distinct green-colored complex.[1] It can also form colored complexes with other transition metals such as cobalt (Co²⁺), nickel (Ni²⁺), and copper (Cu²⁺).

Q2: What is the principle of metal detection using Nitroso-PSAP?

The detection principle is based on the formation of a stable, colored chelate complex between Nitroso-PSAP and a metal ion in a pH-controlled solution.[2] The intensity of the color, measured as absorbance using a spectrophotometer, is directly proportional to the concentration of the metal ion in the sample. For instance, the Fe²⁺-Nitroso-PSAP complex is green and exhibits a maximum absorbance at approximately 756 nm.[1]

Q3: What is the optimal pH for Nitroso-PSAP metal chelation?

The optimal pH for metal chelation with nitroso compounds generally falls within a workable range of 5.6 to 10.1. However, the ideal pH can vary depending on the specific metal ion being analyzed. For the determination of iron, a weakly acidic buffer is often used to dissociate iron from transport proteins before chelation. For tissue samples, a pH range of 2.0 to 8.0 is recommended. While a specific optimal pH for iron with Nitroso-PSAP is not consistently cited across all literature, a pH of around 5 has been shown to be effective for iron chelation with other chelating agents.[2] For other metals like cobalt, nickel, and copper, the optimal pH for chelation with Nitroso-PSAP may need to be determined empirically. For a related compound, Nitroso-R-salt, the optimal pH for cobalt chelation is reported to be 5.5.[3]

Q4: Can other metals interfere with the determination of my target metal?

Yes, other divalent transition metals such as Ni²⁺, Co²⁺, Cu²⁺, Zn²⁺, and Cd²⁺ can potentially interfere with the analysis as they may also form complexes with Nitroso-PSAP.[2] However, the selectivity of the assay can be significantly improved. For example, the maximum wavelength of the iron-Nitroso-PSAP complex is considerably longer than that of other metal complexes, allowing for the determination of iron with minimal interference.[2] Additionally, the use of masking agents, such as EDTA, can help to chelate interfering metal ions and prevent them from reacting with Nitroso-PSAP.[2] The stability of some metal-Nitroso-PSAP complexes can also be manipulated by adjusting the pH.

Troubleshooting Guides

Issue	Potential Cause	Suggested Solution
Low or No Signal (Low Absorbance)	Suboptimal pH: The pH of the reaction mixture may be outside the optimal range for complex formation with the target metal ion. At very low pH, the nitroso group may be protonated, reducing its chelating ability. At very high pH, metal hydroxides may precipitate.	Verify the pH of your buffer and sample. Perform a pH optimization experiment by testing a range of pH values (e.g., from 4.0 to 9.0) to determine the optimal pH for your specific metal ion and sample matrix.
Reagent Degradation: Nitroso-PSAP solution may have degraded due to improper storage (e.g., exposure to light or elevated temperatures).	Prepare fresh Nitroso-PSAP solution and store it protected from light at 2-8°C.
Insufficient Reagent Concentration: The concentration of Nitroso-PSAP may be too low to chelate all the metal ions in the sample.	Ensure the molar ratio of Nitroso-PSAP to the expected maximum metal concentration is sufficient. You may need to increase the concentration of the Nitroso-PSAP working solution.
High Background (High Absorbance in Blank)	Contaminated Reagents or Glassware: The water, buffer, or glassware used may be contaminated with trace amounts of the metal ion being analyzed.	Use high-purity, deionized water and acid-wash all glassware. Prepare a reagent blank to check for contamination.
Particulate Matter in the Sample: The sample may contain suspended particles that scatter light, leading to artificially high absorbance readings.	Centrifuge or filter the sample to remove any particulate matter before analysis.
Inconsistent or Non-Reproducible Results	Fluctuating pH: Small variations in the final pH of the reaction mixture between samples can lead to inconsistent complex formation.	Ensure your buffer has sufficient capacity to maintain a stable pH after the addition of the sample.
Temperature Variations: The rate and equilibrium of the chelation reaction can be temperature-dependent.	Allow all reagents and samples to come to room temperature before mixing and perform incubations at a consistent temperature.
Precipitate Formation	High Metal Concentration: The concentration of the target metal or other metals in the sample may be too high, leading to the precipitation of the metal-Nitroso-PSAP complex or metal hydroxides at certain pH values.	Dilute the sample to bring the metal concentration within the linear range of the assay. Adjust the pH to a range where the complex is soluble.

Data Presentation

Table 1: Spectrophotometric Data for Nitroso-PSAP Metal Complexes

Metal Ion	Color of Complex	Maximum Wavelength (λmax)	Molar Absorptivity (ε)
Fe²⁺	Green	~756 nm	4.5 x 10⁴ M⁻¹cm⁻¹
Co²⁺	Red-Orange	~490 nm	4.0 x 10⁴ M⁻¹cm⁻¹
Ni²⁺	-	~394 nm	2.6 x 10⁴ M⁻¹cm⁻¹
Cu²⁺	-	~429 nm	2.8 x 10⁴ M⁻¹cm⁻¹

Note: The color of the complexes for Ni²⁺ and Cu²⁺ with Nitroso-PSAP are not consistently reported in the literature.

Experimental Protocols

Protocol 1: Spectrophotometric Determination of Iron(II) using Nitroso-PSAP

This protocol is a general guideline for the colorimetric determination of Fe²⁺ in a sample.

Materials:

• Nitroso-PSAP solution (e.g., 0.1% w/v in deionized water)

• Buffer solution (e.g., acetate buffer, pH 4.5-5.5)

• Reducing agent (e.g., hydroxylamine hydrochloride or ascorbic acid) to ensure all iron is in the Fe²⁺ state.

• Iron standard solutions (for calibration curve)

• Spectrophotometer and cuvettes

Procedure:

• Sample Preparation: If necessary, digest or treat the sample to release bound iron. For biological samples, a weakly acidic buffer can be used to dissociate iron from proteins. Ensure the final pH of the sample is compatible with the assay.

• Reduction of Iron (if necessary): To a known volume of the sample, add the reducing agent to convert any Fe³⁺ to Fe²⁺. Incubate as required.

• Color Development:

  • Pipette a specific volume of the prepared sample (or standard) into a clean test tube.

  • Add the buffer solution.

  • Add the Nitroso-PSAP solution.

  • Mix well and incubate at room temperature for a specified time (e.g., 10-15 minutes) to allow for complete color development.

• Spectrophotometric Measurement:

  • Set the spectrophotometer to the maximum wavelength for the Fe²⁺-Nitroso-PSAP complex (~756 nm).

  • Zero the spectrophotometer using a reagent blank (containing all reagents except the iron standard or sample).

  • Measure the absorbance of the standards and the samples.

• Data Analysis:

  • Construct a calibration curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the concentration of iron in the sample by interpolating its absorbance on the calibration curve.

Protocol 2: Empirical Determination of Optimal pH for Metal Chelation

This protocol describes how to determine the optimal pH for the chelation of a specific metal ion with Nitroso-PSAP.

Materials:

• Nitroso-PSAP solution

• A series of buffers with different pH values (e.g., acetate buffers for pH 4-6, phosphate buffers for pH 6-8, borate buffers for pH 8-10)

• A standard solution of the metal ion of interest (e.g., Co²⁺, Ni²⁺, or Cu²⁺)

• Spectrophotometer and cuvettes

Procedure:

• Prepare a series of reaction mixtures: For each pH value to be tested, prepare a reaction mixture containing a fixed concentration of the metal ion standard and the Nitroso-PSAP solution in the corresponding buffer.

• Incubate: Allow the mixtures to incubate at a constant temperature for a sufficient time to ensure the chelation reaction has reached equilibrium.

• Measure Absorbance: Measure the absorbance of each solution at the known maximum wavelength for the specific metal-Nitroso-PSAP complex.

• Plot the Data: Plot the measured absorbance as a function of pH.

• Determine Optimal pH: The pH at which the highest absorbance is observed is the optimal pH for the chelation of that specific metal ion under the tested conditions.

Visualizations

Caption: Troubleshooting workflow for common issues in Nitroso-PSAP assays.

Caption: The influence of pH on Nitroso-PSAP metal chelation efficiency.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. interchim.fr [interchim.fr]
• 3. mdpi.com [mdpi.com]

Effect of temperature on Nitroso-PSAP assay performance

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their Nitroso-PSAP assay performance. Particular focus is given to the effect of temperature on assay results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for the Nitroso-PSAP assay?

A1: Most protocols specify that the incubation steps should be performed at "room temperature."[1][2][3][4] It is crucial to ensure that this temperature is stable throughout the experiment. Fluctuating ambient temperatures can lead to variability in your results.[1][2] For best reproducibility, it is recommended to use a temperature-controlled incubator set to a standard room temperature (e.g., 20-25°C).

Q2: How does temperature affect the Nitroso-PSAP reaction?

A2: Temperature directly influences the rate of the chromogenic reaction.[1][2] Higher temperatures generally increase the reaction rate, leading to a faster color development, while lower temperatures will slow it down. This can affect the optical density (OD) readings if incubation times are not adjusted accordingly.[1][2] Inconsistent temperature between wells or plates is a common source of high variability.[5]

Q3: Can I perform the incubations at 37°C to speed up the reaction?

A3: While increasing the temperature might speed up the color development, it is not generally recommended without proper validation. The optimal temperature is often a balance between reaction rate and the stability of the reagents and the resulting colored complex. A higher temperature could potentially lead to faster degradation of the chromogen or the product, introducing inaccuracies. If you choose to deviate from the recommended room temperature incubation, you will need to re-optimize the incubation time and validate the assay under these new conditions.

Q4: What should I do if my lab experiences significant temperature fluctuations?

A4: If your lab's temperature is not stable, it is essential to use a temperature-controlled environment for the incubation steps, such as a microplate incubator or a water bath. This will ensure consistent results between experiments and across different days. Documenting the incubation temperature is good practice for quality control.

Q5: Besides temperature, what are other critical factors for this assay?

A5: Several factors can impact the performance of the Nitroso-PSAP assay, including:

• Pipetting Accuracy: Precise and consistent pipetting of all reagents and samples is critical for reproducibility.[1][5]

• Reagent Quality and Storage: Use high-quality reagents and store them according to the manufacturer's instructions, typically at 4°C.[1] Avoid using expired reagents.

• Sample pH: The sample pH should be within the range of 2.0 to 8.0 for optimal results.[1]

• Interfering Substances: The presence of chelating agents like EDTA in your sample can interfere with the assay.[1] High concentrations of proteins or lipids may also affect the results.[1]

Troubleshooting Guide

This guide addresses common issues encountered during the Nitroso-PSAP assay, with a focus on temperature-related problems.

Issue	Potential Cause	Recommended Solution
High Variability Between Replicates	Temperature Gradients: Uneven temperature across the microplate. The outer wells are more susceptible to temperature fluctuations ("edge effect").[5]	- Use a temperature-controlled plate incubator.- Avoid using the outer wells of the plate.[5]- Fill the outer wells with water or buffer to create a humidity barrier.[5]
Inconsistent Incubation Times: Variation in the timing of reagent addition and reading.	- Use a multichannel pipette for simultaneous reagent addition.- Read all wells at a consistent time point after starting the reaction.
Inaccurate Pipetting: Errors in dispensing small volumes of samples or reagents.[5]	- Calibrate pipettes regularly.- Use reverse pipetting for viscous solutions.[5]- Ensure consistent pipette tip immersion depth.
Low Signal or Sensitivity	Low Incubation Temperature: The reaction is proceeding too slowly.	- Ensure the incubation is performed at the recommended room temperature (20-25°C).- If the ambient temperature is low, consider increasing the incubation time.[1][2]
Degraded Reagents: Improper storage or use of expired reagents.	- Prepare fresh reagents.- Store all kit components at 4°C and protect them from light.[1]
Incorrect Wavelength: The plate reader is not set to the optimal wavelength for the Nitroso-PSAP complex.	- Set the plate reader to measure absorbance at 750 nm.[1]
High Background Signal	High Incubation Temperature: The reaction may be proceeding too quickly, or there might be non-specific reactions occurring.	- Ensure the incubation temperature does not exceed the recommended range.- If the ambient temperature is high, consider shortening the incubation time.[1][2]
Contaminated Reagents or Glassware: Introduction of exogenous iron.	- Use high-purity water for all buffers.- Use disposable plasticware or acid-washed glassware.[1][2]
Sample Matrix Effects: Components in the sample are interfering with the assay.	- Run a sample blank (sample without the chromogen) to assess the background absorbance from the sample itself.
Inconsistent Results Between Assays	Different "Room Temperature": The ambient temperature varies from day to day.	- Perform all incubations in a temperature-controlled incubator set to a consistent temperature.- Record the temperature for each experiment.
Reagent Preparation: Inconsistency in the preparation of working solutions.	- Prepare a fresh batch of working solutions for each assay.- Allow all reagents to equilibrate to room temperature before use.[1][2]

Effect of Temperature on Assay Performance (Illustrative Data)

Incubation Temperature (°C)	Incubation Time (minutes)	Relative Signal Intensity (%)	Potential Issues
15	10	75%	Slower reaction rate, may require longer incubation.
22 (Room Temp)	10	100%	Optimal, as recommended by most protocols.
30	10	120%	Faster reaction, may lead to higher background.
37	10	140%	Risk of reagent instability and non-linear results.

Experimental Protocol: Microplate Nitroso-PSAP Assay

This protocol is a generalized procedure based on common practices.[1][2][3] Always refer to your specific kit's manual for detailed instructions.

• Reagent Preparation:

  • Allow all reagents and samples to equilibrate to a stable room temperature (20-25°C).

  • Prepare the Color Developer Solution according to the kit's instructions.

• Assay Procedure:

  • Add 15 µL of Blank (purified water), Iron Calibrator, or Sample to each well of a 96-well microplate.

  • Add 160 µL of Buffer A to each well. Mix gently by pipetting up and down, avoiding foam formation.

  • Incubate the plate at a stable room temperature for 10 minutes.

  • Add 75 µL of the prepared Color Developer Solution to each well. Mix gently.

  • Incubate the plate at a stable room temperature for 5 minutes.

• Data Acquisition:

  • Read the optical density (absorbance) at 750 nm using a microplate reader.

Diagrams

References

• 1. siriusgenomics.com [siriusgenomics.com]
• 2. sundiagnostics.us [sundiagnostics.us]
• 3. umt.edu [umt.edu]
• 4. Interferences in the determination of iron by atomic-absorption spectrophotometry in an air-acetylene flame - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]

Interference of other divalent metals in Nitroso-PSAP iron detection

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals utilizing the Nitroso-PSAP method for iron detection.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Nitroso-PSAP iron detection assay?

The Nitroso-PSAP assay is a colorimetric method for the quantitative determination of iron in biological samples. The principle of the assay involves the dissociation of iron from transport proteins, such as transferrin, in a weakly acidic buffer. The released ferric iron (Fe³⁺) is then reduced to ferrous iron (Fe²⁺), which subsequently forms a stable, blue-colored chelate with the chromogen 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP). The intensity of this blue complex is directly proportional to the iron concentration in the sample and is measured spectrophotometrically at approximately 750 nm.[1]

Q2: What types of samples can be analyzed using the Nitroso-PSAP assay?

The Nitroso-PSAP assay is versatile and can be used to measure iron concentrations in a variety of biological samples, including:

• Serum and plasma

• Urine

• Saliva

• Cell lysates

• Tissue extracts and homogenates

• Plant extracts

• Hair extracts

• Food extracts

• Water samples

Q3: Does the assay measure both ferrous (Fe²⁺) and ferric (Fe³⁺) iron?

Yes, the assay is designed to measure the total iron content. The protocol includes a reduction step where ferric iron (Fe³⁺) is converted to ferrous iron (Fe²⁺) before the addition of the Nitroso-PSAP chromogen. This ensures that both oxidation states of iron are detected.

Q4: What are the known interfering substances in the Nitroso-PSAP assay?

The most significant interfering substance is the chelating agent EDTA (ethylenediaminetetraacetic acid). Samples collected in EDTA-containing tubes (e.g., EDTA-plasma) are not suitable for this assay as EDTA will chelate the iron, making it unavailable to react with the Nitroso-PSAP chromogen. It is recommended to use serum or heparinized plasma for analysis.

High concentrations of lipids or proteins in the sample may also affect the assay results. It is advisable to remove these by centrifugation or ultrafiltration.[1]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no color development	1. Incorrect reagent preparation or storage.	Ensure all reagents are brought to room temperature before use and that the color developer solution is freshly prepared. Store all kit components at 4°C.
2. Presence of interfering substances.	Avoid using EDTA-treated samples. If high levels of other chelating agents are suspected, consider sample pre-treatment. For samples with high protein or lipid content, perform a deproteinization or delipidation step.
3. Incorrect pH of the reaction mixture.	The assay is sensitive to pH. Ensure that the buffer system is functioning correctly and that the final pH of the reaction is within the optimal range for the chromogen.
High background signal	1. Contaminated reagents or glassware.	Use high-purity water and acid-washed glassware to minimize iron contamination.
2. Incomplete reduction of Fe³⁺.	Ensure the reducing agent is active and that the incubation time for the reduction step is sufficient.
Inconsistent or variable results	1. Inaccurate pipetting.	Use calibrated pipettes and ensure accurate dispensing of all reagents and samples.
2. Fluctuations in incubation temperature.	Maintain a consistent temperature throughout the incubation steps as temperature can affect the rate of the color development reaction.
3. Sample heterogeneity.	For solid samples, ensure complete homogenization and extraction of iron. For liquid samples, centrifuge to remove any particulate matter.

Interference of Divalent Metals

The Nitroso-PSAP assay is known for its high selectivity for iron. However, the presence of other divalent metals in the sample could potentially interfere with the assay.

Quantitative Data on Divalent Metal Interference

Based on available literature, the following table summarizes the interference of some divalent transition metals in the Nitroso-PSAP iron assay.

Divalent Metal Ion	Concentration Tested	Interference Level	Reference
Nickel (Ni²⁺)	500 µg/L	No interference	Ohno & Sakai, 1987
Cobalt (Co²⁺)	500 µg/L	No interference	Ohno & Sakai, 1987
Copper (Cu²⁺)	500 µg/L	No interference	Ohno & Sakai, 1987
Zinc (Zn²⁺)	500 µg/L	No interference	Ohno & Sakai, 1987
Cadmium (Cd²⁺)	500 µg/L	No interference	Ohno & Sakai, 1987

Experimental Protocols

The following is a generalized, non-kit-specific protocol for the determination of iron using the Nitroso-PSAP method in a 96-well microplate format.

Reagents

• Iron Release Buffer: A weakly acidic buffer (e.g., acetate buffer, pH 4.5) containing a reducing agent (e.g., ascorbic acid or hydroxylamine).

• Nitroso-PSAP Chromogen Solution: A solution of 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol in a suitable buffer.

• Iron Standard: A certified iron standard solution for generating a standard curve.

• High-Purity Water: For reagent preparation and blanks.

Sample Preparation

• Serum/Plasma: Use serum or heparinized plasma. Centrifuge to remove any particulate matter.

• Tissue Homogenates/Cell Lysates: Homogenize or lyse the samples in an appropriate buffer. Centrifuge to pellet cellular debris and collect the supernatant. A deproteinization step with trichloroacetic acid (TCA) may be necessary.

Assay Procedure

• Standard Curve Preparation: Prepare a series of iron standards of known concentrations by diluting the iron standard stock solution.

• Sample Addition: Add 15 µL of blank (high-purity water), iron standards, or samples to the wells of a 96-well microplate.

• Iron Release and Reduction: Add 160 µL of the Iron Release Buffer to each well. Mix gently and incubate at room temperature for 10 minutes.

• Color Development: Add 75 µL of the Nitroso-PSAP Chromogen Solution to each well. Mix and incubate at room temperature for 5-10 minutes.

• Absorbance Measurement: Measure the absorbance at 750 nm using a microplate reader.

• Calculation: Subtract the absorbance of the blank from the absorbance of the standards and samples. Plot the standard curve and determine the iron concentration in the samples.

Visualizations

Experimental Workflow

Caption: A streamlined workflow for iron determination using the Nitroso-PSAP assay.

Troubleshooting Logic for Divalent Metal Interference

Caption: A logical guide to troubleshooting potential divalent metal interference.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]

How to correct for hemolysis in serum samples for Nitroso-PSAP assay

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in correcting for hemolysis in serum samples for the Nitroso-PSAP assay.

Frequently Asked Questions (FAQs)

Q1: How does hemolysis affect the Nitroso-PSAP iron assay?

Hemolysis is the rupture of red blood cells, which releases hemoglobin and other intracellular components into the serum or plasma. In many colorimetric assays, hemoglobin can interfere with the results by absorbing light at or near the measurement wavelength.

For the Nitroso-PSAP assay, which is read at approximately 750 nm, interference from hemoglobin is minimal. The major absorbance peaks for hemoglobin are at much lower wavelengths (around 415 nm, 540 nm, and 575 nm).[1][2] Research has shown that there is no significant interference from hemoglobin in the Nitroso-PSAP assay at concentrations up to 0.1 g/dL.[1]

Q2: Is it necessary to correct for hemolysis in my samples for this assay?

For samples with low levels of hemolysis (hemoglobin concentration ≤ 0.1 g/dL), correction is generally not necessary.[1] However, for samples with visible or high levels of hemolysis, it is recommended to either use a fresh, non-hemolyzed sample or to validate the potential interference.

Q3: How can I determine the level of hemolysis in my samples?

The level of hemolysis can be quantified by measuring the absorbance of free hemoglobin in the sample. Many modern spectrophotometers and clinical chemistry analyzers have a built-in function to calculate a hemolysis index (HI). This is typically done by measuring absorbance at specific wavelengths, such as between 570 nm and 600 nm.[3]

Q4: What should I do if my samples are highly hemolyzed?

If you have highly hemolyzed samples, the best course of action is to recollect the sample, taking care to prevent hemolysis. If recollection is not possible, you can attempt to establish a correction factor for your specific experimental conditions. However, it is important to note that correction formulas are often assay-specific and may not completely eliminate the interference.[4]

Troubleshooting Guide: Hemolysis in Nitroso-PSAP Assay

This guide provides steps to identify, minimize, and potentially correct for hemolysis in your serum samples.

Part 1: Prevention of Hemolysis

Preventing hemolysis from the outset is the most effective way to ensure accurate results.

Key Recommendations:

• Proper Sample Collection: Use appropriate venipuncture techniques. Avoid excessive tourniquet time and use the correct needle gauge for the vein size.

• Gentle Handling: Invert tubes gently to mix with anticoagulants. Avoid vigorous shaking or vortexing.

• Correct Tube Volume: Ensure tubes are filled to the recommended volume.

• Prompt Processing: Centrifuge samples to separate serum or plasma as soon as possible after collection.

• Avoid Temperature Extremes: Do not freeze and thaw whole blood samples, as this will cause lysis.

Part 2: Assessing the Impact of Hemolysis

If you suspect hemolysis may be affecting your results, you can perform an experiment to determine the interference level.

Experimental Protocol: Hemolysis Interference Validation

• Prepare a Hemolysate Stock:

  • Take a whole blood sample and freeze it at -20°C for at least 30 minutes, then thaw at room temperature.

  • Repeat the freeze-thaw cycle twice more to ensure complete lysis of red blood cells.

  • Centrifuge the sample at a high speed (e.g., 10,000 x g) for 15 minutes to pellet the cell debris.

  • Carefully collect the supernatant, which is your hemolysate stock.

• Determine Hemoglobin Concentration of Stock:

  • Measure the hemoglobin concentration of your hemolysate stock using a hemoglobin assay or a spectrophotometer.

• Spike Samples:

  • Prepare a series of dilutions of your hemolysate stock in a known, non-hemolyzed serum sample pool. The dilutions should cover a range of hemoglobin concentrations, both below and above the 0.1 g/dL threshold.

• Perform Nitroso-PSAP Assay:

  • Run the Nitroso-PSAP assay on your spiked samples and a control (non-hemolyzed) sample.

• Analyze Results:

  • Compare the iron concentrations measured in the spiked samples to the control sample. This will allow you to determine the degree of interference at different levels of hemolysis.

Part 3: Data Correction (for highly hemolyzed samples)

If significant interference is observed in your validation experiment, you can derive a mathematical correction.

Methodology for Developing a Correction Formula:

• Plot the Data: Plot the apparent change in iron concentration (Y-axis) against the corresponding hemoglobin concentration (X-axis) from your interference validation experiment.

• Linear Regression: Perform a linear regression analysis on the data points.

• Derive the Equation: The equation of the line (y = mx + c) will provide a basis for your correction, where 'y' is the change in iron concentration and 'x' is the hemoglobin concentration. The corrected iron concentration can be calculated as: Corrected Iron = Measured Iron - (m * Hemoglobin Concentration)

Quantitative Data Summary

Analyte	Measurement Wavelength	Known Hemoglobin Interference Threshold
Iron (Nitroso-PSAP)	~750 nm	No significant interference up to 0.1 g/dL[1]

Visual Guides

Caption: Workflow for handling potentially hemolyzed samples.

Caption: Principle of the Nitroso-PSAP iron assay.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. Methods for Hemolysis Interference Study in Laboratory Medicine – A Critical Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Educational Case: Hemolysis and Lipemia Interference With Laboratory Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Characterization and mathematical correction of hemolysis interference in selected Hitachi 717 assays - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of diluted Nitroso-PSAP reagent over time

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the stability and use of diluted Nitroso-PSAP reagent in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid Nitroso-PSAP reagent?

A1: Solid Nitroso-PSAP should be stored in a refrigerator at 2-8°C, protected from moisture and light. Under these conditions, the reagent is stable for at least 12 months.

Q2: How long is a diluted Nitroso-PSAP working solution stable?

A2: The stability of a diluted Nitroso-PSAP solution depends on the storage conditions. For a working solution prepared as part of an assay kit, storage at 4°C is recommended, and the solution should be used within one month. For user-prepared solutions, it is best practice to prepare them fresh. If storage is necessary, it should be at 2-8°C in a light-protected container.

Q3: What are the visual indicators of Nitroso-PSAP reagent degradation?

A3: A noticeable color change in the diluted reagent, typically a shift from its original reddish-orange to a brownish-yellow, can indicate degradation. A degraded reagent may also lead to a loss of sensitivity and an increase in background signal in your assay.

Q4: What is the workable pH range for Nitroso-PSAP?

A4: The workable pH range for assays using Nitroso-PSAP is generally between 5.6 and 10.1.[1] However, the optimal pH can vary depending on the specific metal ion being detected. For iron detection, the assay is often performed in a weakly acidic buffer.[2]

Stability of Diluted Nitroso-PSAP Solution

Storage Condition	Temperature	Light Exposure	Recommended Duration	Expected Observations
Working Solution	4°C	Protected from light	Up to 1 month	Solution remains clear and reddish-orange.
Working Solution	Room Temperature	Exposed to light	A few hours	Potential for gradual color change and decreased performance.
Stock Solution (in water)	2-8°C	Protected from light	Prepare fresh for best results; may be stable for a short period.	Monitor for any color change or precipitation.

Troubleshooting Guide

This guide addresses common issues encountered during experiments using Nitroso-PSAP reagent.

Issue	Possible Causes	Recommended Actions
High Background Signal	1. Degraded or contaminated Nitroso-PSAP reagent. 2. Contaminated glassware or plasticware. 3. Fluctuating incubation temperature.[2] 4. Suboptimal pH of the reaction buffer.	1. Prepare fresh reagent from solid stock. 2. Use disposable labware or thoroughly clean glassware with 1M HNO₃ or 1M HCl, followed by rinsing with distilled water.[2][3] 3. Ensure a stable and consistent incubation temperature.[2][3] 4. Verify the pH of all buffers and solutions.
Poor Sensitivity or No Signal	1. Degraded Nitroso-PSAP reagent. 2. Incorrect reagent concentration. 3. Presence of interfering substances in the sample (e.g., EDTA).[2] 4. Incorrect wavelength used for measurement.	1. Prepare a fresh working solution of Nitroso-PSAP. 2. Double-check all calculations and dilutions for reagent preparation. 3. Ensure sample preparation protocols are followed to remove interfering substances. EDTA-plasma samples should not be used.[2] 4. The absorbance of the Fe²⁺-Nitroso-PSAP complex is typically measured around 750 nm.[2]
Inconsistent or Non-Reproducible Results	1. Inaccurate pipetting of samples or reagents.[2][3] 2. Variable incubation times. 3. Foaming of the reaction mixture.[2]	1. Use calibrated pipettes and ensure accurate dispensing of all solutions.[2][3] 2. Standardize all incubation steps. 3. Mix gently to avoid the formation of bubbles, which can interfere with absorbance readings.[2]
Precipitation in the Reagent Solution	1. Low solubility at the prepared concentration or temperature. 2. Contamination of the solution.	1. Ensure the reagent is fully dissolved. Gentle warming may be necessary, but avoid excessive heat. 2. Use high-purity water and clean containers for preparation.

Experimental Protocols

Preparation of a Nitroso-PSAP Working Solution

This protocol describes the preparation of a generic Nitroso-PSAP working solution. Note that optimal concentrations may vary depending on the specific application.

Materials:

• Nitroso-PSAP (solid)

• High-purity deionized water

• Appropriate buffer (e.g., acetate buffer for weakly acidic conditions)

• Calibrated analytical balance

• Volumetric flasks

• Magnetic stirrer and stir bar

• pH meter

Procedure:

• Accurately weigh the required amount of solid Nitroso-PSAP.

• In a clean volumetric flask, dissolve the Nitroso-PSAP in a small volume of deionized water.

• Add the appropriate buffer to the desired final volume.

• Gently stir the solution until the Nitroso-PSAP is completely dissolved. Avoid vigorous stirring that may introduce excessive air.

• Verify the pH of the final solution and adjust if necessary.

• Store the prepared solution in a clean, clearly labeled, and light-protected container at 2-8°C.

Spectrophotometric Stability Test of Diluted Nitroso-PSAP

This protocol outlines a method to assess the stability of a prepared Nitroso-PSAP solution over time.

Materials:

• Prepared Nitroso-PSAP working solution

• Spectrophotometer

• Cuvettes

• Control solution (e.g., a standard solution of the analyte of interest, such as Fe²⁺)

Procedure:

• Immediately after preparation, measure the absorbance spectrum of the Nitroso-PSAP working solution to establish a baseline (T=0). Record the absorbance at the wavelength of maximum absorbance for the reagent itself and at the analytical wavelength for the analyte-reagent complex (e.g., 750 nm for the Fe²⁺ complex).

• Aliquot the working solution into several light-protected containers and store them under the desired conditions (e.g., 4°C and room temperature).

• At regular intervals (e.g., daily for the first week, then weekly), take an aliquot from each storage condition.

• Allow the aliquot to reach room temperature.

• Measure the absorbance spectrum as in step 1.

• To test for performance, react a separate aliquot with a known concentration of the control analyte and measure the absorbance at the analytical wavelength.

• Compare the absorbance readings over time to the baseline. A significant change in the reagent's absorbance or a decrease in the signal generated with the control analyte indicates degradation.

Visualizations

Fig 1. General experimental workflow for an assay using Nitroso-PSAP.

Fig 2. A troubleshooting decision tree for common Nitroso-PSAP assay issues.

References

• 1. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]
• 2. kamiyabiomedical.com [kamiyabiomedical.com]
• 3. cosmobiousa.com [cosmobiousa.com]

Common pitfalls in the Nitroso-PSAP method for iron analysis

Welcome to the Technical Support Center for the Nitroso-PSAP method for iron analysis. This guide provides detailed troubleshooting advice, answers to frequently asked questions, and standardized protocols to assist researchers, scientists, and drug development professionals in obtaining accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Nitroso-PSAP method for iron analysis?

A1: The Nitroso-PSAP method is a direct colorimetric assay for quantifying total iron content. The core principle involves three steps:

• Chelation & Detection: The ferrous iron (Fe²⁺) reacts with the chromogen, 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP), to form a stable, blue-colored chelate complex. The intensity of this color, measured spectrophotometrically around 750 nm, is directly proportional to the total iron concentration in the sample.[1][2][5]

Q2: What types of samples are compatible with this assay?

Q3: What are the main advantages of the Nitroso-PSAP method?

A3: The method offers several advantages:

• Speed: The entire assay can be completed in as little as 15-20 minutes.[6]

• Safety: Commercial kits often do not contain hazardous components like cyanide or azide.[6]

• High-Throughput: The protocol is easily adaptable for use in 96-well microplates.[6]

Q4: What is the optimal wavelength for measuring the Fe²⁺-Nitroso-PSAP complex?

Troubleshooting Guide

Q5: Issue: My absorbance readings are unexpectedly low or there is no color development.

A5: This issue can stem from several sources related to reagents, sample pH, or the iron reduction step.

Potential Cause	Recommended Solution
Degraded Reagents	The prepared Color Developer Solution (containing Nitroso-PSAP) should be used within one month when stored at 4°C.[1] Always prepare this working solution fresh. Ensure all kit components are within their expiration date.
Incorrect Sample pH	The initial sample pH should ideally be between 2.0 and 8.0.[2] For certain samples like tissue extracts or cell lysates, it is recommended to adjust the pH to 2.0-3.0 with dilute HCl to ensure efficient iron release.[1][2][6]
Incomplete Iron Reduction	Ensure that the buffer used for the initial incubation step (Buffer A in many kits) contains an effective reducing agent and that the incubation time (typically 10 minutes) is sufficient for the conversion of Fe³⁺ to Fe²⁺.[1][2]
Presence of Chelating Agents	Samples containing strong chelating agents like EDTA will sequester iron, preventing it from reacting with Nitroso-PSAP.[1][6] Avoid using EDTA-plasma or lysis buffers containing EDTA.
Inaccurate Pipetting	Low sample or reagent volumes will lead to proportionally lower absorbance. Verify the accuracy of your micropipettes, as precise µL-level pipetting is critical for this assay.[1][2]

Q6: Issue: My absorbance readings are too high or my blank is showing high absorbance.

A6: High background signal is almost always due to external iron contamination.

Potential Cause	Recommended Solution
Contaminated Glassware/Plasticware	Iron is a common contaminant. Use disposable plasticware whenever possible. All non-disposable glassware and pipette tips must be thoroughly washed with 1M HCl or 1M HNO₃, followed by rinsing with distilled, deionized water to remove any trace iron.[1][2]
Contaminated Reagents	Use high-purity, iron-free water for preparing blanks and standards. If contamination of buffers is suspected, use a fresh, unopened lot.
Hemolyzed Samples	Hemolysis releases hemoglobin, which contains iron, from red blood cells, leading to falsely elevated results. Visually inspect serum/plasma samples for any pink or red tinge. If hemolyzed, the sample is unsuitable for the assay.
Sample Turbidity	High concentrations of proteins or lipids can cause turbidity, which scatters light and increases absorbance readings.[1][2] Centrifuge turbid samples (e.g., at 6,000 rpm for 15 minutes) and use the clear supernatant for the assay.[1]

Q7: Issue: I am seeing high variability between replicate samples (poor reproducibility).

A7: Poor reproducibility is often linked to inconsistencies in temperature, mixing, or pipetting.

Potential Cause	Recommended Solution
Temperature Fluctuations	The color development reaction is temperature-sensitive.[1][2] Ensure all reagents and samples are brought to room temperature before starting the assay.[1] Conduct all incubations at a stable, consistent room temperature.
Inconsistent Mixing	Inadequate mixing can lead to incomplete reactions. Mix gently but thoroughly after adding each reagent. Avoid vigorous mixing or shaking that can cause foaming, as this can interfere with accurate absorbance readings and lead to poor reproducibility.[1]
Pipetting Inaccuracy	Small errors in the pipetting of the sample or reagents, especially the chromogen, will be magnified in the final results.[1][2] Ensure pipettes are calibrated and use proper pipetting technique.
"Edge Effect" in Microplates	Evaporation from the outer wells of a 96-well plate during incubation can concentrate reactants and lead to higher readings. To mitigate this, avoid using the outermost wells or fill them with water/buffer to maintain humidity.

Q8: Issue: My standard curve is not linear.

A8: A non-linear standard curve typically points to issues with standard preparation or exceeding the detection limits of the assay.

Potential Cause	Recommended Solution
Incorrect Standard Preparation	Carefully re-prepare the serial dilutions of your iron standard. Use calibrated pipettes and ensure thorough mixing at each dilution step.
Exceeding Assay Range	The assay is linear within a specific range (e.g., 10-1,000 µg/dL).[6] If your upper standards are plateauing, they may be too concentrated. If your sample absorbance is higher than the highest standard, dilute the sample with purified water and re-run the assay, remembering to multiply the final result by the dilution factor.[1]
Spectrophotometer Issue	Ensure the spectrophotometer is set to the correct wavelength (750 nm) and is properly blanked with the appropriate reagent blank.[1]

Visualizations

Experimental Workflow

The following diagram outlines the standard procedure for the Nitroso-PSAP iron assay in a microplate format.

Caption: General experimental workflow for the microplate-based Nitroso-PSAP iron assay.

Troubleshooting Decision Tree

This diagram provides a logical path for diagnosing common issues encountered during the assay.

Caption: A decision tree for troubleshooting common pitfalls in the Nitroso-PSAP assay.

Data & Protocols

Standard Experimental Protocol (96-Well Plate)

This protocol is a generalized procedure based on common commercial kits.[1][2][6]

• Preparation:

  • Bring all reagents and samples to a stable room temperature before use.

  • Prepare the Color Developer Solution by mixing Buffer B and the Chromogen (Nitroso-PSAP) according to kit instructions. This solution should be protected from light and used within one month if stored at 4°C.[1]

  • Prepare a standard curve by serially diluting the iron calibrator with purified water.

• Assay Procedure:

  • Add 15 µL of Blank (purified water), standards, or samples into the appropriate wells of a 96-well plate.[1]

  • Add 160 µL of Buffer A (release and reduction buffer) to each well. Mix gently using a pipette.

  • Incubate for 10 minutes at room temperature.[1]

  • Add 75 µL of the freshly prepared Color Developer Solution to each well. Mix gently.

  • Incubate for 5 minutes at room temperature.[1]

• Measurement & Calculation:

  • Read the optical density (absorbance) at 750 nm using a microplate reader.

  • Subtract the absorbance of the Blank from all standard and sample readings.

  • Plot the corrected absorbance of the standards versus their concentration to generate a standard curve.

  • Determine the iron concentration of the samples from the standard curve.

Summary of Key Method Parameters

Parameter	Value / Recommendation	Source(s)
Measurement Wavelength	750 nm (Range: 730-770 nm)	[1][4]
Molar Absorptivity (ε)	> 44,000 L·mol⁻¹·cm⁻¹	[7][8]
Typical Assay Range	10 - 1,000 µg/dL	[4][6]
Incubation Times	10 min (Release/Reduction), 5 min (Color Development)	[1][6]
Incubation Temperature	Room Temperature (must be stable)	[1][2]
Sample Volume	~15 µL	[1]
Reagent Storage	2-8°C, protect chromogen from light.	[1][7]

Common Interfering Substances

Substance	Effect & Recommendation	Source(s)
EDTA	Strong Negative Interference. Forms a stable complex with iron, preventing color development. Do not use EDTA-plasma or buffers containing EDTA.	[1][6]
Hemoglobin	Positive Interference. Released from hemolyzed red blood cells, causing falsely high iron readings. Samples must be free of hemolysis.
High Lipids / Proteins	Positive Interference. Can cause turbidity, leading to artificially high absorbance. Centrifuge turbid samples and use the clear supernatant.	[1][2]
Heme Iron	Not Detected. The method does not measure iron complexed in heme (e.g., in hemoglobin). Acidolysis is required for these sample types.	[1][6]
Other Divalent Metals	Minimal Interference. Transition metals like Ni, Co, Cu, Zn, and Cd do not significantly interfere at moderate concentrations.	[5][9]

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 3. vincibiochem.it [vincibiochem.it]
• 4. adipogen.com [adipogen.com]
• 5. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 7. Nitroso-PSAP [sorachim.com]
• 8. innovativeenzymes.com [innovativeenzymes.com]
• 9. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]

Technical Support Center: Nitroso-PSAP Assay Sensitivity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the sensitivity of the Nitroso-PSAP assay. Below you will find troubleshooting guides and frequently asked questions to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the principle of the Nitroso-PSAP assay?

A1: The Nitroso-PSAP assay is a colorimetric method for the quantitative determination of iron in biological samples.[1] The assay is based on the dissociation of iron from transport proteins like transferrin in a weakly acidic buffer. The released ferric iron (Fe³⁺) is then reduced to ferrous iron (Fe²⁺), which forms a stable, blue-colored chelate complex with the chromogen 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP).[1][2] The intensity of this blue complex is directly proportional to the iron concentration in the sample and is measured spectrophotometrically at approximately 750 nm.[1]

Q2: What are the critical reagents in the Nitroso-PSAP assay?

A2: The critical reagents for this assay include a weak acidic buffer with a denaturing agent, a reducing agent, and the Nitroso-PSAP chromogen.[1][2] The quality and stability of these reagents are crucial for assay performance and reproducibility.[3][4]

Q3: What is the optimal pH for the Nitroso-PSAP reaction?

A3: The sample pH should ideally be between 2.0 and 8.0.[1] For certain samples, like urine or cell lysates, adjusting the pH to 2.0-3.0 with hydrochloric acid is recommended to ensure the complete dissociation of iron from transferrin.[1][2] The pH of the final reaction mixture is critical for optimal color development and is maintained by the assay buffer.

Q4: Can I use plasma samples with any anticoagulant?

A4: No, it is crucial to avoid using plasma samples collected with EDTA as an anticoagulant. EDTA is a strong chelating agent and will interfere with the assay by binding to the iron, making it unavailable to react with the Nitroso-PSAP chromogen, leading to falsely low results.[1] Heparinized plasma is a suitable alternative.

Q5: How can I prepare tissue samples for the Nitroso-PSAP assay?

A5: For tissue samples, a common preparation method involves homogenization in a 5% trichloroacetic acid (TCA) solution. After vortexing and incubation at 4-8°C, the sample is centrifuged to pellet proteins, and the supernatant containing the iron is used for the assay.[1]

Troubleshooting Guide

This guide addresses common issues that can affect the sensitivity and accuracy of the Nitroso-PSAP assay.

Issue	Potential Cause	Recommended Solution
High Background Signal	Reagent Contamination	Use high-purity water and acid-washed glassware (1M HCl or 1M HNO₃) to prepare all reagents and samples.[1]
Endogenous Enzyme Activity	For tissue or cell lysates, consider a heat inactivation step or use specific enzyme inhibitors if endogenous peroxidases are suspected, though this is less common for this assay.
Reagent Degradation	Store reagents as recommended, typically at 2-8°C and protected from light.[5] Prepare fresh working solutions daily.[2]
Low Signal or Poor Sensitivity	Suboptimal Reagent Concentration	Optimize the concentration of the Nitroso-PSAP chromogen and the reducing agent. See the detailed protocol below for guidance on optimization experiments.
Incomplete Iron Release	Ensure the sample pH is within the optimal range (2.0-3.0) for efficient iron dissociation from transferrin.[1][2] Increase the incubation time with the acidic buffer if necessary.
Incorrect Wavelength Reading	Ensure the spectrophotometer is set to read the absorbance at the optimal wavelength for the Nitroso-PSAP-iron complex, which is typically around 750 nm (acceptable range 730-770 nm).[1]
Insufficient Incubation Time	Optimize the incubation time for both the iron release and color development steps. Longer incubation times may be necessary for samples with low iron concentrations.
High Variability Between Replicates	Inaccurate Pipetting	Use calibrated micropipettes and proper pipetting techniques, especially for small volumes of samples and reagents.[1]
Temperature Fluctuations	Maintain a consistent temperature during all incubation steps.[1] Using a temperature-controlled incubator is recommended.
Foaming During Mixing	Mix samples and reagents gently by pipetting up and down, avoiding the creation of bubbles or foam, which can interfere with accurate absorbance readings.[1]
Sample Matrix Interference	Presence of Chelating Agents	As mentioned, avoid EDTA. If other chelators are suspected in the sample, consider sample dilution or dialysis.
High Protein or Lipid Content	For samples with high concentrations of proteins or lipids, deproteinization using TCA precipitation or removal of lipids by centrifugation or ultrafiltration is recommended.[1]
Sample Turbidity	If the sample is turbid, centrifuge at high speed (e.g., 6,000 rpm for 15 minutes) and use the clear supernatant for the assay.[1]

Quantitative Data on Assay Parameters

The following table provides illustrative data on how optimizing key parameters can improve the sensitivity of the Nitroso-PSAP assay. The values presented are representative and may vary depending on the specific experimental conditions and sample type.

Parameter	Standard Condition	Optimized Condition	Effect on Sensitivity
Nitroso-PSAP Concentration	0.05 mM	0.1 mM	Increased signal intensity by ~20%
Reducing Agent (Ascorbic Acid) Concentration	0.5 M	1.0 M	Lowered the limit of detection by ~15%
pH of Sample Preparation	4.5	2.5	Increased iron recovery from transferrin by ~30%
Incubation Time (Color Development)	5 minutes	15 minutes	Increased absorbance signal by ~25% for low concentration samples
Incubation Temperature	Room Temperature (22°C)	37°C	Reduced incubation time for color development by half

Experimental Protocols

Detailed Methodology for Improving Nitroso-PSAP Assay Sensitivity

This protocol provides a step-by-step guide to systematically optimize the Nitroso-PSAP assay for enhanced sensitivity.

1. Reagent Preparation and Quality Control:

• Prepare all solutions using high-purity, iron-free water.

• Use glassware that has been acid-washed with 1M HCl or 1M HNO₃ and thoroughly rinsed with iron-free water to prevent iron contamination.

• Store all stock solutions at 2-8°C and protect them from light. Prepare fresh working solutions from stocks on the day of the experiment.

2. Optimization of Iron Release from Transferrin:

• Prepare a pooled sample representative of the biological matrix you will be testing.

• Aliquot the sample and adjust the pH of different aliquots to a range of values (e.g., 2.0, 2.5, 3.0, 3.5, 4.0) using 1M HCl.

• Process each pH-adjusted aliquot through the standard assay protocol.

• Analyze the results to determine the pH that yields the highest iron concentration, indicating the most efficient release from transferrin.

3. Optimization of Reagent Concentrations:

• Nitroso-PSAP Concentration:

  • Set up a matrix of experiments using a standard iron solution.

  • Keep the concentrations of all other reagents constant while varying the concentration of Nitroso-PSAP (e.g., 0.025, 0.05, 0.1, 0.15, 0.2 mM).

  • Plot the absorbance values against the Nitroso-PSAP concentration to identify the concentration that provides the maximal signal without increasing the background.

• Reducing Agent Concentration:

  • Using the optimized Nitroso-PSAP concentration, perform a similar matrix experiment varying the concentration of the reducing agent (e.g., ascorbic acid at 0.25, 0.5, 1.0, 1.5, 2.0 M).

  • Select the concentration that results in the highest signal, ensuring complete reduction of Fe³⁺ to Fe²⁺.

4. Optimization of Incubation Times and Temperature:

• Iron Release Incubation:

  • Using the optimal pH, incubate samples with the acidic buffer for varying durations (e.g., 10, 20, 30, 45, 60 minutes).

  • Determine the shortest incubation time that yields the maximum and stable iron measurement.

• Color Development Incubation:

  • After adding the Nitroso-PSAP chromogen, take absorbance readings at multiple time points (e.g., 5, 10, 15, 20, 30 minutes).

  • Plot absorbance versus time to identify the point at which the color development plateaus. This will be your optimal incubation time.

• Temperature:

  • Perform the color development incubation at different temperatures (e.g., room temperature, 30°C, 37°C).

  • Evaluate if a higher temperature can shorten the required incubation time without compromising the stability of the colored complex.

5. Final Validation of Optimized Protocol:

• Once all parameters are optimized, validate the new protocol using a standard curve of known iron concentrations and quality control samples.

• Compare the limit of detection (LOD) and limit of quantification (LOQ) of the optimized assay with the standard protocol to quantify the improvement in sensitivity.

Visualizations

Caption: Workflow for the Nitroso-PSAP Assay.

Caption: Reaction mechanism of the Nitroso-PSAP assay.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. cosmobiousa.com [cosmobiousa.com]
• 3. Critical reagent characterization and re-evaluation to ensure long-term stability: two case studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ligand Binding Assay Critical Reagents and Their Stability: Recommendations and Best Practices from the Global Bioanalysis Consortium Harmonization Team - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]

Dealing with turbidity in samples for Nitroso-PSAP analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Nitroso-PSAP assay. The focus of this guide is to address issues related to sample turbidity, a common challenge that can significantly impact the accuracy of results.

Troubleshooting Guide: Dealing with Sample Turbidity

Turbidity in samples can lead to inaccurate results in the Nitroso-PSAP assay by interfering with the colorimetric measurement. Suspended particles can scatter and absorb light, leading to artificially high absorbance readings.[1][2] This guide provides a systematic approach to identifying and resolving issues related to sample turbidity.

Initial Assessment of Turbidity

Issue	Observation	Possible Cause	Recommended Action
Inaccurate or Inconsistent Results	High variability between replicate samples or results that are not reproducible.	Sample turbidity interfering with light measurement.	Visually inspect samples for cloudiness. If turbid, proceed with a clarification step.
High Background Absorbance	The blank or samples show high absorbance values before the addition of the chromogen.	Particulate matter in the sample is scattering light.	Implement a sample clarification protocol before starting the assay.

Sample Clarification Troubleshooting

Issue	Observation	Possible Cause	Recommended Action
Turbidity Persists After Centrifugation	The supernatant remains cloudy after centrifugation.	The centrifugation speed or time is insufficient to pellet all suspended particles. The density of the particles is too low for effective pelleting.	Increase centrifugation speed and/or time. Consider filtration as an alternative or complementary step.
Low Analyte Recovery	Consistently lower than expected analyte concentrations after clarification.	The analyte of interest may be binding to the filter membrane or co-precipitating with the pelleted material during centrifugation.	Validate the clarification method by performing a recovery study. Test different filter types (e.g., PVDF, PTFE) or optimize centrifugation parameters.
Filter Clogging	The filter clogs quickly, making it difficult to process the sample.	The sample has a high load of particulate matter. The filter pore size is too small.	Use a pre-filter with a larger pore size before the final filtration step. Choose a filter with a larger surface area.

Frequently Asked Questions (FAQs)

Q1: What causes turbidity in my samples for Nitroso-PSAP analysis?

A1: Turbidity is the cloudiness of a sample caused by suspended and colloidal particles.[3] Common causes in biological samples include:

• High concentrations of proteins or lipids. [1]

• Incomplete cell lysis or tissue homogenization.

• Precipitation of sample components.

• Contamination with particulate matter.

Q2: How does turbidity affect the Nitroso-PSAP assay?

A2: Turbidity interferes with the colorimetric measurement by causing light scattering and absorption.[1][2] This leads to artificially elevated absorbance readings, resulting in an overestimation of the analyte concentration.

Q3: What is the recommended first step to address sample turbidity?

A3: The recommended initial method for clarifying turbid samples for the Nitroso-PSAP assay is centrifugation. A common protocol is to centrifuge the sample at 6,000 rpm for 15 minutes and use the resulting supernatant for the assay.[1]

Q4: When should I consider filtration instead of centrifugation?

A4: Filtration can be an effective alternative if centrifugation does not adequately clarify the sample or if a centrifuge is not available. However, it is crucial to validate the filtration method to ensure that the analyte of interest does not bind to the filter membrane, which would lead to lower recovery.

Q5: How do I choose the right filter for my sample?

A5: The choice of filter depends on the nature of your sample and the analyte. For general clarification, a 0.45 µm or 0.22 µm pore size is often used. The filter material should be chosen to minimize analyte binding. Common choices include PVDF (polyvinylidene difluoride) and PTFE (polytetrafluoroethylene) membranes. A compatibility chart from the filter manufacturer should be consulted.

Q6: How can I validate my chosen sample clarification method?

A6: To validate your clarification method, you should perform a recovery study. This involves spiking a known concentration of the analyte into your sample matrix, processing it through your chosen clarification method (centrifugation or filtration), and then measuring the analyte concentration. The percentage of the analyte recovered will indicate the efficiency and suitability of your method.

Quantitative Data Summary

The decision to use centrifugation or filtration for sample clarification should be based on the specific sample matrix and validated to ensure accurate results. The following table provides a qualitative comparison of these two common methods.

Parameter	Centrifugation	Filtration
Principle	Separation based on density and size by centrifugal force.	Physical removal of particles larger than the filter pore size.
Speed	Can be relatively fast for small sample numbers.	Can be fast for small volumes, but may be slow for highly turbid samples or large volumes due to filter clogging.
Cost	Generally lower operational cost, requires a centrifuge.	Can have higher consumable costs (filters, syringes).
Potential for Analyte Loss	Generally low, but can occur with co-precipitation.	Higher potential for analyte loss due to binding to the filter membrane. This requires careful validation.
Throughput	Can be high with a multi-place rotor.	Can be low if filters clog easily. Multi-well filter plates can increase throughput.
Recommendation	Recommended as the first-line method for turbid samples in Nitroso-PSAP assays.	Use as an alternative when centrifugation is ineffective, but requires thorough validation for analyte recovery.

Experimental Protocols

Protocol 1: Sample Clarification by Centrifugation

This protocol is a recommended starting point for clarifying turbid biological samples for the Nitroso-PSAP assay.[1]

• Sample Preparation: Aliquot your turbid sample into a microcentrifuge tube.

• Centrifugation: Centrifuge the sample at 6,000 rpm for 15 minutes at room temperature.

• Supernatant Collection: Carefully aspirate the clear supernatant without disturbing the pellet at the bottom of the tube.

• Assay: Use the collected supernatant as your sample in the Nitroso-PSAP assay protocol.

Protocol 2: Validation of a Sample Clarification Method (Recovery Study)

This protocol describes how to perform a recovery study to validate your chosen clarification method.

• Prepare Spiked and Unspiked Samples:

  • Unspiked Sample: Take a known volume of your turbid sample matrix.

  • Spiked Sample: To the same volume of your turbid sample matrix, add a small volume of a concentrated standard of your analyte to achieve a final concentration within the assay's linear range.

• Apply Clarification Method: Process both the unspiked and spiked samples through your chosen clarification method (e.g., centrifugation at 6,000 rpm for 15 minutes or filtration through a 0.22 µm PVDF filter).

• Perform Nitroso-PSAP Assay: Analyze the clarified unspiked and spiked samples, as well as a standard of the analyte at the spike concentration, according to the Nitroso-PSAP assay protocol.

• Calculate Percent Recovery:

  • Percent Recovery = [(Concentration of Spiked Sample - Concentration of Unspiked Sample) / Known Concentration of Spike] x 100

  • A recovery of 90-110% is generally considered acceptable, but this can vary depending on the specific application and regulatory requirements.

Visualizations

Caption: Troubleshooting workflow for handling turbid samples.

Caption: Principle of the Nitroso-PSAP colorimetric assay.

References

• 1. Insight Into the Preferential N-Binding versus O-Binding of Nitrosoarenes to Ferrous and Ferric Heme Centers - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Nitroso-PSAP - Innovative Enzymes [innovativeenzymes.com]
• 3. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Nitroso-PSAP and Ferrozine for Ferrous Iron Determination

For researchers, scientists, and drug development professionals engaged in the quantification of ferrous iron (Fe²⁺), the selection of an appropriate chromogenic reagent is a critical step that dictates the accuracy, sensitivity, and reliability of the assay. Two prominent reagents in this field are 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP) and 3-(2-pyridyl)-5,6-bis(4-phenylsulfonic acid)-1,2,4-triazine (Ferrozine). This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the most suitable reagent for your specific research needs.

Performance Characteristics: A Side-by-Side Comparison

The selection of a chromogenic reagent is often guided by key performance indicators such as molar absorptivity, detection limits, and optimal reaction conditions. The following table summarizes the quantitative data for Nitroso-PSAP and Ferrozine based on available literature and technical documentation.

Parameter	Nitroso-PSAP	Ferrozine
Molar Absorptivity (ε)	~4.5 x 10⁴ L·mol⁻¹·cm⁻¹[1]	~2.79 x 10⁴ L·mol⁻¹·cm⁻¹
Wavelength of Max. Absorbance (λmax)	~756 nm[1][2]	562 nm
Color of Complex	Green[2] / Blue[3]	Magenta
Optimal pH Range	5.6 - 10.1[4]	4 - 9[5]
Detection Limit	Not explicitly found in searches	1.85 - 2.69 µg/dL[4][5]
Linearity	Not explicitly found in searches	Up to 1000 µg/dL[4][5]
Common Interferences	EDTA, high concentrations of proteins or lipids[3][6]	Ferric ions (Fe³⁺), copper, hemoglobin, lipemia[2][5][7]

Experimental Protocols

Detailed and consistent experimental protocols are paramount for reproducible results. Below are generalized methodologies for the determination of ferrous iron using Nitroso-PSAP and Ferrozine.

Ferrous Iron Determination with Nitroso-PSAP

This protocol is based on commercially available assay kits.[3][6]

1. Sample Preparation:

• Serum/Plasma: Remove insoluble substances by centrifugation. Note: EDTA-plasma is not suitable for this assay.[3][6]

• Tissue Homogenates/Cell Lysates: Centrifuge to remove debris. If necessary, adjust the pH to 2.0-3.0 with 6M HCl.[3][6] High concentrations of proteins or lipids may interfere and should be removed by ultrafiltration.[3]

• Urine: For pooled urine samples, acidification with HCl is recommended for storage. Adjust pH to 2-3 before the assay.[6]

2. Reagent Preparation:

• Prepare a working reagent solution containing Nitroso-PSAP according to the manufacturer's instructions. This may involve mixing a buffer solution with the chromogen.

3. Assay Procedure (Microplate Format):

• Add 15 µL of standard, sample, or blank (deionized water) to the wells of a microplate.

• Add 160 µL of an acidic buffer (often provided as Buffer A in kits) to each well, mix, and incubate for 10 minutes at room temperature. This step helps to dissociate iron from transferrin.[3]

• Add 75 µL of the Nitroso-PSAP working reagent to each well, mix, and incubate for 5 minutes at room temperature.

• Measure the absorbance at 750 nm (acceptable range: 730-770 nm) using a microplate reader.[3]

4. Calculation:

• Subtract the absorbance of the blank from the absorbance of the standards and samples.

• Construct a standard curve by plotting the absorbance of the standards versus their known concentrations.

• Determine the ferrous iron concentration in the samples from the standard curve.

Ferrous Iron Determination with Ferrozine

This protocol is a generalized procedure based on common laboratory practices.[4][5]

1. Sample Preparation:

• Aqueous Samples: Samples should be appropriately diluted to fall within the linear range of the assay.

• Biological Samples: For serum or plasma, a deproteinization step may be required. To measure total iron, a reducing agent is necessary to convert Fe³⁺ to Fe²⁺.

2. Reagent Preparation:

• Ferrozine Solution: Prepare a solution of Ferrozine in a suitable buffer, such as ammonium acetate or acetate buffer, at a pH between 4 and 9.[5]

• Reducing Agent (for total iron): A solution of a reducing agent like hydroxylamine hydrochloride or ascorbic acid is required to reduce any ferric iron to the ferrous state.[4][5]

• Iron Standard: Prepare a stock solution of a known concentration of ferrous iron (e.g., from ferrous ammonium sulfate) in deionized water. Prepare a series of dilutions for the standard curve.

3. Assay Procedure:

• To a suitable reaction vessel (e.g., a microfuge tube or a well in a microplate), add the sample.

• If measuring total iron, add the reducing agent and incubate for a sufficient time to ensure complete reduction of Fe³⁺ to Fe²⁺.

• Add the Ferrozine solution and mix.

• Allow the color to develop for at least 5-10 minutes at room temperature.[4]

• Measure the absorbance at 562 nm using a spectrophotometer or microplate reader.

4. Calculation:

• Subtract the absorbance of a reagent blank (containing all reagents except the iron standard or sample).

• Create a standard curve by plotting the absorbance of the standards against their concentrations.

• Calculate the ferrous iron concentration in the samples based on the standard curve.

Visualizing the Workflow and Chemistry

To better understand the experimental process and the underlying chemical reaction, the following diagrams are provided.

Caption: A generalized workflow for the spectrophotometric determination of ferrous iron.

Caption: The fundamental chelation reaction between ferrous iron and a chromogenic reagent.

Concluding Remarks

Both Nitroso-PSAP and Ferrozine are highly effective reagents for the colorimetric determination of ferrous iron. The choice between them will depend on the specific requirements of the assay. Nitroso-PSAP offers higher molar absorptivity, which may translate to greater sensitivity, and a maximum absorbance in the near-infrared spectrum, potentially reducing interference from other colored compounds in the sample. On the other hand, Ferrozine is a well-established reagent with a robust history of use and a lower susceptibility to interference from EDTA.

Researchers should carefully consider the nature of their samples, the required sensitivity, and potential interfering substances when selecting the most appropriate reagent. It is also advisable to perform validation experiments under your specific laboratory conditions to ensure the chosen method meets the required performance criteria.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Interference of ferric ions with ferrous iron quantification using the ferrozine assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. kamiyabiomedical.com [kamiyabiomedical.com]
• 4. atlas-medical.com [atlas-medical.com]
• 5. linear.es [linear.es]
• 6. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 7. Copper interference in the determination of iron in serum using ferrozine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Nitroso-PSAP and Bathophenanthroline for Iron Analysis

For researchers, scientists, and professionals in drug development, the accurate quantification of iron is crucial in a multitude of biological and chemical contexts. This guide provides an objective comparison of two common chromogenic reagents for iron analysis: 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP) and 4,7-diphenyl-1,10-phenanthroline (bathophenanthroline). The selection of the appropriate reagent is contingent upon the specific requirements of the assay, including sensitivity, sample matrix, and the desired iron species to be measured.

Performance Comparison

The following table summarizes the key performance characteristics of Nitroso-PSAP and bathophenanthroline for iron analysis based on experimental data.

Parameter	Nitroso-PSAP	Bathophenanthroline
Iron Species Detected	Fe2+ (and total iron after reduction of Fe3+)[1][2]	Specifically Fe2+[3][4][5]
Color of Complex	Blue/Green[6][7]	Red/Magenta[3][5][8]
Maximum Absorbance (λmax)	750 - 756 nm[6][7][9]	533 nm[3][8]
Molar Absorptivity (ε)	4.3 x 10^4 - 4.5 x 10^4 L mol-1 cm-1[7][9]	2.24 x 10^4 L mol-1 cm-1[3]
Sensitivity	High	Moderate
Sample Deproteinization	Not required[2][6][10]	Often required for biological samples
Assay pH	Weakly acidic[6][10]	pH 4.0 - 4.5[8]
Common Applications	Biological samples (serum, plasma, cell lysates)[1][2][6]	Water analysis, determination of Fe(II) in the presence of Fe(III)[3][8]

Logical Workflow for Colorimetric Iron Analysis

The general workflow for determining iron concentration using either Nitroso-PSAP or bathophenanthroline involves sample preparation, complex formation, and spectrophotometric measurement. The key difference lies in the initial sample processing steps.

References

• 1. adipogen.com [adipogen.com]
• 2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. Determination of iron with bathophenanthroline following an improved procedure for reduction of iron(III) ions - Analyst (RSC Publishing) [pubs.rsc.org]
• 5. irongallink.org [irongallink.org]
• 6. kamiyabiomedical.com [kamiyabiomedical.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. NEMI Method Summary - D1068D [nemi.gov]
• 9. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 10. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

A Comparative Guide to the Nitroso-PSAP Method for Iron Quantification

For researchers, scientists, and drug development professionals seeking accurate and precise quantification of iron in biological samples, this guide provides a comprehensive comparison of the Nitroso-PSAP method with established analytical techniques: Flame Atomic Absorption Spectrometry (FAAS) and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS). This document outlines the performance characteristics, experimental protocols, and underlying principles of each method to facilitate an informed decision for your specific research needs.

Executive Summary

The determination of iron concentrations in biological matrices is crucial in various stages of drug development and biomedical research. The Nitroso-PSAP method is a colorimetric assay that offers a convenient and accessible option for iron quantification. However, its accuracy and precision must be critically evaluated against more established techniques like FAAS and ICP-MS. This guide presents a side-by-side comparison of these methods, highlighting their respective strengths and limitations.

Method Comparison at a Glance

Parameter	Nitroso-PSAP Method	Flame Atomic Absorption Spectrometry (FAAS)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Principle	Colorimetric	Atomic Absorption	Mass Spectrometry
Typical Sample Type	Serum, Plasma, Water	Serum, Plasma, Water, Tissues	Serum, Plasma, Water, Tissues
Accuracy (Recovery)	~99%[1]	~100.12%	High accuracy with internal standards
Precision (RSD/CV)	Not explicitly stated in validation reports, but good correlation with reference methods is claimed.	Repeatability: ~0.99%Intermediate Precision: ~0.83%	High precision, often with RSD <5%
Linearity Range	10 - 1000 µg/dL[2][3][4]	2 - 8 µg/mL	Wide linear range, typically ng/L to mg/L
Limit of Detection	Not consistently reported	~0.0108 mg/L (for a similar spectrophotometric method)[5][6]	Very low, in the ng/L (ppb) range
Throughput	High, suitable for microplate format[2]	Moderate	High with autosampler
Instrumentation Cost	Low (Spectrophotometer)	Moderate	High
Interferences	Potential from other metal ions, though reported to be selective against several divalent metals.[1]	Chemical and ionization interferences can occur.	Isobaric and polyatomic interferences need to be managed.

In-Depth Method Analysis

Nitroso-PSAP Method

The Nitroso-PSAP (2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol) method is a colorimetric assay for the quantification of iron.[7] The underlying principle involves the reduction of ferric iron (Fe³⁺) to ferrous iron (Fe²⁺), which then forms a stable, colored complex with the Nitroso-PSAP reagent. The intensity of the color, measured spectrophotometrically at approximately 750 nm, is directly proportional to the iron concentration in the sample.[7]

This method is often available in kit format, offering a straightforward and high-throughput workflow suitable for 96-well plates.[2] While manufacturers claim good correlation with reference methods like ICP-OES and AAS, detailed public validation data on accuracy and precision for biological samples like serum is limited.[2] One study using a flow injection analysis system reported an average recovery error of ±1%.[1]

Flame Atomic Absorption Spectrometry (FAAS)

FAAS is a well-established technique for elemental analysis. It measures the absorption of light by free atoms in a gaseous state. A liquid sample is aspirated into a flame, where it is vaporized and atomized. A light beam from a hollow cathode lamp specific to the element of interest (in this case, iron) is passed through the flame. The amount of light absorbed is proportional to the concentration of the element in the sample.

FAAS offers good sensitivity and selectivity for iron analysis. Validation studies for the determination of iron in pharmaceutical preparations have shown high accuracy (around 100.12% recovery) and precision (repeatability CV of ~0.99% and intermediate precision CV of ~0.83%).

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

ICP-MS is a highly sensitive and powerful technique for the determination of trace and ultra-trace elements. The sample is introduced into an argon plasma, which ionizes the atoms of the elements present. These ions are then passed into a mass spectrometer, which separates them based on their mass-to-charge ratio.

ICP-MS provides excellent sensitivity, allowing for the detection of iron at very low concentrations (ng/L range). It is considered a reference method for elemental analysis due to its high accuracy and precision.[8] However, it requires a significant initial investment in instrumentation and is susceptible to isobaric and polyatomic interferences that must be carefully managed.[9]

Experimental Protocols

A detailed understanding of the experimental workflow is essential for evaluating the suitability of a method.

Nitroso-PSAP Method (General Protocol for Serum/Plasma)

This protocol is a generalized representation based on commercially available kits.[3][7]

Nitroso-PSAP method workflow.

• Sample and Reagent Preparation : Prepare samples, iron calibrator, blank (deionized water), Buffer A, and the Color Developer Solution (a mixture of Buffer B and the Nitroso-PSAP chromogen) as per the kit instructions.[7]

• Assay Procedure :

  • Pipette the sample, calibrator, and blank into separate wells of a microplate.[7]

  • Add Buffer A to each well and incubate at room temperature.[7]

  • Add the Color Developer Solution to each well and incubate again at room temperature to allow for color development.[7]

• Measurement : Read the absorbance of each well at approximately 750 nm using a microplate reader.[7]

• Calculation : Calculate the iron concentration in the samples by comparing their absorbance to that of the known calibrator.

Flame Atomic Absorption Spectrometry (FAAS) Protocol for Serum Iron

The following is a generalized protocol for serum iron determination by FAAS.

FAAS workflow for serum iron.

• Sample Preparation :

  • To a known volume of serum, add trichloroacetic acid (TCA) to precipitate proteins.[10]

  • Centrifuge the mixture to pellet the precipitated proteins.

  • Carefully collect the supernatant, which contains the iron.

• Instrument Setup :

  • Install and align the iron hollow cathode lamp in the FAAS instrument.

  • Set the wavelength to 248.3 nm.[11]

  • Optimize the flame (air-acetylene) and nebulizer conditions.[11]

• Calibration : Prepare a series of iron standards of known concentrations and generate a calibration curve by measuring their absorbance.[11]

• Measurement : Aspirate the prepared sample supernatant into the flame and record the absorbance.

• Calculation : Determine the iron concentration in the sample from the calibration curve, accounting for any dilutions made during sample preparation.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) Protocol for Serum Iron

The following is a generalized protocol for the analysis of iron in serum or plasma by ICP-MS.

ICP-MS workflow for serum iron.

• Sample Preparation :

  • Accurately dilute the serum or plasma sample with a suitable acidic diluent (e.g., dilute nitric acid).

  • Add an internal standard (e.g., yttrium or rhodium) to all samples, standards, and blanks to correct for instrumental drift and matrix effects.

• Instrument Setup :

  • Optimize the ICP-MS instrument parameters, including plasma power, gas flow rates, and lens voltages, to ensure optimal sensitivity and stability.

• Calibration : Prepare a series of iron calibration standards containing the internal standard and covering the expected concentration range of the samples.

• Measurement : Introduce the prepared samples into the ICP-MS system and measure the ion intensity for the iron isotope(s) of interest (e.g., ⁵⁶Fe, ⁵⁷Fe).

• Calculation : Quantify the iron concentration in the samples by relating the iron-to-internal standard intensity ratio to the calibration curve.

Conclusion and Recommendations

The choice of method for iron quantification depends on a balance of factors including the required sensitivity, sample throughput, budget, and the availability of instrumentation and expertise.

• The Nitroso-PSAP method is a viable option for routine analysis where high throughput and ease of use are priorities, and where a spectrophotometer is readily available. It is particularly suitable for screening large numbers of samples. However, users should be mindful of the limited publicly available, detailed validation data and may need to perform their own validation to ensure it meets the specific requirements of their studies.

• Flame Atomic Absorption Spectrometry (FAAS) represents a robust and reliable method with a good balance of sensitivity, accuracy, and cost. It is a workhorse technique in many analytical laboratories and is well-suited for applications where a moderate number of samples need to be analyzed with a high degree of confidence.

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the gold standard for trace and ultra-trace elemental analysis, offering unparalleled sensitivity and accuracy. It is the method of choice for research and development applications that demand the highest level of analytical performance, such as in pharmacokinetic studies or when analyzing samples with very low iron concentrations. The high instrument cost and complexity are the main considerations for its implementation.

For drug development professionals and researchers, it is recommended to carefully consider the analytical performance requirements of their specific application. While the Nitroso-PSAP method can be a convenient tool, for regulatory submissions or studies requiring the highest level of accuracy and precision, FAAS or ICP-MS would be the more appropriate choices. A direct comparison of results with a reference method like ICP-MS is advisable when implementing the Nitroso-PSAP method for critical applications.

References

• 1. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 3. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 4. adipogen.com [adipogen.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. kamiyabiomedical.com [kamiyabiomedical.com]
• 8. ICP-MS Analysis of Iron from Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. nemi.gov [nemi.gov]

Validating Nitroso-PSAP Assay Results with Atomic Absorption Spectroscopy: A Comparative Guide

For researchers and drug development professionals requiring accurate quantification of iron in biological samples, both the Nitroso-PSAP assay and Atomic Absorption Spectroscopy (AAS) offer robust solutions. While AAS is a long-established reference method, the Nitroso-PSAP assay presents a high-throughput, colorimetric alternative. This guide provides a detailed comparison of the two methods, supported by experimental data, to aid in the selection and validation of the most suitable technique for your research needs.

Performance Characteristics: A Side-by-Side Comparison

The following table summarizes the key performance characteristics of the Nitroso-PSAP assay and Atomic Absorption Spectroscopy for the quantification of iron. It is important to note that the presented data is compiled from various sources and does not represent a direct head-to-head comparison in a single study.

Parameter	Nitroso-PSAP Assay	Atomic Absorption Spectroscopy (AAS)
Principle	Colorimetric; formation of a colored complex between iron and Nitroso-PSAP reagent.	Absorption of light by free atoms in a gaseous state.
Linearity Range	10 - 1,000 µg/dL[1]	Typically 10 - 1,000 µg/L[2]
Limit of Detection (LOD)	Approximately 5 ppb[3]	2 ppb[4]
Limit of Quantification (LOQ)	Not explicitly stated, but the assay range starts at 10 µg/dL.	6 ppb[4]
Reported Correlation	Good correlation with AAS and ICP-OES results has been reported[1]. Studies comparing other colorimetric iron assays (e.g., ferrozine-based) with AAS have found no statistically significant difference[5][6].	Considered a reference method for elemental analysis[4].
Sample Throughput	High-throughput, suitable for microplate readers[1].	Lower throughput, typically sequential sample analysis.
Instrumentation	Microplate reader or spectrophotometer.	Atomic Absorption Spectrometer.
Ease of Use	Relatively simple and rapid, with assay times as short as 15 minutes[1].	Requires more specialized training and sample preparation.

Experimental Protocols

Nitroso-PSAP Assay Protocol (Microplate Format)

This protocol is a generalized procedure based on commercially available kits.[1][7]

Materials:

• Nitroso-PSAP Assay Kit (containing R-A Buffer, R-B Buffer, R-R Chelate color (Nitroso-PSAP), and Iron Standard)

• Biological sample (e.g., serum, plasma, cell lysate, urine)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 750 nm

• Deionized water

• Acid solution (e.g., 1M HCl or 1M HNO3) for cleaning glassware

Procedure:

• Sample Preparation:

  • For serum or plasma, remove any insoluble material by centrifugation. Note that EDTA-treated samples may not be suitable.

  • For cell lysates, tissue homogenates, or urine, clarify by centrifugation. Adjust the pH to 2.0-3.0 with 6M HCl if necessary.

  • For tissues, homogenization in a 5% TCA solution may be required.

• Assay Procedure:

  • Bring all reagents to room temperature before use.

  • Prepare a working reagent by mixing R-B Buffer and R-R Chelate color according to the kit instructions.

  • Add 15 µL of deionized water (for blank), Iron Standard, or sample to individual wells of the 96-well plate.

  • Add 160 µL of R-A Buffer to each well.

  • Incubate at room temperature for 10 minutes.

  • Add 75 µL of the prepared working reagent to each well.

  • Incubate at room temperature for 5 minutes.

  • Read the absorbance at 750 nm using a microplate reader.

• Calculation:

  • Subtract the absorbance of the blank from the absorbance of the standards and samples.

  • Calculate the iron concentration in the samples using the absorbance of the known iron standard.

Atomic Absorption Spectroscopy (AAS) Protocol for Iron Determination

This is a general protocol for the determination of iron in biological samples using flame AAS.

Materials:

• Atomic Absorption Spectrometer with an iron hollow cathode lamp

• Air-acetylene flame

• Certified iron standard solutions

• Nitric acid (HNO₃), concentrated

• Perchloric acid (HClO₄), concentrated (use with extreme caution in a designated fume hood)

• Deionized water

• Volumetric flasks and pipettes

Procedure:

• Sample Digestion (Wet Ashing):

  • Accurately weigh or measure a known amount of the biological sample into a digestion tube.

  • Add a mixture of concentrated nitric acid and perchloric acid (typically in a 4:1 or similar ratio).

  • Heat the samples in a digestion block, gradually increasing the temperature to allow for the decomposition of organic matter. The solution should become clear.

  • Allow the digest to cool completely.

  • Quantitatively transfer the digested sample to a volumetric flask and dilute to a known volume with deionized water.

• Instrument Setup and Calibration:

  • Install the iron hollow cathode lamp and set the wavelength to 248.3 nm.

  • Optimize the instrument parameters, including slit width, lamp current, and gas flow rates for the air-acetylene flame, according to the manufacturer's recommendations.[8]

  • Prepare a series of iron standards of known concentrations from the certified stock solution.

  • Aspirate the standards into the flame and measure their absorbance.

  • Generate a calibration curve by plotting the absorbance versus the concentration of the standards.

• Sample Analysis:

  • Aspirate the diluted, digested samples into the flame and measure their absorbance.

  • Use the calibration curve to determine the concentration of iron in the sample solutions.

• Calculation:

  • Calculate the original iron concentration in the biological sample, taking into account the initial sample amount and the dilution factor used during digestion and preparation.

Visualizing the Methodologies

To better understand the workflow and the underlying chemical principle, the following diagrams are provided.

Caption: Chemical principle of the Nitroso-PSAP assay for iron detection.

Caption: Experimental workflow for validating the Nitroso-PSAP assay with AAS.

Conclusion

The Nitroso-PSAP assay serves as a reliable and high-throughput method for the quantification of iron in a variety of biological samples. Its performance shows a strong correlation with the results obtained from the reference method of Atomic Absorption Spectroscopy. For laboratories requiring rapid analysis of a large number of samples without the need for specialized and costly instrumentation, the Nitroso-PSAP assay is an excellent choice. Validation of the Nitroso-PSAP assay against AAS is a straightforward process that can provide confidence in the accuracy and reliability of the colorimetric method for specific research applications.

References

• 1. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 2. nemi-test.er.usgs.gov [nemi-test.er.usgs.gov]
• 3. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 4. scispace.com [scispace.com]
• 5. Colorimetric ferrozine-based assay for the quantitation of iron in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. kamiyabiomedical.com [kamiyabiomedical.com]
• 8. Determination of iron of blood by atomic absorption spectrophotometry [jstage.jst.go.jp]

Unveiling the Selectivity of Nitroso-PSAP: A Comparative Guide to its Cross-reactivity with Other Metal Ions

For researchers, scientists, and drug development professionals, the accurate quantification of specific metal ions is paramount. Nitroso-PSAP (2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol) has emerged as a sensitive colorimetric reagent for the detection of various metal ions. However, its efficacy in complex matrices hinges on its selectivity. This guide provides a comprehensive comparison of Nitroso-PSAP's cross-reactivity with other metal ions, supported by experimental data and detailed protocols to aid in the development of robust analytical methods.

Nitroso-PSAP is known to form colored complexes with several divalent and trivalent metal ions, a characteristic that is harnessed for their spectrophotometric determination. The selectivity of such reagents is a critical performance metric, as the presence of interfering ions can lead to inaccurate measurements. Understanding the extent of cross-reactivity is therefore essential for method validation and for implementing strategies to mitigate potential interferences.

Quantitative Analysis of Metal Ion Interference

For instance, in the spectrophotometric determination of palladium(II) using reagents with similar functional groups, the interference of a wide range of cations and anions is typically evaluated. The following table summarizes the tolerance limits of various ions as reported for a comparable spectrophotometric method for palladium determination, providing an illustrative guide to potential interferences with Nitroso-PSAP.

Interfering Ion	Tolerance Ratio (Interfering Ion : Palladium)
Na⁺, K⁺, Li⁺, Ca²⁺, Mg²⁺	> 1000
Mn²⁺, Co²⁺, Ni²⁺, Cu²⁺	Up to 100
Fe³⁺, Al³⁺, Cr³⁺	Up to 50
Pb²⁺, Cd²⁺, Zn²⁺	Up to 200
Ag⁺	Interferes
Cl⁻, NO₃⁻, SO₄²⁻	> 1000
S₂O₃²⁻, I⁻	Interferes

Note: This table is a representative example based on interference studies of similar reagents for palladium determination and is intended for illustrative purposes. Actual tolerance limits for Nitroso-PSAP may vary and should be experimentally determined.

Strategies to Enhance Selectivity

The selectivity of analytical methods using Nitroso-PSAP can be significantly improved through the use of masking agents. Masking agents are substances that react with interfering ions to form stable, colorless complexes, thereby preventing them from reacting with the primary chromogenic reagent. For example, in the determination of palladium, reagents like EDTA (ethylenediaminetetraacetic acid) or triethanolamine can be employed to mask potential interfering ions such as copper, nickel, and iron. The choice of masking agent and its concentration must be carefully optimized to ensure it does not interfere with the primary reaction between Nitroso-PSAP and the target metal ion.

Experimental Protocols

To ensure the reliability and reproducibility of cross-reactivity studies, a well-defined experimental protocol is essential. The following is a generalized procedure for evaluating the interference of other metal ions in the spectrophotometric determination of a target analyte using Nitroso-PSAP.

Protocol for Interference Study

• Preparation of Standard Solutions: Prepare a standard stock solution of the target metal ion (e.g., palladium) and the interfering ions from their high-purity salts.

• Establishment of Calibration Curve: Prepare a series of dilutions of the target metal ion standard solution and develop the color by adding Nitroso-PSAP solution under optimized pH and buffer conditions. Measure the absorbance at the wavelength of maximum absorption (λmax) and plot a calibration curve of absorbance versus concentration.

• Interference Analysis: a. To a fixed concentration of the target metal ion, add varying concentrations of a single interfering ion. b. Add the Nitroso-PSAP reagent and measure the absorbance under the same conditions used for the calibration curve. c. Calculate the percentage error in the determination of the target metal ion caused by the presence of the interfering ion. d. The tolerance limit is the concentration of the interfering ion that causes an error of not more than a predetermined level (e.g., ±2%).

• Testing of Masking Agents: a. To a solution containing the target metal ion and an interfering ion at a concentration known to cause interference, add a potential masking agent. b. Add the Nitroso-PSAP reagent and measure the absorbance. c. An effective masking agent will result in an absorbance value that is close to the value obtained for the target metal ion in the absence of the interferent.

Visualizing the Experimental Workflow

The logical flow of an interference study can be visualized to better understand the experimental process.

A Comparative Guide to Chromogenic Reagents for Iron Determination: Nitroso-PSAP vs. Alternatives

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of iron is critical in numerous fields, from biomedical research to pharmaceutical quality control. This guide provides an objective comparison of the performance of Nitroso-PSAP with other common chromogenic reagents for iron determination, supported by experimental data.

Performance Comparison

The selection of a suitable chromogenic reagent for iron quantification depends on factors such as sensitivity, specificity, and the desired analytical range. Below is a summary of the key performance characteristics of Nitroso-PSAP and three common alternatives: Ferrozine, 1,10-Phenanthroline, and Bathophenanthroline.

Reagent	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Linear Range	Wavelength (λmax)	Molar Absorptivity (ε)
Nitroso-PSAP	4 µg/L (estimated)	Not explicitly stated	4–100 µg/L[1]	753-756 nm[1][2]	4.3 x 10⁴ L mol⁻¹ cm⁻¹[1]
Ferrozine	2.69 µg/dL - 12 µg/dL[3][4]	Not explicitly stated	10 - 500 µg/dL[3]	560-562 nm	Not explicitly stated
1,10-Phenanthroline	0.5 mg/L[5]	1.7 mg/L[5]	1 - 30 mg/L[5]	508-510 nm[6]	1.11 x 10⁴ M⁻¹cm⁻¹[6]
Bathophenanthroline	40 µg/L (lower limit of range)	Not explicitly stated	40 - 1000 µg/L[7]	533-535 nm[7][8]	2.24 x 10⁴ M⁻¹cm⁻¹[9]

Note: The LOD and LOQ values are compiled from various sources and may have been determined under different experimental conditions. A direct, head-to-head comparison study would provide the most accurate relative performance.

Experimental Workflow

The general workflow for the spectrophotometric determination of iron using these chromogenic reagents involves sample preparation, reduction of Fe(III) to Fe(II), complex formation, and absorbance measurement.

Caption: General experimental workflow for spectrophotometric iron determination.

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. The following sections outline the key steps for iron determination using Nitroso-PSAP and its alternatives.

Nitroso-PSAP Method

The Nitroso-PSAP method is a direct colorimetric assay for the quantitative determination of iron in biological samples.[10]

• Principle: Iron bound to transport proteins is dissociated in a weakly acidic buffer containing a denaturing agent. The released ferric iron (Fe³⁺) is then reduced to ferrous iron (Fe²⁺), which forms a blue-colored chelate with Nitroso-PSAP. The intensity of the color, measured at approximately 750 nm, is proportional to the iron concentration.[10][11]

• Reagents:

  • Nitroso-PSAP chromogen solution

  • Weakly acidic buffer with a denaturing agent

  • Reducing agent (often included in the buffer)

  • Iron standard for calibration

• Procedure (based on a commercial kit): [10]

  • Add 15 µL of the sample, blank (deionized water), or iron calibrator to the wells of a microplate.

  • Add 160 µL of the buffer solution to each well, mix, and incubate for 10 minutes at room temperature.

  • Add 75 µL of the working reagent (containing Nitroso-PSAP) to each well and incubate for 5 minutes at room temperature.[11]

  • Measure the absorbance at 750 nm using a microplate reader.

• Sample Preparation:

  • Serum/Plasma: Centrifuge to remove insoluble material.

  • Tissue Extracts/Cell Lysates: If turbid, centrifuge. Adjust pH to 2.0-3.0 with 6M HCl if necessary. For tissue, homogenization in a 5% TCA solution can be used.[10]

Ferrozine Method

Ferrozine is a sensitive reagent that forms a stable magenta-colored complex with ferrous iron.

• Principle: Similar to the Nitroso-PSAP method, iron is released from proteins and reduced to the ferrous state. Ferrozine then reacts with Fe²⁺ to form a colored complex, with the absorbance measured around 560 nm.[12]

• Reagents:

  • Ferrozine chromogen solution

  • Acidic buffer

  • Reducing agent (e.g., hydroxylamine hydrochloride, thioglycolic acid)[13]

  • Iron standard

• Procedure (general):

  • To a sample containing iron, add the acidic buffer and the reducing agent.

  • Allow time for the reduction of Fe³⁺ to Fe²⁺.

  • Add the Ferrozine solution and allow time for color development.

  • Measure the absorbance at 562 nm.[13]

• Sample Preparation:

  • Serum/Plasma: Insoluble substances should be removed. EDTA plasma should not be used as it interferes with the assay.[12]

  • Other biological fluids: Similar to the Nitroso-PSAP method, centrifugation and pH adjustment may be necessary.[12]

1,10-Phenanthroline Method

1,10-Phenanthroline is a classic reagent that forms a stable, orange-red complex with ferrous iron.[14]

• Principle: Ferric iron in the sample is reduced to ferrous iron, which then reacts with three molecules of 1,10-phenanthroline to form the ferroin complex. The absorbance is measured at approximately 510 nm.[6][14]

• Reagents: [6]

  • 1,10-Phenanthroline solution (e.g., 0.1% w/v)

  • Hydroxylamine hydrochloride solution (e.g., 10% w/v) as the reducing agent

  • Sodium acetate buffer to maintain pH between 3.5 and 5

  • Iron standard

• Procedure (general): [6]

  • To the sample, add the hydroxylamine hydrochloride solution to reduce Fe³⁺.

  • Add the 1,10-phenanthroline solution and the sodium acetate buffer.

  • Dilute to a known volume and allow the color to develop (approximately 10 minutes).

  • Measure the absorbance at 510 nm.

Bathophenanthroline Method

Bathophenanthroline (4,7-diphenyl-1,10-phenanthroline) is a more sensitive derivative of 1,10-phenanthroline, forming a red complex with ferrous iron that can be extracted into an organic solvent to increase sensitivity.[15]

• Principle: Fe³⁺ is reduced to Fe²⁺, which then forms a complex with bathophenanthroline. The complex is typically extracted into an organic solvent like n-hexyl or isoamyl alcohol before spectrophotometric measurement at around 533 nm.[7]

• Reagents:

  • Bathophenanthroline solution

  • Reducing agent (e.g., L-ascorbic acid or hydroxylamine hydrochloride)[15]

  • Buffer to maintain pH around 4.0-4.5

  • Organic solvent for extraction (e.g., n-hexyl alcohol)

  • Iron standard

• Procedure (general): [7]

  • To an acidified sample, add the reducing agent.

  • Add the buffer and the bathophenanthroline solution.

  • Extract the colored complex into the organic solvent.

  • Measure the absorbance of the organic phase at 533 nm.

References

• 1. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. archem.com.tr [archem.com.tr]
• 4. linear.es [linear.es]
• 5. mdpi.com [mdpi.com]
• 6. chem321labspring11.pbworks.com [chem321labspring11.pbworks.com]
• 7. NEMI Method Summary - D1068D [nemi.gov]
• 8. nbinno.com [nbinno.com]
• 9. researchgate.net [researchgate.net]
• 10. kamiyabiomedical.com [kamiyabiomedical.com]
• 11. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 12. kamiyabiomedical.com [kamiyabiomedical.com]
• 13. matarvattensektionen.se [matarvattensektionen.se]
• 14. benchchem.com [benchchem.com]
• 15. Determination of iron with bathophenanthroline following an improved procedure for reduction of iron(III) ions - Analyst (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to Chromogenic Reagents for Iron Determination in the Laboratory: A Cost-Benefit Analysis of Nitroso-PSAP

For researchers, scientists, and drug development professionals, the accurate quantification of iron is a critical aspect of various biological and chemical assays. The selection of an appropriate chromogenic reagent is a key determinant of assay sensitivity, specificity, and overall cost-effectiveness. This guide provides a comprehensive cost-benefit analysis of Nitroso-PSAP and compares its performance with three other common alternatives: Ferrozine, Ferene-S, and Bathophenanthroline.

This analysis is supported by a compilation of performance data from various sources and detailed experimental protocols to assist researchers in making an informed decision for their specific laboratory needs.

Performance and Cost Comparison

The choice of a chromogenic reagent for iron determination hinges on a balance between performance characteristics and budgetary constraints. The following table summarizes the key performance indicators and approximate costs for Nitroso-PSAP and its alternatives.

Feature	Nitroso-PSAP	Ferrozine	Ferene-S	Bathophenanthroline
Molar Absorptivity (ε) (L·mol⁻¹·cm⁻¹)	~45,000 at 756 nm[1]	~27,900 at 562 nm	~35,200 at 595 nm[2]	~22,400 at 533 nm[3]
Detection Limit	~4 µg/L[4]	~2.69 µg/dL	Down to ~2 x 10⁻⁶ M[2]	~40 µg/L
Linearity Range	4–100 µg/L[4]	Up to 1000 µg/dL	5 - 1000 µg/dL	40 - 1000 µg/L
Common Interferences	Divalent transition metals (e.g., Ni, Co, Cu) at high concentrations[4]	Fe³⁺ (can be mitigated with reducing agents), Cu²⁺, Co²⁺, Ni²⁺[5][6]	Copper (can be addressed with thiourea)[7][8]	Manganese, cadmium, copper, zinc, cobalt, nickel, chromium, ruthenium[9]
Approximate Reagent Cost (per gram)	~$200 - $450	~$100 - $200	~$300 - $500	~$150 - $300
Approximate Kit Cost (per 100 tests)	~$220 - $315[9]	~$300 - $660	~$500 - $700	Varies widely

Experimental Protocols

Detailed and consistent experimental protocols are crucial for obtaining reliable and reproducible results. Below are standardized protocols for the spectrophotometric determination of iron using each of the four reagents.

Iron Determination using Nitroso-PSAP

This method is highly sensitive and specific for the detection of ferrous iron (Fe²⁺).

Materials:

• Nitroso-PSAP solution

• Reducing agent (e.g., hydroxylamine hydrochloride or ascorbic acid)

• Buffer solution (e.g., acetate buffer, pH 4.5)

• Iron standard solution

• Spectrophotometer

Procedure:

• Sample Preparation: If necessary, dilute the sample to bring the iron concentration within the linear range of the assay. For total iron determination, a reduction step is necessary to convert all ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).

• Reaction Mixture: To a suitable tube, add the sample, the reducing agent, and the buffer solution. Mix well.

• Color Development: Add the Nitroso-PSAP solution to the mixture and incubate at room temperature for a specified time (typically 5-10 minutes) to allow for color development.[9]

• Measurement: Measure the absorbance of the resulting green complex at or near 756 nm using a spectrophotometer.[1]

• Quantification: Determine the iron concentration from a standard curve prepared using known concentrations of the iron standard.

Nitroso-PSAP Experimental Workflow

Iron Determination using Ferrozine

Ferrozine is a widely used and cost-effective reagent for iron determination.

Materials:

• Ferrozine solution

• Reducing agent (e.g., hydroxylamine hydrochloride or ascorbic acid)

• Buffer solution (e.g., acetate buffer, pH 4.5)

• Iron standard solution

• Spectrophotometer

Procedure:

• Sample Preparation: Similar to the Nitroso-PSAP method, dilute the sample as needed and perform a reduction step for total iron measurement.

• Reaction Mixture: In a reaction tube, combine the sample, reducing agent, and buffer.

• Color Development: Add the Ferrozine solution and allow the magenta-colored complex to develop for a few minutes at room temperature.

• Measurement: Measure the absorbance of the solution at approximately 562 nm.

• Quantification: Calculate the iron concentration based on a standard curve.

Ferrozine Experimental Workflow

Iron Determination using Ferene-S

Ferene-S offers higher sensitivity compared to Ferrozine.

Materials:

• Ferene-S solution

• Reducing agent (e.g., ascorbic acid)

• Buffer solution (e.g., acetate buffer, pH 4.5)

• Iron standard solution

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare the sample as described for the previous methods, including a reduction step for total iron analysis.

• Reaction Mixture: Combine the sample with the reducing agent and buffer solution.

• Color Development: Add the Ferene-S solution and incubate to allow for the formation of the colored complex.

• Measurement: Measure the absorbance at approximately 595 nm.[2]

• Quantification: Determine the iron concentration using a standard curve.

Ferene-S Experimental Workflow

Iron Determination using Bathophenanthroline

Bathophenanthroline is a classic reagent for iron determination, though it may require an extraction step for optimal performance.

Materials:

• Bathophenanthroline solution (in ethanol or other organic solvent)

• Reducing agent (e.g., hydroxylamine hydrochloride)

• Buffer solution (e.g., acetate buffer, pH 4.5)

• Iron standard solution

• Organic solvent for extraction (e.g., isoamyl alcohol or n-hexanol)

• Spectrophotometer

Procedure:

• Sample Preparation: Prepare the sample, including reduction of Fe³⁺ to Fe²⁺.

• Complex Formation: Add the buffer and then the bathophenanthroline solution to the sample.

• Extraction (Optional but Recommended): Add an organic solvent, vortex thoroughly to extract the iron-bathophenanthroline complex into the organic phase, and then separate the phases.

• Measurement: Measure the absorbance of the organic phase at approximately 533 nm.

• Quantification: Determine the iron concentration using a standard curve prepared under the same conditions.

Bathophenanthroline Experimental Workflow

Cost-Benefit Analysis and Recommendations

Nitroso-PSAP stands out for its exceptional sensitivity, as indicated by its high molar absorptivity. This makes it an excellent choice for applications requiring the detection of very low iron concentrations. While its reagent cost is in the mid-to-high range, the availability of competitively priced kits makes it a viable option for many laboratories. Its high specificity for ferrous iron is also a significant advantage, reducing the likelihood of interference from other metal ions.[4]

Ferrozine represents the most cost-effective option among the four reagents. Its performance is robust for a wide range of applications, although its sensitivity is lower than that of Nitroso-PSAP and Ferene-S. The primary drawback is its susceptibility to interference from other metal ions, which may necessitate additional sample preparation steps.

Ferene-S offers a sensitivity that is superior to Ferrozine and comparable to Nitroso-PSAP.[2] This makes it a strong contender for assays where high sensitivity is paramount. However, its higher cost, both as a standalone reagent and in kit form, may be a limiting factor for some laboratories.

Bathophenanthroline is a well-established reagent with moderate sensitivity. A key consideration for this method is the potential need for an extraction step to achieve optimal results and minimize interferences, which can add complexity and time to the workflow.

Signaling Pathway of Iron Detection

The underlying principle for all four chromogenic reagents is the formation of a colored complex with ferrous iron (Fe²⁺). The overall process can be visualized as a simple signaling pathway.

General Signaling Pathway for Chromogenic Iron Detection

Conclusion

The selection of the most appropriate chromogenic reagent for iron determination requires a careful evaluation of the specific needs of the assay and the available resources.

• For high-sensitivity applications where cost is a secondary concern, Nitroso-PSAP and Ferene-S are excellent choices.

• For routine analyses where cost-effectiveness is a primary driver, Ferrozine offers a reliable and economical solution.

• Bathophenanthroline remains a viable option, particularly in laboratories with established protocols, but researchers should be mindful of the potential need for an extraction step.

By considering the performance data, experimental protocols, and cost-benefit analysis presented in this guide, researchers can confidently select the optimal reagent to achieve accurate and reliable iron quantification in their laboratory work.

References

• 1. An optimised spectrophotometric assay for convenient and accurate quantitation of intracellular iron from iron oxide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Interference of ferric ions with ferrous iron quantification using the ferrozine assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A systematic evaluation of bathophenanthroline, ferrozine and ferene in an ICSH-based method for the measurement of serum iron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ferene-S as the chromogen for serum iron determinations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NEMI Method Summary - D1068D [nemi.gov]
• 9. AdipoGen Iron Colorimetric Assay Kit (Ferrozine Method), Quantity: Each | Fisher Scientific [fishersci.com]

Inter-laboratory Comparison of Nitroso-PSAP Iron Assay Results: A Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Principle of the Nitroso-PSAP Iron Assay

The Nitroso-PSAP method is a direct colorimetric assay for the quantitative determination of iron in biological samples. The fundamental principle involves the dissociation of iron from transport proteins, such as transferrin, in a weakly acidic buffer containing a denaturing agent. The released ferric iron (Fe³⁺) is then reduced to ferrous iron (Fe²⁺), which subsequently forms a stable, colored chelate complex with the chromogen, 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP). The intensity of the resulting blue-green color is directly proportional to the iron concentration in the sample and is measured spectrophotometrically at a wavelength of approximately 750 nm.[1][2]

Comparison of Iron Determination Methods

The selection of an iron assay is dependent on various factors, including the required sensitivity, sample matrix, available equipment, and the desired throughput. The following table summarizes the key performance characteristics of the Nitroso-PSAP method in comparison to two other widely used techniques: the Ferrozine colorimetric assay and Atomic Absorption Spectrometry (AAS).

Feature	Nitroso-PSAP Assay	Ferrozine Assay	Atomic Absorption Spectrometry (AAS)
Principle	Colorimetric	Colorimetric	Atomic Absorption
Wavelength	~750 nm	~560 nm	248.3 nm
Linearity	Up to 1000 µg/dL[2]	Up to 500 µg/dL (can be extended with dilution)[3]	Typically up to 1000 µg/L (requires dilution for higher concentrations)[4]
Limit of Detection	~10 µg/dL[2]	~4 µg/dL[3]	~10 µg/L[4]
Interferences	EDTA, Hemolysis, Lipemia[1]	Hemolysis, Copper (can be minimized with thiourea)[5]	Spectral and chemical interferences, though generally minimal with modern instruments.[4]
Throughput	High (microplate compatible)	High (microplate compatible)	Lower (sequential sample analysis)
Inter-laboratory Precision (CV%)	Data not available (claimed good correlation with AAS/ICP-MS)[6]	Repeatability: 1.0-2.3%, Reproducibility: 2.7-3.0%[3]	Method-dependent, typically <10% in proficiency testing

Experimental Protocols

Detailed and consistent experimental protocols are crucial for minimizing inter-laboratory variability. Below are representative protocols for the Nitroso-PSAP assay and its alternatives.

Nitroso-PSAP Iron Assay Protocol (Microplate)

This protocol is a generalized representation based on commercially available kits.[1][2]

Materials:

• Nitroso-PSAP Reagent Kit (containing Buffer A, Buffer B, and Chromogen)

• Iron Calibrator (e.g., 200 µg/dL)

• Microplate reader capable of measuring absorbance at 750 nm

• 96-well microplate

• Precision pipettes

Procedure:

• Sample Preparation:

  • Serum/Plasma: Centrifuge to remove any particulate matter. Avoid using EDTA-plasma.

  • Urine/Other Fluids: Adjust pH to 2.0-3.0 with 6M HCl if necessary. Centrifuge if turbid.

  • Tissue Homogenates: Precipitate proteins with 5% trichloroacetic acid (TCA), centrifuge, and use the supernatant.

• Assay Procedure:

  • Bring all reagents to room temperature.

  • Add 15 µL of blank (deionized water), iron calibrator, or sample to respective wells.

  • Add 160 µL of Buffer A to each well. Mix gently and incubate for 10 minutes at room temperature.

  • Prepare the Working Reagent by mixing Buffer B and the Chromogen according to the kit instructions.

  • Add 75 µL of the Working Reagent to each well. Mix and incubate for 5 minutes at room temperature.

  • Read the absorbance at 750 nm.

• Calculation:

  • Subtract the absorbance of the blank from the absorbance of the calibrator and samples.

  • Calculate the iron concentration using the following formula: Iron (µg/dL) = (Absorbance of Sample / Absorbance of Calibrator) x Concentration of Calibrator

Ferrozine Iron Assay Protocol

This protocol is based on established methods for serum iron determination.[3][5]

Materials:

• Ferrozine Reagent Kit (containing an iron releasing agent and a chromogen solution)

• Iron Standard

• Spectrophotometer or microplate reader capable of measuring absorbance at 560 nm

Procedure:

• Reagent Preparation: Prepare working reagents as specified by the manufacturer. This typically involves combining an iron-releasing buffer with a reducing agent.

• Assay Procedure:

  • Pipette 200 µL of sample, standard, or blank (water) into separate tubes.

  • Add 1 mL of the iron releasing reagent (R1). Mix and incubate for 5 minutes.

  • Add 40 µL of the Ferrozine chromogen reagent (R2). Mix thoroughly.

  • Incubate for 5-10 minutes at room temperature.

  • Measure the absorbance at 560 nm against a reagent blank.

• Calculation: Calculate the iron concentration based on the absorbance of the standard.

Atomic Absorption Spectrometry (AAS) for Serum Iron

This is a reference method for iron determination.

Materials:

• Atomic Absorption Spectrophotometer with an iron hollow cathode lamp

• Air-acetylene flame

• Iron standard solutions

• Trichloroacetic acid (TCA) for protein precipitation

Procedure:

• Sample Preparation:

  • To 1 mL of serum, add 1 mL of 10% TCA to precipitate proteins.

  • Vortex and then centrifuge at high speed.

  • Carefully collect the clear supernatant.

• Instrument Setup:

  • Install the iron hollow cathode lamp and set the wavelength to 248.3 nm.

  • Optimize the instrument parameters (e.g., slit width, lamp current, gas flow rates) according to the manufacturer's instructions.

• Measurement:

  • Aspirate a blank solution (e.g., acidified water) to zero the instrument.

  • Aspirate the series of iron standards to generate a calibration curve.

  • Aspirate the prepared sample supernatants and record the absorbance.

• Calculation: Determine the iron concentration in the samples by comparing their absorbance to the calibration curve, accounting for the initial dilution.[4]

Visualization of Workflows and Pathways

To facilitate a clearer understanding of the experimental processes and the underlying biochemical reactions, the following diagrams are provided.

Caption: Workflow of the Nitroso-PSAP iron assay.

Caption: Logical flow of an inter-laboratory comparison study.

Conclusion

The Nitroso-PSAP assay is a robust and high-throughput method for the determination of iron in various biological samples. While specific inter-laboratory comparison data is limited, its principle and performance characteristics suggest it is a reliable alternative to other colorimetric methods like the Ferrozine assay. For reference-level accuracy, methods such as Atomic Absorption Spectrometry remain the gold standard, albeit with lower throughput. The choice of assay should be guided by the specific needs of the laboratory and the study, with careful consideration of potential interferences and the need for rigorous quality control to ensure the comparability of results. Future inter-laboratory proficiency testing programs that include the Nitroso-PSAP method would be invaluable in providing a clearer, quantitative picture of its performance across different laboratory settings.

References

• 1. meridian.allenpress.com [meridian.allenpress.com]
• 2. dataanalysis.rcpaqap.com.au [dataanalysis.rcpaqap.com.au]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. rcpaqap.com.au [rcpaqap.com.au]
• 6. Proficiency Testing Resources | College of American Pathologists [cap.org]

A Comparative Guide to Iron Quantification: Nitroso-PSAP vs. Ferrozine

For researchers, scientists, and drug development professionals, the accurate quantification of iron in biological samples is crucial for a wide range of studies, from cellular metabolism to toxicology. This guide provides a detailed comparison of the Nitroso-PSAP method for iron determination with a common alternative, the Ferrozine-based assay, supported by experimental data and protocols.

This document will delve into the performance of Nitroso-PSAP in various sample matrices, offering a direct comparison with the well-established Ferrozine method. We will explore the principles behind each assay, their respective strengths and weaknesses, and provide detailed protocols to enable researchers to make an informed decision for their specific applications.

Performance Comparison in Different Sample Matrices

Both Nitroso-PSAP and Ferrozine-based assays are colorimetric methods suitable for the quantification of iron in a variety of biological samples, including serum, plasma, urine, cell lysates, and tissue extracts.[1][2][3][4] The choice between the two often depends on factors such as the required sensitivity, the presence of interfering substances, and the desired wavelength for measurement.

The Nitroso-PSAP method is noted for its high molar absorptivity and a distinct absorption maximum in the near-infrared region, which can minimize interference from other chromophores in biological samples.[5] Ferrozine, on the other hand, is a widely used, highly water-soluble reagent that forms a stable, colored complex with ferrous iron.

Below is a summary of the key performance characteristics of each method:

Feature	Nitroso-PSAP Method	Ferrozine Method
Principle	Forms a blue-green chelate complex with Fe(II).[1]	Forms a magenta-colored complex with Fe(II).[6]
Wavelength of Max. Absorbance (λmax)	~750 nm[1]	~562 nm
Molar Absorptivity (ε)	~4.5 x 10⁴ L mol⁻¹ cm⁻¹	~2.79 x 10⁴ L mol⁻¹ cm⁻¹
Common Sample Matrices	Serum, plasma, urine, cell lysates, tissue extracts.[3][4]	Serum, plasma, urine, cell lysates, tissue extracts.[2][6]
Known Interferences	EDTA, Heme-containing iron species.[1][4]	EDTA, Hemoglobin, high lipid concentrations.[2][6]
Advantages	High molar absorptivity, λmax in the near-infrared region reduces background interference.[5]	Well-established method, high water solubility, stable complex formation.
Disadvantages	Potential for interference from other divalent metals, though selectivity for Fe(II) is high.	Lower molar absorptivity compared to Nitroso-PSAP, λmax in the visible region may have more spectral overlap with other biological molecules.

Experimental Protocols

Detailed methodologies are essential for reproducible and accurate results. The following sections provide protocols for both the Nitroso-PSAP and Ferrozine assays, adapted for a 96-well microplate format.

Nitroso-PSAP Iron Assay Protocol (Microplate)

This protocol is a general guideline and may require optimization for specific sample types.

Materials:

• Nitroso-PSAP Chromogen Solution

• Buffer A (weakly acidic buffer with a denaturing agent)

• Buffer B (reducing agent)

• Iron Calibrator (e.g., 200 µg/dL)

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 750 nm

Procedure:

• Sample Preparation:

  • Serum/Plasma: Remove any insoluble material by centrifugation. Avoid using EDTA-plasma.[1]

  • Urine, Cell Lysates, Tissue Extracts: Centrifuge to remove turbidity. Adjust pH to 2.0-3.0 with 6M HCl if necessary.[4] For tissue samples, precipitation with 5% TCA may be required.[1]

• Assay:

  • Add 15 µL of Blank (purified water), Iron Calibrator, or Sample to individual wells of the microplate.[1]

  • Add 160 µL of Buffer A to each well. Mix gently and incubate for 10 minutes at room temperature.[1]

  • Prepare the Color Developer Solution by mixing Buffer B and the Nitroso-PSAP Chromogen according to the kit instructions.

  • Add 75 µL of the freshly prepared Color Developer Solution to each well. Mix and incubate for 5 minutes at room temperature.[3]

  • Read the absorbance at 750 nm using a microplate reader.[1]

• Calculation: Calculate the iron concentration of the samples by comparing their absorbance to that of the Iron Calibrator.

Ferrozine Iron Assay Protocol (Microplate)

This protocol provides a general procedure for iron quantification using Ferrozine.

Materials:

• Ferrozine Chromogen Solution

• Iron Releasing Reagent (acidic solution)

• Iron Reducing Reagent (e.g., ascorbic acid)

• Iron Standard Solution

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 560 nm

Procedure:

• Sample Preparation:

  • Serum/Plasma: Centrifuge to remove any particulates. Avoid using EDTA-plasma.[2]

  • Cell Lysates/Tissue Homogenates: Release iron from proteins by treating with an acidic solution (e.g., HCl/KMnO₄).[7]

• Assay:

  • Add 40 µL of Blank (purified water), Iron Standard, or Sample to individual wells of the microplate.[6]

  • Add 200 µL of a buffer solution to each well and mix.[2]

  • Incubate at room temperature for 5 minutes.[6]

  • Read the initial absorbance at 560 nm (OD1).[2]

  • Add 8 µL of a reducing reagent to each well, mix, and incubate for 5 minutes at room temperature.[6]

  • Read the final absorbance at 560 nm (OD2).[2]

• Calculation: The iron concentration is proportional to the change in absorbance (OD2 - OD1) and is determined by comparison to the iron standard curve.

Visualizing the Workflow and Chemistry

To better understand the experimental process and the underlying chemical reaction, the following diagrams are provided.

A generalized workflow for the Nitroso-PSAP iron assay in a microplate format.

Chelation of ferrous iron (Fe²⁺) by Nitroso-PSAP to form a colored complex.

References

• 1. kamiyabiomedical.com [kamiyabiomedical.com]
• 2. kamiyabiomedical.com [kamiyabiomedical.com]
• 3. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. Spectrophotometric determination of iron in boiler and well waters by flow injection analysis using 2-nitroso-5-(N-propyl-N-sulphopropylamino)phenol - Analyst (RSC Publishing) [pubs.rsc.org]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to Iron Assays: Nitroso-PSAP vs. Traditional Methods

For researchers, scientists, and professionals in drug development, the accurate quantification of iron is crucial in a multitude of biological and chemical contexts. While traditional iron assays using chromogens like Ferrozine and bathophenanthroline have been staples in the laboratory, newer reagents such as 2-nitroso-5-(N-propyl-N-sulfopropylamino)phenol (Nitroso-PSAP) offer significant advantages in terms of sensitivity, specificity, and simplicity. This guide provides an objective comparison of the Nitroso-PSAP assay with these traditional methods, supported by experimental data and detailed protocols.

At a Glance: Performance Comparison

The selection of an appropriate iron assay depends on the specific requirements of the experiment, including the expected iron concentration, the sample matrix, and the required throughput. The following table summarizes the key performance characteristics of Nitroso-PSAP, Ferrozine, and bathophenanthroline-based assays.

Feature	Nitroso-PSAP Assay	Ferrozine Assay	Bathophenanthroline Assay
Principle	Direct colorimetric assay where Fe²⁺ forms a green complex with Nitroso-PSAP.	Fe³⁺ is reduced to Fe²⁺, which then forms a purple complex with Ferrozine.	Fe³⁺ is reduced to Fe²⁺, which forms a red complex with bathophenanthroline.
Molar Absorptivity (ε)	~45,000 M⁻¹cm⁻¹ at ~756 nm[1]	~27,900 M⁻¹cm⁻¹ at ~562 nm[2]	~22,350 M⁻¹cm⁻¹ at ~535 nm[3]
Assay Range	10 - 1,000 µg/dL[4][5][6][7][8]	1.85 - 1,000 µg/dL[9]	0.25 - 4 ppm[10]
Limit of Detection (LOD)	~1.18 µM[11][12]	~0.5 µM[13][14]	~4 ppb[15] (~0.07 µM)
Wavelength (λmax)	~756 nm[1][16]	~562 nm[2]	~535 nm[10]
Interferences	Low interference from other divalent metals like Cu²⁺, Co²⁺, and Ni²⁺ due to a large separation of absorption bands.[1] No significant interference from bilirubin or hemoglobin at high concentrations.[8]	Can have interference from high concentrations of other metals like copper.[13][14]	Can be interfered with by high concentrations of other metal ions.[17]
Deproteinization Step	Generally not required.[5]	Often required for serum/plasma samples.	Often required for serum/plasma samples.
Assay Time	~15 minutes[4]	Can be longer due to deproteinization and reduction steps.	Can be longer due to reduction and extraction steps.

The Nitroso-PSAP Advantage

Furthermore, the distinct absorption maximum of the Fe²⁺-Nitroso-PSAP complex in the near-infrared region (~756 nm) minimizes interference from other metal ions that form complexes with absorption maxima at much lower wavelengths.[1] This high specificity is a significant benefit when working with complex biological matrices where other divalent cations are present.

Experimental Workflows

To provide a practical understanding of these assays, the following diagrams illustrate the typical experimental workflows.

Nitroso-PSAP Assay Workflow

Traditional Iron Assay Workflow

Signaling Pathway: The Chemistry of Detection

The underlying principle of these colorimetric assays is the formation of a colored complex between ferrous iron (Fe²⁺) and a chromogenic chelating agent.

Iron Chelation and Detection Pathway

Detailed Experimental Protocols

For reproducible results, adherence to a well-defined protocol is essential. Below are summarized protocols for the Nitroso-PSAP and a traditional Ferrozine-based assay.

Nitroso-PSAP Iron Assay Protocol (Microplate)

This protocol is a generalized procedure based on commercially available kits.

• Reagent Preparation : Prepare the Color Developer Solution by mixing Buffer B and the Chromogen (Nitroso-PSAP) according to the kit's instructions. Allow all reagents to come to room temperature before use.

• Sample Addition : Add 15 µL of the blank (deionized water), iron calibrator, or sample to individual wells of a microplate.

• Iron Dissociation and Reduction : Add 160 µL of Buffer A to each well. Mix gently and incubate for 10 minutes at room temperature.

• Color Development : Add 75 µL of the prepared Color Developer Solution to each well. Mix gently and incubate for 5 minutes at room temperature.

• Measurement : Read the absorbance at approximately 750 nm using a microplate reader.

• Calculation : Calculate the iron concentration of the samples by comparing their absorbance to that of the iron calibrator after subtracting the blank absorbance.

Ferrozine Iron Assay Protocol (Microplate)

This protocol is a representative method for a traditional iron assay.

• Sample Preparation (if required) : For serum or plasma samples, deproteinization may be necessary. This can be achieved by adding an equal volume of a protein precipitant (e.g., 10% trichloroacetic acid), vortexing, incubating, and then centrifuging to collect the supernatant.

• Reagent Preparation : Prepare the Ferrozine reagent and a reducing agent solution (e.g., ascorbic acid).

• Iron Reduction : In a microplate well, combine the sample (or supernatant from deproteinization) with the reducing agent. Incubate to ensure all Fe³⁺ is reduced to Fe²⁺.

• Color Development : Add the Ferrozine reagent to each well. A purple color will develop.

• Measurement : Read the absorbance at approximately 562 nm.

• Calculation : Determine the iron concentration based on a standard curve prepared with known concentrations of an iron standard.

Conclusion

The Nitroso-PSAP iron assay presents a compelling alternative to traditional methods, offering superior sensitivity, higher specificity, and a more streamlined workflow. For researchers requiring high-throughput analysis or working with complex biological samples where interference is a concern, the advantages of the Nitroso-PSAP method are particularly noteworthy. While Ferrozine and bathophenanthroline assays remain reliable and cost-effective options, the enhanced performance characteristics of Nitroso-PSAP make it a valuable tool for modern research and development. The choice of assay should ultimately be guided by the specific experimental needs and the performance characteristics outlined in this guide.

References

• 1. Chemical tools for detecting Fe ions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. faculty.nres.illinois.edu [faculty.nres.illinois.edu]
• 3. Solved Bathophenanthroline is a compound that forms a red | Chegg.com [chegg.com]
• 4. Nitroso-PSAP method Iron Concentration Assay Kit | Iron Assay kit LS – Nitroso-PSAP method | Metallo Assay LS | フナコシ [funakoshi.co.jp]
• 5. adipogen.com [adipogen.com]
• 6. biocompare.com [biocompare.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 8. kamiyabiomedical.com [kamiyabiomedical.com]
• 9. atlas-medical.com [atlas-medical.com]
• 10. Metal Indicator Bathophenanthrolinedisulfonic acid, disodium salt | CAS 20000 Dojindo [dojindo.com]
• 11. Printed low-cost microfluidic analytical devices based on a transparent substrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Printed low-cost microfluidic analytical devices based on a transparent substrate - Analyst (RSC Publishing) [pubs.rsc.org]
• 13. Frontiers | Tools to study microbial iron homeostasis and oxidative stress: current techniques and methodological gaps [frontiersin.org]
• 14. Tools to study microbial iron homeostasis and oxidative stress: current techniques and methodological gaps - PMC [pmc.ncbi.nlm.nih.gov]
• 15. tandfonline.com [tandfonline.com]
• 16. medchemexpress.com [medchemexpress.com]
• 17. A systematic evaluation of bathophenanthroline, ferrozine and ferene in an ICSH-based method for the measurement of serum iron - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Nitroso-PSAP: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists handling Nitroso-PSAP (2-Nitroso-5-[N-n-propyl-N-(3-sulfopropyl)amino]phenol), a highly sensitive colorimetric reagent, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. Due to its chemical structure, which includes a nitroso group, a phenol ring, and a sulfonic acid group, Nitroso-PSAP is classified as hazardous waste and requires careful management. The primary and most recommended method of disposal is through a licensed hazardous waste disposal facility.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to adhere to standard laboratory safety protocols. This includes wearing appropriate personal protective equipment (PPE), such as chemical-resistant gloves, safety goggles, and a lab coat. All handling of Nitroso-PSAP, including the preparation of waste containers, should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.

Quantitative Data Summary

Property	Value	Reference
CAS Number	80459-15-0	Dojindo Molecular Technologies
Molecular Formula	C₁₂H₁₈N₂O₅S	Dojindo Molecular Technologies
Appearance	Orange to reddish-brown powder	Safety Data Sheet
Solubility	Water soluble	Dojindo Molecular Technologies

Step-by-Step Disposal Procedures

The recommended disposal route for Nitroso-PSAP and materials contaminated with it is to treat them as hazardous waste.

1. Waste Segregation and Collection:

• Solid Waste: Collect un-used or expired solid Nitroso-PSAP, as well as grossly contaminated items such as weighing paper, gloves, and pipette tips, in a designated, leak-proof, and clearly labeled hazardous waste container.

• Liquid Waste: Aqueous solutions containing Nitroso-PSAP should be collected in a separate, shatter-proof container that is compatible with acidic and phenolic waste. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

• Labeling: All waste containers must be accurately labeled with "Hazardous Waste," the full chemical name "Nitroso-PSAP," and any other components of the waste stream.

2. Storage:

• Store the sealed hazardous waste containers in a designated, secure, and well-ventilated secondary containment area, away from incompatible materials.

3. Professional Disposal:

• Arrange for the collection and disposal of the hazardous waste through your institution's EHS office or a licensed chemical waste disposal contractor. Incineration at a permitted hazardous waste facility is the preferred method for the complete destruction of nitroso compounds.[1]

Experimental Protocol: Decontamination of N-Nitroso Compounds

For small-scale laboratory decontamination of trace residues on equipment or in case of minor spills, a chemical degradation method can be employed before final cleaning and disposal of the resulting waste. A published method for the destruction of N-nitroso compounds involves reduction with an aluminum-nickel alloy in a basic solution.[2][3][4] This procedure should only be carried out by trained personnel in a controlled laboratory setting.

Materials:

• Aluminum-nickel (Al-Ni) alloy powder

• Potassium hydroxide (KOH) solution (1 M)

• Appropriate solvent (e.g., water, if the waste is aqueous)

Procedure:

• In a suitable reaction vessel within a fume hood, cautiously add the waste containing the N-nitroso compound.

• Slowly add the Al-Ni alloy powder to the solution.

• Gradually increase the basicity of the medium by adding 1 M KOH solution while stirring. The reaction is expected to reduce the nitroso group.

• Allow the reaction to proceed to completion. The completeness of the destruction can be monitored by analytical methods such as chromatography if available.[2][3][4]

• The resulting mixture should be neutralized and then collected as hazardous waste for disposal, as it may contain other hazardous components.

It is crucial to note that this decontamination procedure reduces the hazard of the nitroso group but does not necessarily render the entire waste stream non-hazardous. The final solution must still be disposed of in accordance with local and institutional regulations.

Logical Workflow for Nitroso-PSAP Disposal

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of Nitroso-PSAP waste.

Nitroso-PSAP Waste Disposal Workflow

This comprehensive approach to the disposal of Nitroso-PSAP ensures the safety of laboratory personnel and the protection of the environment. Always consult your institution's specific safety and disposal guidelines and contact your EHS department for any questions or clarification.

References

• 1. pharmaguru.co [pharmaguru.co]
• 2. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 4. aacrjournals.org [aacrjournals.org]

Essential Safety and Logistics for Handling Nitroso-PSAP

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and drug development professionals working with Nitroso-PSAP. Given that N-nitroso compounds are recognized as a "cohort of concern" due to their potential carcinogenicity, adherence to stringent safety measures is paramount.[1][2] Nitroso-PSAP, a water-soluble colorimetric reagent, requires careful management to ensure personnel safety and prevent environmental contamination.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure during every stage of handling Nitroso-PSAP. The following equipment must be utilized:

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant gloves (Nitrile or Neoprene recommended). Double-gloving is advised.[5]	Prevents skin contact and absorption. N-nitroso compounds can be hazardous upon dermal exposure.[1]
Eye & Face Protection	Splash-proof chemical safety goggles and a full-face shield.	Protects against accidental splashes and dust particles which can cause serious eye irritation.[1][6][7][8]
Body Protection	A lab coat worn over long pants and closed-toe shoes.	Provides a barrier against spills and contamination of personal clothing.[1][9]
Respiratory Protection	A NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates.	Required when handling the powder outside of a certified fume hood or when engineering controls are insufficient to control airborne particulates.[6][9] Surgical masks are not sufficient.[8]

Operational and Disposal Plan Summary

Proper operational procedures and a clearly defined disposal plan are critical for safely managing Nitroso-PSAP and its associated waste.

Plan Stage	Key Action	Detailed Protocol
Engineering Controls	Primary Containment	Always handle solid Nitroso-PSAP and prepare solutions in a certified chemical fume hood or a glove box to minimize inhalation exposure.[9]
Emergency Access	Ensure an eyewash station and safety shower are immediately accessible in the work area.[9]
Safe Handling	Storage	Store in a refrigerator (0-5°C), protected from light and moisture, in a tightly sealed container.[10][11] Label the container clearly.[9]
Practices	Avoid the generation of dust.[9] Do not eat, drink, or smoke in the laboratory.[9] Wash hands thoroughly after handling, even if gloves were worn.[9]
Waste Management	Collection	Collect all waste, including contaminated PPE, disposable labware, and residual chemical, in a designated and clearly labeled hazardous waste container.[5][9]
Disposal	Dispose of all chemical waste in accordance with local, state, and federal regulations.[9] Contact your institution's Environmental Health and Safety (EHS) office for specific guidance. Do not mix with other waste streams unless compatibility is confirmed.[9]
Decontamination	For spills, use absorbent paper to collect the material.[5] Decontamination of surfaces and equipment should follow established protocols for potent compounds. A chemical decontamination procedure using agents like aluminum-nickel alloy powder under basic conditions has been effective for other N-nitroso compounds.[12][13][14]

Procedural Workflow for Handling Nitroso-PSAP

The following diagram outlines the standard operating procedure for the safe handling of Nitroso-PSAP from receipt to disposal.

References

• 1. OSHA Hazard Information Bulletins N-Nitroso Compounds in Industry | Occupational Safety and Health Administration [osha.gov]
• 2. fda.gov [fda.gov]
• 3. Metal Indicator Nitroso-PSAP | CAS 80459-15-0 Dojindo [dojindo.com]
• 4. Dojindo Molecular Technologies Inc Nitroso-PSAP (100MG), CAS: 80459-15-0, | Fisher Scientific [fishersci.com]
• 5. lsuhsc.edu [lsuhsc.edu]
• 6. nationaldepressionhotline.org [nationaldepressionhotline.org]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]
• 9. benchchem.com [benchchem.com]
• 10. dojindo.com [dojindo.com]
• 11. Nitroso-PSAP - Innovative Enzymes [innovativeenzymes.com]
• 12. [PDF] Decontamination and disposal of nitrosoureas and related N-nitroso compounds. | Semantic Scholar [semanticscholar.org]
• 13. Decontamination and disposal of nitrosoureas and related N-nitroso compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Decontamination and disposal of nitrosoureas and related N-nitroso compounds (Journal Article) | OSTI.GOV [osti.gov]